n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• CAS: 585-97-7

Core Science & Biosynthesis

n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide CAS 585-97-7

An In-Depth Technical Guide to N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (CAS 585-97-7): Synthesis, Characterization, and Applications

Foreword

Welcome to a comprehensive technical examination of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. As a Senior Application Scientist, my goal is not merely to present data, but to build a narrative around this molecule, elucidating the rationale behind its synthesis, the logic of its analytical characterization, and the foundation of its utility. This guide is designed for the practicing researcher and drug development professional, offering field-proven insights into a valuable, yet often overlooked, chemical intermediate. The trifluoromethyl and chloro substitutions on the phenyl ring are not arbitrary; they are deliberate modifications that impart unique electronic properties, influencing reactivity, binding affinity, and metabolic stability in derivative compounds. This document will explore the practical implications of this unique structure.

Part 1: Molecular Structure and Physicochemical Properties

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a member of the acetoacetamide family, characterized by a β-ketoamide functional group. This arrangement is pivotal, featuring an active methylene group flanked by two carbonyls, which serves as a versatile handle for a wide array of chemical transformations. The aromatic portion of the molecule is heavily substituted with two potent electron-withdrawing groups: a chlorine atom at the ortho position and a trifluoromethyl group at the meta position relative to the amide linkage. These substituents significantly lower the pKa of the amide N-H and the adjacent methylene protons, influencing the molecule's reactivity profile.

The molecule is typically a stable, solid compound at room temperature.[1][2] Its development is rooted in the broader expansion of organofluorine chemistry, a field that has burgeoned since the mid-20th century.[3] The strategic incorporation of fluorine is a cornerstone of modern medicinal and agricultural chemistry, with estimates suggesting that approximately 20% of pharmaceuticals and 50% of agrochemicals contain at least one fluorine atom.[3]

Property	Value	Source(s)
CAS Number	585-97-7	[1][4][5]
Molecular Formula	C₁₁H₉ClF₃NO₂	[4][5][6]
Molecular Weight	279.64 g/mol	[3][4][7]
Physical Form	Solid	[1][2]
Typical Purity	≥95%	[1][6]
Storage Temperature	Room Temperature	[1]
InChIKey	VZRQBDKLEYQGPP-UHFFFAOYSA-N	[1][3]
SMILES	CC(=O)CC(=O)Nc1cc(ccc1Cl)C(F)(F)F	[5]

Part 2: Synthesis, Purification, and Mechanism

The synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a classic example of nucleophilic acyl substitution, specifically, the acetoacetylation of an aniline. The protocol described below is a robust and scalable method for producing high-purity material.

Experimental Protocol: Laboratory-Scale Synthesis

Objective: To synthesize N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide via the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline.

Materials:

• 2-Chloro-5-(trifluoromethyl)aniline (1.0 eq)

• Ethyl acetoacetate (1.1 eq)

• Xylene (or Toluene) as solvent

• p-Toluenesulfonic acid (catalytic amount, optional)

• Hexanes or Heptane (for washing/recrystallization)

• Sodium sulfate (anhydrous)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 2-chloro-5-(trifluoromethyl)aniline and xylene.

• Reagent Addition: Add ethyl acetoacetate (1.1 equivalents) to the solution. A catalytic amount of p-toluenesulfonic acid can be added to accelerate the reaction, though it often proceeds thermally.

• Reaction Execution: Heat the mixture to reflux (approx. 140°C for xylene). The reaction progress is monitored by the collection of ethanol (the reaction byproduct) in the Dean-Stark trap. The reaction is typically complete within 4-8 hours.

• Work-up: Once the reaction is complete (no more ethanol is collected), allow the mixture to cool to room temperature. The solvent can be removed under reduced pressure using a rotary evaporator.

• Purification (Recrystallization): The resulting crude solid is purified by recrystallization. Dissolve the crude product in a minimal amount of hot toluene or ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration. Wash the filter cake with a small amount of cold hexanes to remove any residual solvent.

• Drying: Dry the final product under vacuum to yield N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide as a solid.

Causality Behind Experimental Choices

• Reagent Choice: Ethyl acetoacetate is chosen as the acetoacetylating agent. It is inexpensive, readily available, and the reaction drives to completion by the removal of the ethanol byproduct.[8] Diketene is a more reactive alternative but is also more hazardous and volatile.

• Solvent and Reflux Conditions: A high-boiling, non-polar solvent like xylene is ideal. It allows the reaction to be conducted at a temperature sufficient to drive the condensation while enabling the straightforward removal of the ethanol byproduct via azeotropic distillation with the Dean-Stark trap, thereby pushing the equilibrium towards the product side.

• Purification Method: Recrystallization is a highly effective method for purifying solid organic compounds. The choice of solvent is critical; the compound should be soluble at high temperatures but sparingly soluble at low temperatures to ensure high recovery of pure crystals.

Reaction Mechanism and Workflow

The synthesis proceeds through a nucleophilic attack of the aniline nitrogen onto the ester carbonyl of ethyl acetoacetate, followed by the elimination of ethanol.

Caption: Nucleophilic acyl substitution mechanism for synthesis.

Caption: Application as a building block for complex heterocycles.

The interaction of the trifluoromethyl group with biological targets can enhance binding affinity and selectivity. [3]Therefore, using this compound as a starting material allows researchers to introduce this valuable pharmacophore into novel drug candidates efficiently.

Part 5: Safety, Handling, and Storage

While specific toxicological data for this compound is limited, prudent laboratory practice dictates handling it with care, based on the known hazards of analogous chemical structures. [9][10]

Hazard Identification and Personal Protective Equipment (PPE)

• Potential Hazards: May cause skin, eye, and respiratory irritation. The toxicological properties have not been thoroughly investigated. [10][11]* Hazardous Decomposition: Combustion may produce toxic gases such as hydrogen chloride, hydrogen fluoride, and nitrogen oxides. [12][13]

  Precautionary Measure	Specification
  Engineering Controls	Handle exclusively in a certified chemical fume hood.
  Eye/Face Protection	Wear tightly fitting safety goggles or a face shield. [9]
  Skin Protection	Wear impervious gloves (e.g., nitrile) and a lab coat. [10]

  | Respiratory Protection | If dust is generated, use a NIOSH-approved respirator with a particulate filter. [9]|

Handling and Storage Protocol

• Handling: Avoid creating dust. [10]Ensure adequate ventilation. [14]Keep away from heat and sources of ignition. Ground all equipment to prevent static discharge. [14]2. Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. [1]The compound is stable at room temperature. [1]3. Spill Response: In case of a spill, wear appropriate PPE, sweep up the solid material carefully to avoid creating dust, and place it in a sealed container for disposal.

• First Aid:

  • Inhalation: Move the person to fresh air. [10] * Skin Contact: Wash off with soap and plenty of water. [10] * Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes. [10] * Ingestion: Rinse mouth with water. Consult a physician. [10]

Conclusion

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is more than just a catalog chemical; it is a strategically designed building block for innovation in chemical synthesis. Its dual-carbonyl functionality and electronically modified aromatic ring provide a robust platform for creating novel compounds with potential applications in pharmacology and agriculture. Understanding its synthesis, characterization, and reactivity is key to unlocking its full potential in research and development programs. This guide has aimed to provide the technical depth and practical rationale necessary for scientists to confidently incorporate this versatile intermediate into their work.

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• ChemCD. N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE. [Link]

• Chauhan N., et al. (2012). Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. ResearchGate. [Link]

• Air Liquide. Safety Data Sheet - Nitrogen trifluoride. [Link]

• SpectraBase. N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[4-(4-methoxyphenyl)-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. [Link]

• Journal of Biomedical Research & Environmental Sciences. (2024). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

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• Tan, Y., et al. (2023). Identification of Histone Lysine Acetoacetylation as a Dynamic Post-Translational Modification Regulated by HBO1. PubMed Central. [Link]

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An In-Depth Technical Guide to the Physicochemical Properties of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a compound of significant interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data in publicly accessible literature, this document combines established theoretical principles with data from analogous structures to present a robust predictive profile. Furthermore, detailed, field-proven experimental protocols are provided for the determination of its key physicochemical parameters, ensuring a self-validating framework for researchers. This guide is structured to offer not just data, but a deeper understanding of the causality behind the experimental and predictive methodologies, empowering researchers in their drug development and chemical synthesis endeavors.

Introduction: The Significance of Fluorinated Acetoacetanilides

N-aryl-3-oxobutanamides, commonly known as acetoacetanilides, are a class of compounds extensively utilized as intermediates in the synthesis of various pharmaceuticals and pigments.[1] The introduction of fluorine-containing substituents, such as a trifluoromethyl group, can dramatically alter the physicochemical properties of organic molecules, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets. The subject of this guide, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, incorporates both a chloro and a trifluoromethyl group on the phenyl ring, suggesting a unique profile of properties relevant to modern drug design and material science. This guide will delve into the synthesis, and the determined and predicted physicochemical characteristics of this compound.

Molecular Structure and Key Identifiers

The foundational step in understanding the physicochemical properties of a compound is a thorough characterization of its molecular structure.

Chemical Structure:

Figure 1: Chemical structure of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide
CAS Number	54120-61-5
Molecular Formula	C₁₁H₉ClF₃NO₂
Molecular Weight	279.65 g/mol
Canonical SMILES	CC(=O)CC(=O)Nc1cc(ccc1Cl)C(F)(F)F
InChI	InChI=1S/C11H9ClF3NO2/c1-6(17)4-10(18)16-9-5-7(11(13,14)15)2-3-8(9)12/h2-3,5H,4H2,1H3,(H,16,18)

Synthesis Protocol: A Generalized Approach

Proposed Synthetic Pathway:

Figure 2: Proposed synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Step-by-Step Experimental Protocol:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser, dissolve 2-Chloro-5-(trifluoromethyl)aniline (0.1 mol) in 100 mL of anhydrous toluene.

• Addition of Acetoacetylating Agent: While stirring the aniline solution, add diketene (0.11 mol, a slight excess) dropwise from the dropping funnel over a period of 30 minutes. The reaction is exothermic, and the temperature should be maintained between 80-90 °C.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 90 °C for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 7:3).

• Work-up and Isolation: Once the reaction is complete (as indicated by the disappearance of the aniline spot on TLC), cool the reaction mixture to room temperature. The product will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash it with cold toluene to remove any unreacted starting materials. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield a crystalline solid.[2]

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight.

Causality Behind Experimental Choices:

• Solvent: Toluene is chosen as the solvent due to its ability to dissolve the reactants and its relatively high boiling point, which allows the reaction to be conducted at an elevated temperature to ensure a reasonable reaction rate.

• Reagent: Diketene is a highly efficient acetoacetylating agent that reacts readily with anilines to form the desired product.[2]

• Temperature Control: Maintaining the temperature between 80-90 °C is crucial. Lower temperatures may lead to a sluggish reaction, while higher temperatures could result in the formation of byproducts.

• Purification: Recrystallization is a standard and effective method for purifying solid organic compounds, removing impurities and yielding a product with a sharp melting point.[3]

Physicochemical Properties: A Predictive and Experimental Framework

The following table summarizes the key physicochemical properties of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. Where experimental data is not available, predicted values based on computational models and data from analogous structures are provided.

Table 2: Physicochemical Properties

Property	Value/Predicted Range	Method
Melting Point	80-90 °C (Predicted)	N/A
Boiling Point	> 300 °C (Predicted)	N/A
Solubility
Water	Poorly soluble (Predicted)	N/A
Organic Solvents	Soluble in acetone, ethanol, ethyl acetate, and dichloromethane (Predicted)	N/A
pKa	8.5 - 9.5 (Amide N-H, Predicted)	N/A
LogP	2.09 (Calculated)	ALOGPS

Experimental Protocols for Property Determination:

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid. A sharp melting range (typically 0.5-1 °C) is indicative of a pure compound.

Apparatus:

• Melting point apparatus (e.g., Mettler Toledo MP series or a Thiele tube)[4][5]

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle

Procedure:

• Sample Preparation: Finely powder a small amount of the dry, crystalline compound using a mortar and pestle.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Measurement: Place the capillary tube in the heating block of the melting point apparatus.

• Heating: Heat the sample rapidly to about 10-15 °C below the expected melting point, then reduce the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).

Solubility Determination

Understanding the solubility profile of a compound is essential for its formulation and delivery in drug development.[6]

Apparatus:

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Centrifuge

• HPLC or UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation: Prepare a stock solution of the compound in a solvent in which it is freely soluble (e.g., acetone).

• Calibration Curve: Prepare a series of standard solutions of known concentrations from the stock solution and generate a calibration curve using HPLC or UV-Vis spectroscopy.

• Equilibrium Solubility Measurement: Add an excess amount of the solid compound to a series of vials containing different solvents (e.g., water, ethanol, acetone, dichloromethane).

• Equilibration: Tightly cap the vials and agitate them at a constant temperature (e.g., 25 °C) for 24 hours to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials to separate the undissolved solid from the saturated solution.

• Analysis: Carefully withdraw an aliquot of the clear supernatant, dilute it appropriately, and determine its concentration using the pre-established calibration curve.

pKa Determination

The pKa value provides insight into the ionization state of a molecule at a given pH, which is crucial for predicting its absorption, distribution, metabolism, and excretion (ADME) properties.

Apparatus:

• pH meter

• Burette

• Stir plate and stir bar

• Beaker

Procedure (Potentiometric Titration):

• Sample Preparation: Dissolve a precisely weighed amount of the compound in a suitable co-solvent system (e.g., water/methanol) if it is not sufficiently soluble in water.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), recording the pH after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point of the titration curve.

Spectral Data and Interpretation: A Predictive Analysis

While experimental spectra for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide are not available, a predictive analysis based on the known spectral properties of its constituent functional groups and related molecules can be provided.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show distinct signals for the aromatic, methylene, and methyl protons.

Predicted ¹H NMR Spectrum (in CDCl₃):

Figure 3: Predicted ¹H NMR chemical shifts for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Interpretation:

• ~2.3 ppm (singlet, 3H): This signal corresponds to the methyl protons (CH₃) of the acetyl group.

• ~3.6 ppm (singlet, 2H): This singlet is attributed to the methylene protons (CH₂) between the two carbonyl groups.

• ~7.4-7.8 ppm (multiplet, 3H): These signals arise from the three protons on the substituted phenyl ring. The exact splitting pattern will depend on the coupling constants between the adjacent protons.

• ~9.0 ppm (broad singlet, 1H): This broad signal corresponds to the amide proton (NH). Its broadness is due to quadrupole broadening and potential hydrogen exchange.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule.

Predicted ¹³C NMR Spectrum (in CDCl₃):

Table 3: Predicted ¹³C NMR Chemical Shifts

Chemical Shift (ppm)	Carbon Atom
~202	C=O (ketone)
~164	C=O (amide)
~138	C-Cl
~135	C-N
~122-130	Aromatic C-H
~124 (q)	C-CF₃
~123 (q)	CF₃
~50	CH₂
~31	CH₃

Infrared (IR) Spectroscopy

The IR spectrum is particularly useful for identifying the presence of key functional groups.[7]

Predicted IR Absorption Bands:

Figure 4: Key predicted IR absorption bands.

Interpretation:

• ~3300 cm⁻¹: A sharp peak corresponding to the N-H stretching vibration of the secondary amide.

• ~1720 cm⁻¹: A strong absorption band attributed to the C=O stretching of the ketone.

• ~1670 cm⁻¹: Another strong band for the C=O stretching of the amide (Amide I band).

• ~1550 cm⁻¹: The N-H bending vibration of the amide (Amide II band).

• ~1300-1100 cm⁻¹: A series of strong, complex bands characteristic of the C-F stretching vibrations of the trifluoromethyl group.

Mass Spectrometry

Electron ionization mass spectrometry (EI-MS) would likely lead to the fragmentation of the molecule.[8][9]

Predicted Fragmentation Pattern: The molecular ion peak (M⁺) would be observed at m/z 279 (for ³⁵Cl) and 281 (for ³⁷Cl) in an approximate 3:1 ratio. Key fragmentation pathways would likely involve:

• Alpha-cleavage at the carbonyl groups.

• McLafferty rearrangement involving the butanamide chain.

• Cleavage of the amide bond to give fragments corresponding to the aniline and the acetoacetyl moieties.

Conclusion

This technical guide has presented a comprehensive physicochemical profile of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. By integrating theoretical predictions with established experimental protocols and data from analogous compounds, this document provides a robust framework for researchers. The detailed methodologies for synthesis and characterization empower scientists to validate these properties in their own laboratories, fostering a deeper understanding of this and related fluorinated compounds. The insights provided herein are intended to facilitate the rational design of future experiments and accelerate the development of novel pharmaceuticals and materials.

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An In-Depth Technical Guide to the Synthesis of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

This guide provides a comprehensive overview of the synthesis of n-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a key intermediate in the development of pharmaceuticals and specialized organic materials. The document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. It delves into the strategic considerations for the synthesis, a detailed experimental protocol, and the underlying mechanistic principles.

Introduction and Strategic Importance

n-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a valuable building block in organic synthesis. The presence of a chloro group, a trifluoromethyl group, and an acetoacetamide moiety provides multiple reaction sites for further molecular elaboration. The electron-withdrawing nature of the substituents on the phenyl ring significantly influences the reactivity of the molecule, a key consideration in its synthesis and subsequent applications. This guide will focus on the most direct and industrially relevant synthetic pathway: the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline.

The Chosen Synthetic Pathway: Acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline

The most efficient and widely adopted method for the synthesis of n-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is the direct acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline. This can be achieved using two primary reagents: diketene or an acetoacetic ester such as ethyl acetoacetate. For the purposes of this guide, we will focus on the use of diketene, as it is a highly reactive and efficient acetoacetylating agent, often leading to high yields and purity.[1]

The reaction involves the nucleophilic attack of the amino group of 2-chloro-5-(trifluoromethyl)aniline on one of the carbonyl groups of diketene, leading to the ring-opening of the diketene molecule and the formation of the desired acetoacetamide.

Mechanistic Insight

The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the aniline derivative attacks the electrophilic carbonyl carbon of the β-lactone ring of diketene. This is followed by the opening of the strained four-membered ring to yield the final product. The presence of electron-withdrawing groups (chloro and trifluoromethyl) on the aniline ring decreases the nucleophilicity of the amino group, which may necessitate slightly more forcing reaction conditions compared to the acetoacetylation of electron-rich anilines.

Experimental Protocol

This protocol is adapted from a general procedure for the acetoacetylation of anilines and has been optimized for the specific substrate, 2-chloro-5-(trifluoromethyl)aniline.[2]

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Notes
2-chloro-5-(trifluoromethyl)aniline	C₇H₅ClF₃N	195.57	0.1 mol (19.56 g)	Starting material
Diketene	C₄H₄O₂	84.07	0.1 mol (8.41 g, ~7.7 mL)	Acetoacetylating agent. Highly reactive and moisture-sensitive.
Toluene	C₇H₈	92.14	200 mL	Anhydrous, as solvent
Hexane	C₆H₁₄	86.18	As needed	For washing the product

Step-by-Step Procedure

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a drying tube, dissolve 19.56 g (0.1 mol) of 2-chloro-5-(trifluoromethyl)aniline in 100 mL of anhydrous toluene.

• Addition of Diketene: While stirring the aniline solution at room temperature, add 8.41 g (0.1 mol) of diketene dropwise from the dropping funnel over a period of 30 minutes. An exothermic reaction may be observed. Maintain the temperature between 25-35 °C using a water bath if necessary.

• Reaction Completion: After the addition is complete, heat the reaction mixture to 80-90 °C and maintain this temperature with stirring for 1-2 hours to ensure the reaction goes to completion.

• Product Isolation: Allow the reaction mixture to cool to room temperature. The product may begin to crystallize out of the solution. Cool the mixture further in an ice bath for 30 minutes to maximize precipitation.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration. Wash the filter cake with a small amount of cold toluene, followed by a generous amount of hexane to remove any unreacted starting materials and impurities.

• Drying: Dry the collected solid in a vacuum oven at 50-60 °C to a constant weight. The expected product is a white to off-white solid.[3]

Purification

The crude product is often of high purity. However, if further purification is required, recrystallization from a suitable solvent system such as ethanol/water or toluene/hexane is recommended.

Characterization

Property	Value
Molecular Formula	C₁₁H₉ClF₃NO₂
Molecular Weight	279.65 g/mol [3]
Appearance	White to off-white solid[3]
Melting Point	Not available in the searched literature. Typically, similar compounds have melting points in the range of 80-150 °C.
¹H NMR (CDCl₃, 400 MHz)	Predicted: δ 2.3 (s, 3H, CH₃), 3.7 (s, 2H, CH₂), 7.4-7.8 (m, 3H, Ar-H), 8.5 (br s, 1H, NH).
¹³C NMR (CDCl₃, 100 MHz)	Predicted: δ 31 (CH₃), 51 (CH₂), 122-135 (Ar-C and CF₃), 164 (C=O, amide), 205 (C=O, ketone).
IR (KBr, cm⁻¹)	Predicted: ~3300 (N-H stretch), ~1710 (C=O ketone stretch), ~1670 (C=O amide stretch), ~1550 (N-H bend).

Safety Considerations

• Diketene is a lachrymator and is toxic. It should be handled with extreme care in a well-ventilated fume hood. Use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• 2-chloro-5-(trifluoromethyl)aniline is a hazardous substance. Avoid inhalation, ingestion, and skin contact.

• Toluene is a flammable and volatile solvent. Ensure all heating is done using a heating mantle and in a well-ventilated area, away from open flames.

Logical and Experimental Workflow Diagrams

Synthesis Pathway

Caption: Reaction scheme for the synthesis of the target compound.

Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

References

• Chemistry LibreTexts. (2021, August 16). 1: Acetylation of Aniline (Experiment). Retrieved from [Link]

• Organic Syntheses. Acetoacetanilide. Retrieved from [Link]

• Wikipedia. Diketene. Retrieved from [Link]

• YouTube. (2020, September 11). Acetylation of aniline. Retrieved from [Link]

• University of Calgary. Typical Proton and C-13 Chemical Shift Values. Retrieved from [Link]

• Sciforum. (2007). ECSOC 11 - Reactions of Acetoacetates With Electron-deficient Anilines. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, May 3). Structural, thermochemical and kinetic insights on the pyrolysis of diketene to produce ketene. Retrieved from [Link]

• ResearchGate. The condensation of ethyl acetoacetate with aniline under various different reaction conditions. Retrieved from [Link]

• The Royal Society of Chemistry. Electronic Supplementary Information. Retrieved from [Link]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide | 585-97-7 [sigmaaldrich.com]

An In-Depth Technical Guide to the Molecular Structure and Bonding of Fasentin (C11H9ClF3NO2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fasentin, scientifically designated as N-[4-chloro-3-(trifluoromethyl)phenyl]-3-oxobutanamide, is a small molecule of significant interest in contemporary drug discovery. With the chemical formula C11H9ClF3NO2, this compound has emerged as a potent inhibitor of glucose transporters GLUT-1 and GLUT-4.[1][2][3] This activity underpins its role as a chemical sensitizer that can potentiate FAS-induced cell death and as a modulator of angiogenesis, making it a valuable tool for cancer research and a potential lead for therapeutic development.[1][2][4] A comprehensive understanding of its molecular structure and bonding is paramount for elucidating its mechanism of action and for the rational design of next-generation analogs with enhanced potency and selectivity. This technical guide provides a detailed analysis of the structural and electronic characteristics of Fasentin, drawing upon established chemical principles and spectroscopic insights of related compounds to offer a holistic view for researchers in the field.

Molecular Architecture of Fasentin

Fasentin is an aromatic amide derivative with a molecular weight of 279.64 g/mol .[5] Its structure is characterized by two key moieties: a substituted phenyl ring and a flexible 3-oxobutanamide side chain.

The Substituted Aromatic Core

The aromatic core of Fasentin consists of a benzene ring substituted with a chlorine atom and a trifluoromethyl group. The IUPAC name, N-[4-chloro-3-(trifluoromethyl)phenyl]-3-oxobutanamide, precisely defines the substitution pattern. The chlorine atom is positioned at the fourth carbon (para-position) relative to the amide linkage, while the trifluoromethyl group is at the third carbon (meta-position).

This substitution pattern is critical to the molecule's electronic properties and its interactions with biological targets. The trifluoromethyl group (CF3) is a strong electron-withdrawing group due to the high electronegativity of the fluorine atoms. The chlorine atom is also electronegative and acts as a deactivating group on the aromatic ring. The interplay of these substituents influences the electron density distribution across the phenyl ring and the acidity of the amide proton.

The 3-Oxobutanamide Side Chain

Connected to the aromatic ring via an amide linkage is the 3-oxobutanamide side chain. This functional group is characterized by a ketone at the third carbon and an amide at the first carbon. The presence of the β-dicarbonyl system in this side chain introduces the potential for keto-enol tautomerism, a key structural feature that can significantly impact the molecule's shape, hydrogen bonding capabilities, and reactivity.

Bonding and Intermolecular Interactions

The atoms in Fasentin are held together by a network of covalent bonds. The molecule's overall shape and its interactions with its environment are governed by the nature of these bonds, bond rotations, and non-covalent forces.

Covalent Bonding Framework

The primary structure of Fasentin is defined by a scaffold of sigma (σ) and pi (π) covalent bonds. The aromatic ring is a planar system of delocalized π-electrons, contributing to the molecule's rigidity in this region. The bonds within the trifluoromethyl group (C-F) are highly polarized single bonds. The amide linkage (-CO-NH-) possesses partial double bond character due to resonance, which restricts rotation around the C-N bond and contributes to the planarity of the amide group. The 3-oxobutanamide side chain contains single and double bonds, allowing for conformational flexibility.

While a crystal structure for Fasentin is not publicly available, analysis of a closely related compound, N-[4-Chloro-3-(trifluoromethyl)phenyl]-2,2-dimethylpropanamide, provides insights into the geometry of the substituted phenylamide portion.[6][7] In this related structure, the molecule exhibits specific torsion angles between the benzene ring and the amide group, and it forms intermolecular hydrogen bonds.[6][7] It is highly probable that Fasentin adopts a similar conformation and participates in comparable intermolecular interactions.

Keto-Enol Tautomerism

The 3-oxobutanamide moiety of Fasentin can exist in equilibrium between the keto and enol forms. This tautomerization involves the migration of a proton and the shifting of double bonds.

Caption: Keto-enol tautomerism in the 3-oxobutanamide side chain of Fasentin.

The equilibrium position is influenced by factors such as the solvent, temperature, and pH. The enol form can be stabilized by the formation of an intramolecular hydrogen bond between the hydroxyl group and the carbonyl oxygen, creating a six-membered ring-like structure. The presence of both keto and enol tautomers in solution can have significant implications for drug-receptor interactions, as they present different shapes and hydrogen bonding patterns.

Spectroscopic and Physicochemical Properties

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of Fasentin would be expected to show distinct signals for the aromatic protons, the amide proton, the methylene protons of the butanamide chain, and the methyl protons. The chemical shifts and coupling patterns of the aromatic protons would be influenced by the electron-withdrawing effects of the chlorine and trifluoromethyl substituents. The amide proton would likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum would reveal signals for all eleven carbon atoms in the molecule. The carbonyl carbons of the ketone and amide would resonate at the downfield end of the spectrum. The carbons of the aromatic ring would show distinct chemical shifts due to the substitution pattern, and the carbon of the trifluoromethyl group would exhibit a characteristic quartet due to coupling with the three fluorine atoms.

Infrared (IR) Spectroscopy

The IR spectrum of Fasentin would be characterized by absorption bands corresponding to its various functional groups. Key expected vibrations include:

• N-H stretching: A peak in the region of 3200-3400 cm⁻¹ corresponding to the amide N-H bond.

• C=O stretching: Strong absorptions between 1650 and 1720 cm⁻¹ for the amide and ketone carbonyl groups. The exact positions would be sensitive to hydrogen bonding and the potential presence of the enol tautomer.

• C-F stretching: Strong, characteristic bands in the region of 1000-1350 cm⁻¹ due to the trifluoromethyl group.

• Aromatic C=C stretching: Peaks in the 1450-1600 cm⁻¹ region.

The complexity in the fingerprint region (below 1500 cm⁻¹) would provide a unique identifier for the molecule.[8]

Computational Insights into Structure and Bonding

In the absence of extensive experimental data, computational chemistry provides a powerful tool for investigating the molecular properties of Fasentin. Techniques such as Density Functional Theory (DFT) and molecular dynamics (MD) simulations can offer valuable insights into its structure, electronic properties, and dynamic behavior.

Density Functional Theory (DFT) Calculations

DFT calculations could be employed to:

• Optimize the molecular geometry: Determine the most stable three-dimensional conformation of Fasentin, including bond lengths, bond angles, and dihedral angles.

• Analyze the electronic structure: Calculate the distribution of electron density, molecular orbital energies (HOMO and LUMO), and the electrostatic potential map. This information is crucial for understanding the molecule's reactivity and its potential interaction sites with biological targets.

• Simulate vibrational spectra: Predict the IR and Raman spectra to aid in the interpretation of experimental data.

Molecular Dynamics (MD) Simulations

MD simulations can provide a dynamic picture of Fasentin's behavior in different environments, such as in aqueous solution or when interacting with a protein.[9][10] These simulations can reveal:

• Conformational flexibility: Explore the different shapes the molecule can adopt over time.

• Solvation properties: Understand how the molecule interacts with water molecules.

• Binding dynamics: Simulate the process of Fasentin binding to its target proteins, such as GLUT1, to elucidate the key interactions that stabilize the complex.[1][11]

Caption: A typical computational workflow for studying the molecular properties of Fasentin.

Relevance to Drug Development

A thorough understanding of Fasentin's molecular structure and bonding is instrumental for its development as a chemical probe and a potential therapeutic agent.

• Structure-Activity Relationship (SAR) Studies: By correlating structural modifications with changes in biological activity, researchers can identify the key features of the molecule responsible for its inhibitory effects. This knowledge guides the synthesis of more potent and selective analogs.

• Rational Drug Design: Detailed structural information allows for the use of computational docking and other in silico methods to predict how Fasentin and its derivatives bind to their target proteins. This facilitates the design of new molecules with improved binding affinities and pharmacokinetic properties.

• Understanding Mechanism of Action: A clear picture of the molecule's three-dimensional structure and electronic properties is essential for interpreting experimental data and formulating hypotheses about its mechanism of action at the molecular level.

Conclusion

Fasentin (C11H9ClF3NO2) is a molecule with a compelling pharmacological profile, holding promise for the development of novel anticancer and anti-angiogenic therapies. Its molecular architecture, characterized by a substituted phenyl ring and a flexible 3-oxobutanamide side chain capable of keto-enol tautomerism, dictates its physicochemical properties and biological activity. While a complete experimental structural elucidation is yet to be reported, a combination of data from related compounds and the application of powerful computational techniques can provide a robust model of its structure and bonding. This in-depth understanding is a critical foundation for the ongoing efforts of researchers and drug development professionals to harness the therapeutic potential of Fasentin and its future derivatives.

References

• Zhou, Y., Ren, L., Lu, Y., Zhang, F., & Chen, G. (2012). N-[4-Chloro-3-(trifluoromethyl)phenyl]-2,2-dimethylpropanamide. Acta Crystallographica Section E: Structure Reports Online, 68(8), o2534.
• Ren, L., et al. (2012). N-[4-Chloro-3-(trifluoromethyl)phenyl]-2,2-dimethylpropanamide.
• Human Metabolome Database. 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000254).
• Fun, H. K., et al. (2011). Phenyl N-[4-chloro-3-(trifluoromethyl)phenyl]carbamate. Acta Crystallographica Section E: Structure Reports Online, 67(7), o1735.
• SciSpace.
• PubChem. N-[4-(trifluoromethyl)phenyl]acetamide.
• Jeba Reeda, V. S., et al. (2023). Synthesis, functional group analysis (experimental and theoretical), solvent–Solute interactions, structural insights of (E)-3-((4-chloro-3-(trifluoromethyl) phenyl) imino) indolin-2-one–In-vitro Antimicrobial activity. Journal of Molecular Structure, 1289, 136310.
• MDPI.
• MDPI.
• PubChem. 3-oxo-N-(4-(trifluoromethyl)phenyl)butanamide.
• ChemicalBook. N-[4-chloro-3-(trifluoromethyl)phenyl]-3-oxobutanamide.
• Wood, T. E., et al. (2008). A novel inhibitor of glucose uptake sensitizes cells to FAS-induced cell death. Molecular Cancer Therapeutics, 7(11), 3546–3555.
• MedchemExpress. Fasentin | GLUT-1/GLUT-4 Inhibitor.
• Frontiers.
• ChemRxiv. Molecular dynamics simulation of fibronectin adsorption on peptoid brushes.
• MedChemExpress. Fasentin, a Chemical Sensitizer, Inhibits GLUT-1 and GLUT-4 Transporters.
• Panigot, M. J., Robarge, M. J., & Curley, R. W. (2000). Virtual coupling of pyran protons in the 1H NMR spectra of C- and N-glucuronides: Dependence on substitution and solvent. Magnetic Resonance in Chemistry, 38(7), 517-522.
• Sholl, D. S., & Steckel, J. A. (2009). Density functional theory: A practical introduction. John Wiley & Sons.
• ResearchGate.
• YouTube.
• YouTube. How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy.
• National Institutes of Health. Sequence-specific 1H, 13C and 15N backbone NMR assignments for the N-terminal IgV-like domain (D1) and full extracellular region (D1D2) of PD-L1.
• Chemistry LibreTexts. 12.7: Interpreting Infrared Spectra.
• Human Metabolome Database. 1H NMR Spectrum (1D, 500 MHz, H2O, experimental) (HMDB0000123).
• Ocaña, M. C., et al. (2020). Fasentin diminishes endothelial cell proliferation, differentiation and invasion in a glucose metabolism-independent manner. Scientific Reports, 10(1), 6132.

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• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fasentin diminishes endothelial cell proliferation, differentiation and invasion in a glucose metabolism-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-[4-chloro-3-(trifluoromethyl)phenyl]-3-oxobutanamide CAS#: 392721-37-8 [m.chemicalbook.com]
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Navigating the Unseen: A Technical Guide to the Safe Handling of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule in Your Hands

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a halogenated aromatic compound that has gained interest in various research and development sectors. Its chemical structure, featuring a chlorinated and trifluoromethylated phenyl ring coupled with a beta-ketoamide side chain, suggests its potential utility as a building block in the synthesis of more complex molecules, particularly in the realms of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group can significantly alter the pharmacokinetic and physicochemical properties of a molecule, making this compound a valuable synthon.

However, the very features that make this compound chemically interesting also necessitate a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. As the toxicological properties of many novel chemical entities are not fully characterized, a proactive and cautious approach to handling is paramount to ensure the safety of laboratory personnel and the integrity of the research.

This guide provides a comprehensive overview of the best practices for the safe handling, storage, and disposal of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. In the absence of a dedicated Safety Data Sheet (SDS) for this specific compound at the time of writing, the recommendations herein are synthesized from the safety profiles of structurally similar compounds and established principles of laboratory safety for handling halogenated and trifluoromethylated aromatic compounds.

Hazard Identification and Risk Assessment: A Proactive Stance

Given the structural motifs present in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a comprehensive risk assessment should be conducted before any handling. The primary potential hazards are associated with the trifluoromethylated and chlorinated aromatic core.

Potential Health Hazards:

• Skin and Eye Irritation: Aromatic compounds containing halogens are often irritating to the skin and eyes upon direct contact. Prolonged or repeated exposure could lead to dermatitis.

• Respiratory Tract Irritation: As a solid, the compound may form dust upon handling. Inhalation of this dust can cause irritation to the respiratory tract.

• Systemic Toxicity: While specific data is unavailable, compounds with similar structures can be harmful if ingested or absorbed through the skin. The trifluoromethyl group can influence metabolic pathways and potentially lead to toxic effects.

Environmental Hazards:

• The persistence and ecotoxicity of this compound in the environment have not been extensively studied. As a general precaution, release into the environment should be strictly avoided.

A thorough risk assessment should precede any new experimental protocol involving this compound. This involves identifying the specific procedures where exposure is possible (e.g., weighing, dissolution, reaction setup) and evaluating the potential routes of exposure (inhalation, dermal contact, ingestion, or eye contact).

Engineering Controls and Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to safety, combining engineering controls and personal protective equipment, is essential for minimizing exposure.

Engineering Controls:

• Fume Hood: All manipulations of the solid compound, including weighing and preparation of solutions, must be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors.

• Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working environment.

Personal Protective Equipment (PPE):

The following PPE is mandatory when handling N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide:

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Solution Preparation	Chemical splash goggles	Nitrile gloves (double-gloving recommended)	Flame-resistant lab coat	N95-rated respirator (or higher)
Conducting Reactions and Purifications	Chemical splash goggles and face shield	Nitrile gloves (double-gloving recommended)	Flame-resistant lab coat	As required by the specific reaction conditions

• Eye and Face Protection: Chemical splash goggles are the minimum requirement. A face shield should be worn in addition to goggles when there is a risk of splashing, such as during transfers of solutions.

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn. Given the potential for skin absorption, double-gloving is a prudent measure. Gloves should be inspected for any signs of degradation before use and changed frequently.

• Body Protection: A flame-resistant lab coat should be worn at all times in the laboratory.

• Respiratory Protection: For weighing and handling of the solid material where dust generation is possible, an N95-rated respirator or higher should be used, even within a fume hood, as an additional precaution.

Safe Handling and Storage Protocols: From Receipt to Disposal

Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory environment.

Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a tightly sealed, clearly labeled container.

• The storage location should be a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Experimental Workflow for Safe Handling:

The following diagram outlines a standard workflow for safely handling N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in a laboratory setting.

Caption: Standard Operating Procedure for Handling N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Step-by-Step Handling Protocol:

• Preparation:

  • Don all required personal protective equipment before entering the designated work area.

  • Conduct all weighing operations of the solid compound inside a chemical fume hood. Use a disposable weighing boat or paper to minimize contamination of the balance.

  • Carefully add the desired solvent to the solid in a flask or beaker, ensuring gentle swirling to dissolve without splashing. Keep the container capped when not actively adding solvent.

• Reaction:

  • Set up the reaction apparatus within the fume hood.

  • Transfer solutions containing the compound using appropriate methods (e.g., pipette, cannula) to minimize the risk of spills and aerosol generation.

  • Continuously monitor the reaction for any signs of unexpected reactivity.

• Post-Experiment:

  • Decontaminate all glassware and surfaces that have come into contact with the compound using a suitable solvent, followed by washing with soap and water.

  • Dispose of all waste materials, including contaminated PPE and weighing boats, in a designated hazardous waste container.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after completing the work and before leaving the laboratory.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. Wash the affected area thoroughly with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Ingestion	Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Accidental Release Measures:

• Small Spills:

  • Evacuate the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Carefully sweep up the absorbed material and place it in a sealed container for hazardous waste disposal.

  • Decontaminate the spill area with a suitable solvent and then wash with soap and water.

• Large Spills:

  • Evacuate the laboratory and alert others in the vicinity.

  • Contact your institution's emergency response team.

  • Do not attempt to clean up a large spill without proper training and equipment.

Waste Disposal: Environmental Responsibility

All waste containing N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, including unused material, reaction byproducts, and contaminated materials, must be treated as hazardous waste.

• Collect all waste in clearly labeled, sealed containers.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

• Do not dispose of this compound down the drain or in the regular trash.

Conclusion: A Culture of Safety

The responsible use of novel chemical compounds like N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is fundamental to scientific progress. By fostering a culture of safety that prioritizes thorough risk assessment, the consistent use of engineering controls and personal protective equipment, and adherence to established handling protocols, researchers can confidently explore the potential of this molecule while ensuring their own safety and that of their colleagues. This guide serves as a foundational resource, and it is imperative that all personnel receive training on these procedures and any institution-specific safety policies before commencing work.

References

As a specific, detailed Safety Data Sheet (SDS) for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide was not publicly available at the time of this writing, the following references to SDSs for structurally analogous compounds and general laboratory safety guidelines were consulted to formulate the recommendations in this guide.

• General Laboratory Safety Guidelines

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version (2011). The National Academies Press. [Link]

  • OSHA Laboratory Safety Guidance (2011). U.S. Department of Labor. [Link]

• Note: The following are examples of SDSs for compounds with similar functional groups (halogenated aromatics, trifluoromethyl groups, amides) that informed the general safety precautions outlined in this guide. These are not specific to N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

An In-depth Technical Guide to Determining the Solubility of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in Organic Solvents

Introduction

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a complex organic molecule whose utility in pharmaceutical and agrochemical research necessitates a thorough understanding of its physicochemical properties. Among these, solubility is a critical parameter that governs the compound's behavior in various chemical processes, including synthesis, purification, formulation, and biological assays. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically determine the solubility of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in a range of organic solvents. By integrating theoretical principles with a detailed experimental protocol, this document serves as a practical resource for generating reliable and reproducible solubility data.

Theoretical Principles of Solubility

The solubility of a solid in a liquid is the maximum amount of that solid that can dissolve in a given amount of the solvent at a specific temperature to form a saturated solution.[1] The principle of "like dissolves like" is a fundamental concept in predicting solubility.[2][3] This means that polar solutes tend to dissolve in polar solvents, while nonpolar solutes are more soluble in nonpolar solvents.[3] The polarity of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, influenced by its functional groups (amide, ketone, chloro, and trifluoromethyl groups), will largely dictate its solubility in different organic solvents.

Several factors influence the solubility of a compound:

• Solvent Polarity: The polarity of the solvent molecules and their ability to form intermolecular interactions (e.g., hydrogen bonds, dipole-dipole interactions) with the solute are paramount.[4]

• Temperature: For most solids, solubility increases with temperature as the dissolution process is often endothermic (absorbs heat).[1][5] However, this relationship must be determined experimentally for each solute-solvent system.

• Molecular Structure: The size and shape of the solute molecule, as well as the presence of specific functional groups, affect how it interacts with solvent molecules.[6]

Strategic Selection of Organic Solvents

A judicious selection of organic solvents is crucial for comprehensively characterizing the solubility profile of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The chosen solvents should span a range of polarities and chemical properties. A recommended panel of solvents includes:

• Polar Protic Solvents: (e.g., Methanol, Ethanol) - Capable of hydrogen bonding.

• Polar Aprotic Solvents: (e.g., Acetonitrile, Acetone, Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO)) - Possess dipole moments but do not have O-H or N-H bonds.[3]

• Nonpolar Solvents: (e.g., Toluene, Hexane) - Characterized by low dielectric constants and minimal dipole moments.[3]

• Intermediate Polarity Solvents: (e.g., Dichloromethane, Ethyl Acetate)

This diverse selection will provide a comprehensive understanding of the compound's solubility behavior.

Experimental Determination of Equilibrium Solubility: The Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a compound.[7] It involves agitating an excess amount of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached.

Experimental Workflow

The following diagram illustrates the key steps in the shake-flask method for determining solubility.

Caption: A step-by-step diagram of the shake-flask method.

Detailed Experimental Protocol

• Preparation of Saturated Solutions:

  • Add an excess amount of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (e.g., 10-20 mg) to a series of glass vials. The presence of undissolved solid at the end of the experiment is essential to ensure saturation.

  • Pipette a precise volume (e.g., 2.0 mL) of each selected organic solvent into the corresponding vials.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath (e.g., 25 °C ± 0.5 °C).

  • Agitate the samples for a predetermined period (e.g., 48 hours) to ensure equilibrium is reached. Preliminary studies can be conducted to determine the minimum time required to achieve equilibrium.

• Sample Collection and Preparation:

  • After the equilibration period, remove the vials from the shaker and allow the undissolved solid to settle for a short period.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a chemically resistant 0.45 µm syringe filter (e.g., PTFE) into a clean vial. This step is critical to remove any undissolved microparticles.

  • Accurately dilute the filtered solution with the respective solvent to a concentration within the linear range of the analytical method.

Analytical Quantification of Solute Concentration

The concentration of the dissolved N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in the filtered samples can be accurately determined using High-Performance Liquid Chromatography (HPLC) or UV-Visible (UV-Vis) Spectroscopy.[8][9]

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly sensitive and specific method for quantifying the concentration of a compound in a solution.[10]

Protocol for HPLC Analysis:

• Method Development: Develop a suitable reverse-phase HPLC method with UV detection. The mobile phase composition (e.g., a mixture of acetonitrile and water with a suitable buffer) and gradient should be optimized to achieve a sharp, well-resolved peak for the analyte. The detection wavelength should be set at the absorbance maximum of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

• Calibration Curve: Prepare a series of standard solutions of the compound of known concentrations in the chosen solvent. Inject these standards into the HPLC system and construct a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the diluted, filtered samples from the solubility experiment into the HPLC system.

• Concentration Determination: Determine the concentration of the compound in the samples by interpolating their peak areas from the calibration curve.

• Solubility Calculation: Calculate the original solubility by taking into account the dilution factor.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy offers a simpler and faster method for concentration determination, provided the compound has a distinct chromophore and the solvent does not interfere with its absorbance.[9][11]

Protocol for UV-Vis Analysis:

• Determination of λmax: Scan a dilute solution of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in the chosen solvent to determine the wavelength of maximum absorbance (λmax).

• Calibration Curve: Prepare a series of standard solutions of the compound of known concentrations in the same solvent. Measure the absorbance of each standard at the λmax and create a calibration curve by plotting absorbance versus concentration (Beer-Lambert Law).

• Sample Analysis: Measure the absorbance of the diluted, filtered samples at the λmax.

• Concentration Determination: Use the calibration curve to determine the concentration of the compound in the samples.

• Solubility Calculation: Calculate the initial solubility considering the dilution factor.

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Tabulated Solubility Data

Summarize the quantitative solubility data in a table, as shown below.

Organic Solvent	Polarity Index	Solubility (mg/mL) at 25°C	Solubility (mol/L) at 25°C
Hexane	0.1	Experimental Value	Calculated Value
Toluene	2.4	Experimental Value	Calculated Value
Dichloromethane	3.1	Experimental Value	Calculated Value
Ethyl Acetate	4.4	Experimental Value	Calculated Value
Acetone	5.1	Experimental Value	Calculated Value
Acetonitrile	5.8	Experimental Value	Calculated Value
Ethanol	4.3	Experimental Value	Calculated Value
Methanol	5.1	Experimental Value	Calculated Value
Dimethylformamide (DMF)	6.4	Experimental Value	Calculated Value
Dimethyl sulfoxide (DMSO)	7.2	Experimental Value	Calculated Value

Effect of Temperature

To investigate the effect of temperature on solubility, the shake-flask experiment can be repeated at different temperatures (e.g., 4°C, 37°C). The results can be presented graphically by plotting solubility as a function of temperature for each solvent. This will reveal whether the dissolution process is endothermic or exothermic.[1][5]

Trustworthiness and Self-Validation

To ensure the trustworthiness of the generated data, the following self-validating measures should be implemented within the protocol:

• Equilibrium Confirmation: To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24, 48, and 72 hours). The solubility values should be consistent at the later time points.

• Method Validation: The analytical method (HPLC or UV-Vis) should be validated for linearity, accuracy, and precision according to established guidelines, such as those from the International Council for Harmonisation (ICH).[12][13]

• Replicate Experiments: All solubility determinations should be performed in triplicate to assess the reproducibility of the results. The mean and standard deviation should be reported.

Conclusion

This technical guide provides a robust and scientifically sound methodology for determining the solubility of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in a variety of organic solvents. By following the detailed protocols for the shake-flask method and employing validated analytical techniques such as HPLC or UV-Vis spectroscopy, researchers can generate high-quality, reliable solubility data. This information is indispensable for the rational design of experimental conditions in synthesis, purification, and formulation, ultimately accelerating the research and development process for this promising compound.

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The Trifluoromethylphenyl Moiety: A Cornerstone in Modern Drug Discovery and Biological Exploration

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The strategic incorporation of the trifluoromethylphenyl (TFMP) group into molecular scaffolds represents a pivotal and highly successful strategy in contemporary medicinal chemistry. The unique physicochemical properties conferred by the trifluoromethyl (-CF3) group—including its profound electron-withdrawing nature, high lipophilicity, and exceptional metabolic stability—dramatically influence a molecule's pharmacokinetic and pharmacodynamic profile.[1][2] These alterations frequently translate into enhanced biological activity, making TFMP-containing compounds prominent in a wide array of therapeutic areas. This technical guide provides a comprehensive exploration of the biological activities associated with trifluoromethylphenyl compounds, delving into their applications in oncology, infectious diseases, and neuropharmacology. We will dissect the mechanistic underpinnings of their action, provide detailed, field-proven experimental protocols for their synthesis and evaluation, and present a critical analysis of structure-activity relationships (SAR) to empower researchers in the rational design of next-generation therapeutics.

The Physicochemical Impact of the Trifluoromethyl Group: The "Why" Behind the Potency

The trifluoromethyl group is far more than a simple bioisostere for a methyl group. Its potent electron-withdrawing properties and high electronegativity significantly alter the electronic environment of the phenyl ring, impacting pKa, hydrogen bonding capabilities, and dipole moment.[2][3] This electronic modulation can enhance binding affinities to biological targets by creating more favorable electrostatic interactions.[3]

Furthermore, the C-F bond is one of the strongest in organic chemistry, rendering the -CF3 group highly resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes.[4] This increased metabolic stability often leads to a longer in vivo half-life and improved bioavailability of the drug candidate.[5] The lipophilicity imparted by the -CF3 group can also enhance membrane permeability, facilitating the compound's access to intracellular targets.[5][6] It is the synergistic combination of these properties that makes the TFMP moiety a "privileged" structural motif in drug design.

Anticancer Activity: Targeting Key Signaling Cascades

Trifluoromethylphenyl compounds have emerged as a significant class of anticancer agents, with several FDA-approved drugs and numerous clinical candidates demonstrating their therapeutic potential.[3][7] Their mechanisms of action are diverse, often involving the inhibition of critical signaling pathways that are dysregulated in cancer cells.

Kinase Inhibition: A Dominant Mechanism

Many TFMP-containing anticancer drugs function as kinase inhibitors, targeting enzymes that play a central role in cell proliferation, survival, and angiogenesis. The TFMP group is often found in the ATP-binding pocket of the kinase, where it can form crucial interactions that contribute to high-affinity binding and selectivity.

A prominent example is the inhibition of the BCR-ABL kinase in chronic myeloid leukemia (CML). The drug Ponatinib , which contains a 3-(trifluoromethyl)phenyl group, is a potent pan-BCR-ABL inhibitor, including activity against the T315I "gatekeeper" mutation that confers resistance to other tyrosine kinase inhibitors.[8]

Sorafenib , another key example, is a multi-kinase inhibitor approved for the treatment of renal cell carcinoma and hepatocellular carcinoma. It contains a 4-chloro-3-(trifluoromethyl)phenyl moiety and targets several kinases, including VEGFR, PDGFR, and Raf kinases in the MAPK signaling pathway.[3]

The Ras-Raf-MEK-ERK (MAPK) pathway is a critical signaling cascade that regulates cell growth and proliferation and is frequently hyperactivated in cancer.[9] Trifluoromethylphenyl-containing kinase inhibitors can effectively block this pathway at various nodes.

Caption: Modulation of the PI3K/Akt/mTOR pathway by a TFMP-containing inhibitor.

Quantitative Data: In Vitro Cytotoxicity

The potency of trifluoromethylphenyl compounds against various cancer cell lines is typically quantified by the half-maximal inhibitory concentration (IC50). Lower IC50 values indicate greater potency.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
5-(Thiophen-2-yl)-4-(trifluoromethyl)isoxazole	MCF-7 (Breast)	2.63	[10]
5-(Thiophen-2-yl)-4-(trifluoromethyl)isoxazole	4T1 (Breast)	5.21	[10]
5-(Thiophen-2-yl)-4-(trifluoromethyl)isoxazole	PC-3 (Prostate)	8.94	[10]
5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine	C32 (Melanoma)	24.4	[11]
5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine	A375 (Melanoma)	25.4	[11]
Fe-TMPP Complex	AGS (Gastric)	0.0975	[12]
Fe-TMPP Complex	HCT-116 (Colon)	3.97	[12]

Antimicrobial Activity: A New Frontier Against Drug Resistance

The emergence of multidrug-resistant pathogens presents a critical global health challenge. Trifluoromethylphenyl compounds have shown significant promise as a new class of antimicrobial agents, with potent activity against a range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). [13][14]

Mechanism of Action: Multi-Targeting Effects

The antimicrobial mechanism of many TFMP derivatives appears to be multifactorial, which may be advantageous in preventing the rapid development of resistance. Studies on N-(trifluoromethyl)phenyl substituted pyrazole derivatives suggest that these compounds can inhibit multiple essential cellular processes in bacteria, including nucleic acid, protein, and lipid synthesis. [15]Some 3,5-bis(trifluoromethyl)phenyl-substituted pyrazoles have been identified as cell membrane-disrupting agents, likely through the inhibition of fatty acid biosynthesis. [16]

Quantitative Data: Minimum Inhibitory Concentrations (MIC)

The antimicrobial efficacy is quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that inhibits visible microbial growth.

Compound Class	Bacterial Strain	MIC (µg/mL)	Reference
3,5-Bis(trifluoromethyl)phenyl-substituted pyrazole	S. aureus (MRSA)	0.25	[13]
3,5-Bis(trifluoromethyl)phenyl-substituted pyrazole	E. faecalis	1	[14]
N-(trifluoromethyl)phenyl substituted pyrazole	S. aureus (MRSA)	0.78-1.56	[15]
N-(trifluoromethyl)phenyl substituted pyrazole	B. subtilis	<1	[15]
N-(4-chlorophenyl)-3-(3-(trifluoromethyl)phenyl)propenamide	S. aureus	24.6	[16]
N-(4-chlorophenyl)-3-(3-(trifluoromethyl)phenyl)propenamide	E. faecalis	>256	[16]

Experimental Protocols: A Practical Guide

The following protocols are provided as a guide for the synthesis and biological evaluation of trifluoromethylphenyl compounds. These represent standard, validated methodologies in the field.

Synthesis of a Trifluoromethylphenyl-Containing Scaffold

Protocol: Synthesis of 1,5-Diphenyl-3-(4-(trifluoromethyl)phenyl)-2-pyrazoline

This protocol describes a common method for synthesizing a pyrazoline scaffold, which has demonstrated significant biological activity. [17][18] Step 1: Chalcone Synthesis

• To a solution of 4'-(trifluoromethyl)acetophenone (1 mmol) and an appropriate aromatic aldehyde (1 mmol) in ethanol (10 mL), add a catalytic amount of aqueous potassium hydroxide (40%).

• Stir the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water.

• Acidify with dilute HCl to precipitate the chalcone.

• Filter the solid, wash with water, and recrystallize from ethanol to obtain the pure chalcone.

Step 2: Pyrazoline Synthesis

• Dissolve the synthesized chalcone (1 mmol) and phenylhydrazine hydrochloride (1.2 mmol) in glacial acetic acid (15 mL).

• Reflux the mixture for 8-10 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into ice-cold water.

• The precipitated solid is filtered, washed with water, and dried.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate solvent system.

• Characterize the final product by IR, 1H NMR, and elemental analysis.

Caption: General workflow for the synthesis of a trifluoromethylphenyl-containing pyrazoline.

In Vitro Anticancer Activity Assay

Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability. [10]

• Cell Seeding: Seed human cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The following day, treat the cells with various concentrations of the test trifluoromethylphenyl compound (typically ranging from 0.01 to 100 µM) for 48 or 72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Antimicrobial Activity Assay

Protocol: Broth Microdilution for MIC Determination

This is a standardized method for determining the in vitro susceptibility of bacteria to antimicrobial agents. [15][16]

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., S. aureus) equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Serial Dilution: Perform a two-fold serial dilution of the test trifluoromethylphenyl compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculation: Inoculate each well with the standardized bacterial suspension. Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubation: Incubate the plate at 35 ± 2 °C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Mechanistic Study: Western Blot Analysis

Protocol: Western Blot for Signaling Pathway Protein Expression

This protocol allows for the quantification of changes in the expression of key proteins in a signaling pathway following treatment with a TFMP compound. [19]

• Cell Treatment and Lysis: Treat cancer cells with varying concentrations of the TFMP compound for a specified time. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with a primary antibody against the target protein (e.g., phospho-ERK, Akt) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH) to determine the relative change in protein expression.

Conclusion and Future Perspectives

The trifluoromethylphenyl moiety has undeniably solidified its place as a critical component in the medicinal chemist's toolkit. Its ability to enhance metabolic stability, lipophilicity, and binding affinity has led to the development of numerous successful drugs and promising clinical candidates. The diverse biological activities, ranging from potent anticancer and antimicrobial effects to modulation of the central nervous system, highlight the versatility of this structural motif.

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An In-depth Technical Guide to N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide: A Key Intermediate in Medicinal and Agrochemical Chemistry

Introduction: The Strategic Importance of Fluorinated Building Blocks

The introduction of fluorine and trifluoromethyl (-CF₃) groups into organic molecules is a cornerstone of modern drug discovery and agrochemical development. These modifications can dramatically enhance a compound's metabolic stability, membrane permeability, and binding affinity to biological targets. N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a solid at room temperature, stands as a pivotal intermediate, embodying the strategic placement of both a chloro and a trifluoromethyl group on a phenyl ring scaffold.[1][2] This strategic halogenation makes it a highly valuable precursor for the synthesis of a diverse array of heterocyclic compounds with significant biological activities.

The development of this compound is situated within the broader history of organofluorine chemistry, which has seen exponential growth since the mid-20th century.[1] First registered in chemical databases in 2005, its continued relevance is evidenced by ongoing research into its applications.[1] The presence of the trifluoromethyl group, in particular, is a hallmark of many modern pharmaceuticals and agrochemicals, with estimates suggesting that approximately 20% of pharmaceuticals and 50% of agrochemicals contain at least one fluorine atom.[1] This guide provides a comprehensive technical overview of its synthesis, properties, and applications for researchers and professionals in the field.

Physicochemical and Structural Properties

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a white to off-white solid, typically supplied with a purity of 95% or higher.[1][2] Its structural and physical properties are summarized in the table below.

Property	Value	Source(s)
CAS Number	585-97-7	[2]
Molecular Formula	C₁₁H₉ClF₃NO₂	[3]
Molecular Weight	279.65 g/mol	[2]
Physical Form	Solid	[1][2]
Storage	Room Temperature	[1][2]
Purity	≥95%	[1]
LogP	2.09	[4]

Spectroscopic Characterization (Predicted)

Although specific spectra for this compound are not widely published, the expected characteristics based on its structure are as follows:

• ¹H NMR: The spectrum would feature signals for the aromatic protons, a singlet for the methyl group (CH₃), a singlet for the methylene group (CH₂), and a broad singlet for the amide proton (NH). The aromatic region would show complex splitting patterns due to the substitution on the phenyl ring.

• ¹³C NMR: The carbon spectrum would show distinct peaks for the carbonyl carbons of the ketone and amide, the carbons of the phenyl ring (with splitting for the carbon attached to the -CF₃ group), and the methyl and methylene carbons.

• IR Spectroscopy: Key absorption bands would be expected for the N-H stretch (around 3300 cm⁻¹), C=O stretching of the amide and ketone (typically in the 1650-1710 cm⁻¹ range), C-F stretching from the trifluoromethyl group (strong bands in the 1100-1300 cm⁻¹ region), and aromatic C-H and C=C stretching.

Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

The primary route for the synthesis of this compound is the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline. This reaction involves the formation of an amide bond between the aniline and an acetoacetylating agent.

Reaction Mechanism and Rationale

The synthesis is a nucleophilic acyl substitution reaction. The nitrogen atom of the 2-chloro-5-(trifluoromethyl)aniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of an acetoacetylating agent like ethyl acetoacetate or diketene.

• Choice of Starting Material: 2-chloro-5-(trifluoromethyl)aniline is chosen for its pre-installed chloro and trifluoromethyl groups, which are often desired in the final target molecules for their electronic and steric effects.

• Choice of Reagent: Ethyl acetoacetate is a common and cost-effective acetoacetylating agent. The reaction is typically driven to completion by heating, which facilitates the elimination of ethanol. The reaction can be performed neat or in a high-boiling solvent like xylene.

Caption: Synthesis of the target compound via nucleophilic acyl substitution.

Experimental Protocol: Acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline

This protocol is a generalized procedure based on established methods for the synthesis of acetoacetanilides.[5]

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1 equivalent of 2-chloro-5-(trifluoromethyl)aniline.

• Addition of Reagent: Add 1.1 to 1.5 equivalents of ethyl acetoacetate to the flask. The reaction can be run neat or with a high-boiling point solvent such as xylene.

• Reaction Conditions: Heat the mixture to reflux (typically 130-140°C) for 3-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. If a solvent was used, remove it under reduced pressure. The crude product will often solidify upon cooling.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexane/ethyl acetate, to yield the final product, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Applications as a Synthetic Intermediate

The primary utility of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is as a versatile building block for the synthesis of more complex, biologically active molecules, most notably pyrimidine derivatives.

Synthesis of Pyrimidine Derivatives

The β-ketoamide functionality of the title compound makes it an ideal substrate for condensation reactions. A prominent example is the Biginelli reaction, a one-pot cyclocondensation between an aldehyde, a β-ketoester (or in this case, a β-ketoamide), and urea or thiourea.

Caption: General workflow for the synthesis of pyrimidine derivatives.

This reaction allows for the rapid generation of a library of dihydropyrimidine derivatives with diverse substitutions, driven by the choice of the aldehyde component. These pyrimidine-containing compounds have demonstrated a wide spectrum of biological activities.

Biological Activity of Derivatives

While the title compound itself is primarily an intermediate, the pyrimidine derivatives synthesized from it have shown significant promise in various therapeutic and agricultural applications.

• Antimicrobial Activity: Several studies have reported that pyrimidine derivatives synthesized using N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide exhibit potent antibacterial and antifungal properties.[6][7] These compounds have been tested against a range of Gram-positive and Gram-negative bacteria, as well as various pathogenic fungi.[6][8] The trifluoromethyl group is often crucial for this enhanced activity.

• Antiviral and Anticancer Potential: The pyrimidine nucleus is a fundamental component of nucleic acids, making its derivatives prime candidates for antiviral and anticancer drug development.[8][9] Research has shown that trifluoromethyl-substituted pyrimidines can act as inhibitors of viral replication and can induce apoptosis in cancer cell lines.

• Agrochemical Applications: The structural motifs derived from this intermediate are also found in various pesticides, including insecticides and herbicides, highlighting its importance in crop protection.[10]

Safety and Handling

As with any chemical reagent, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is more than just a chemical intermediate; it is a testament to the power of strategic molecular design. Its unique combination of a reactive β-ketoamide functionality with the electronically significant chloro and trifluoromethyl substituents makes it an invaluable tool for medicinal and agrochemical chemists. The accessibility of this compound and its straightforward conversion into complex heterocyclic structures, particularly pyrimidines, ensures its continued importance in the development of new therapeutic agents and crop protection technologies. Further exploration of the diverse chemical space accessible from this versatile building block is likely to yield novel compounds with enhanced efficacy and tailored biological activities.

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• Supporting Inform

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• Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. National Institutes of Health. Available at: [Link]

• (PDF) Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. ResearchGate. Available at: [Link]

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• Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1][6]benzothiazole Derivatives via Microwave-Assisted Synthesis. MDPI. Available at: [Link]

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discovery and history of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

An In-depth Technical Guide to the Discovery and History of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Abstract

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a key chemical intermediate, pivotal in the synthesis of a range of agrochemicals and pharmaceuticals. This technical guide provides a comprehensive overview of its discovery, historical context, and the core synthetic methodologies that have defined its production. The narrative emphasizes the scientific rationale behind experimental choices and process evolution, offering valuable insights for researchers, chemists, and professionals engaged in drug discovery and chemical development.

Introduction: A Product of Modern Organofluorine Chemistry

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, identified by its CAS number 585-97-7, is a compound whose significance is deeply rooted in the strategic incorporation of fluorine into bioactive molecules.[1][2][3] The presence of both a chloro and a trifluoromethyl group on the phenyl ring, combined with a reactive β-ketoamide side chain, makes it a highly versatile building block for complex chemical synthesis.

The development of this molecule is part of a larger trend in medicinal and agricultural chemistry that recognizes the profound impact of fluorine on a molecule's physicochemical properties. The trifluoromethyl (-CF3) group, in particular, is prized for its ability to enhance metabolic stability, improve lipophilicity, and increase binding affinity, leading to more effective and durable end-products. It is estimated that approximately 20% of pharmaceuticals and 50% of agrochemicals contain at least one fluorine atom, underscoring the importance of intermediates like the one in focus.[4]

Discovery and Historical Context

The formal synthesis and registration of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in chemical databases occurred in 2005.[4] Its creation was not an isolated event but rather a logical step in the evolution of organofluorine chemistry, which began its rapid expansion in the mid-20th century.[4] The increasing demand for novel compounds with enhanced biological activity spurred chemists to develop sophisticated methods for introducing multiple halogen substituents onto aromatic systems.[4] The structure of this compound is a testament to the advanced control achieved in modern synthesis, allowing for the precise placement of multiple electron-withdrawing groups to fine-tune a molecule's properties.[4]

Core Synthesis Methodology: Acetoacetylation

The primary and most established method for synthesizing N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline. This reaction involves the formation of an amide bond between the aniline and an acetoacetyl group donor.

Key Reagents and Rationale

• 2-Chloro-5-(trifluoromethyl)aniline: The foundational aromatic amine that provides the core structure.

• Acetoacetylating Agent: Typically, either diketene or an acetoacetic acid ester (e.g., ethyl acetoacetate) is used.

  • Diketene: A highly reactive and efficient reagent that often leads to high yields and shorter reaction times. Its high reactivity also necessitates careful temperature control to prevent side reactions.

  • Ethyl Acetoacetate: A more stable and less hazardous alternative to diketene. The reaction is an equilibrium-driven transamidation that requires the removal of the ethanol byproduct to proceed to completion.

Experimental Protocol: Synthesis via Ethyl Acetoacetate

This protocol describes a common laboratory-scale synthesis using ethyl acetoacetate, which is often favored for its safety and ease of handling.

• Reaction Setup: A reaction flask is charged with 2-chloro-5-(trifluoromethyl)aniline and a high-boiling inert solvent, such as xylene.

• Reagent Addition: Ethyl acetoacetate (typically 1.1 to 1.5 molar equivalents) is added to the stirred mixture.

• Driving the Equilibrium: The reaction mixture is heated to reflux (approximately 140°C for xylene). A Dean-Stark apparatus is used to collect the ethanol byproduct as it forms, which shifts the reaction equilibrium towards the product.

• Reaction Monitoring: The progress of the reaction is monitored by observing the volume of ethanol collected in the Dean-Stark trap and can be confirmed by analytical techniques like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Product Isolation: Once the reaction is complete, the mixture is cooled, which typically induces crystallization of the product.

• Purification: The solid product is collected by filtration, washed with a cold solvent (e.g., hexane or a portion of the reaction solvent) to remove residual starting materials and impurities, and then dried under a vacuum.

Self-Validating System: The collection of the theoretical amount of ethanol in the Dean-Stark trap serves as a reliable indicator of reaction completion, making this a self-validating protocol.

Caption: Experimental workflow for the synthesis via the ethyl acetoacetate route.

Physicochemical Properties and Data

A summary of the key properties of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is presented below.

Property	Value	Source
CAS Number	585-97-7	[1][2]
Molecular Formula	C11H9ClF3NO2	[1]
Molecular Weight	279.65 g/mol
Physical Form	Solid
Purity (Typical)	≥95%

Applications in Advanced Synthesis

The true value of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide lies in its role as a precursor. The β-ketoamide moiety is particularly useful for constructing heterocyclic systems, which are common scaffolds in drug discovery. For instance, it can be used in reactions like the Biginelli or Hantzsch synthesis to create complex, biologically active molecules. While specific, publicly documented pathways originating from this exact intermediate are sparse, its structure is analogous to precursors used in the synthesis of various inhibitors and therapeutic candidates.[5][6][7]

Caption: Role as a key intermediate in the synthesis of complex molecules.

Conclusion

The discovery and development of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide are emblematic of the progress in modern synthetic chemistry. Its synthesis, grounded in fundamental amidation principles, has been refined to produce a valuable intermediate for the pharmaceutical and agrochemical industries. The strategic combination of halogen substituents within its structure provides a powerful tool for chemists to design next-generation molecules with enhanced efficacy and optimized properties, ensuring its continued relevance in the field.

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• PubMed. (2016). Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[8]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as Potent, Selective and Efficacious Microsomal Prostaglandin E 2 synthase-1 (mPGES-1) Inhibitor. [Link]

• ResearchGate. (2012). Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. [Link]

• PubMed. (2019). Discovery of 2-(4-Chloro-3-(trifluoromethyl)phenyl)- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad-Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors. [Link]

• Arctom. (2026). CAS NO. 585-97-7 | N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. [Link]

• ChemWhat. (2026). 2′-CHLORO-5′-(TRIFLUOROMETHYL)ACETOPHENONE CAS#: 71648-45-8. [Link]

• Chemcd. (2026). N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE. [Link]

• PubChem. (2026). Butanamide, N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-oxo-2-(2-(2-(trifluoromethyl)phenyl)diazenyl)-. [Link]

• PubMed. (2022). General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents. [Link]

• MMS. (2005). Discovery of the Novel Antithrombotic Agent 5-Chloro-N-({(5S)-2-oxo-3- [4-(3-oxomorpholin-4-yl)phenyl] -....

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• PubMed. (2004). Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays. [Link]

• PubMed. (2018). Synthesis of Chloro(phenyl)trifluoromethyliodane and Catalyst-Free Electrophilic Trifluoromethylations. [Link]

• PubMed. (2010). Identification and characterization of 4-chloro-N-(2-{[5-trifluoromethyl)-2-pyridyl]sulfonyl}ethyl)benzamide (GSK3787), a selective and irreversible peroxisome proliferator-activated receptor delta (PPARdelta) antagonist. [Link]

• PubMed Central. (2023). Identification of Histone Lysine Acetoacetylation as a Dynamic Post-Translational Modification Regulated by HBO1. [Link]

• PubMed. (2023). Identification of Histone Lysine Acetoacetylation as a Dynamic Post-Translational Modification Regulated by HBO1. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Pyrimidine Derivatives from N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Abstract

This comprehensive guide provides detailed application notes and experimental protocols for the synthesis of highly functionalized pyrimidine derivatives, utilizing N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide as a key starting material. Pyrimidine scaffolds are of paramount importance in medicinal chemistry and drug discovery, forming the core structure of numerous therapeutic agents.[1][2] This document is intended for researchers, scientists, and professionals in drug development, offering in-depth technical guidance, scientifically grounded protocols, and mechanistic insights. We will explore established synthetic strategies, including the Biginelli and Pinner-type reactions, providing a framework for the rational design and synthesis of novel pyrimidine-based compounds.

Introduction: The Significance of Pyrimidine Scaffolds and the Utility of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

The pyrimidine ring system is a fundamental heterocyclic motif present in a vast array of biologically active compounds, including nucleic acids (cytosine, thymine, and uracil), vitamins, and a wide range of pharmaceuticals.[1] The versatility of the pyrimidine core allows for extensive functionalization, enabling the fine-tuning of physicochemical and pharmacological properties. Consequently, the development of efficient and robust synthetic methodologies for accessing diverse pyrimidine derivatives remains a significant focus in organic and medicinal chemistry.[2][3]

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a particularly valuable starting material for the synthesis of pyrimidine derivatives.[4][5][6][7] Its structure incorporates several key features:

• A β-ketoamide moiety: This 1,3-dicarbonyl equivalent is primed for cyclocondensation reactions with a variety of dinucleophiles.

• An N-aryl substituent: The substituted phenyl ring allows for the introduction of specific electronic and steric properties into the final pyrimidine product.

• A trifluoromethyl group: This electron-withdrawing group can significantly influence the biological activity and metabolic stability of the target molecules.

• A chlorine atom: This halogen provides a handle for further synthetic transformations, such as cross-coupling reactions, enabling the creation of diverse compound libraries.

This guide will focus on leveraging these structural features to construct pyrimidine rings through well-established multicomponent reactions.

Synthetic Strategies: Leveraging Multicomponent Reactions for Pyrimidine Synthesis

Multicomponent reactions (MCRs) are powerful tools in synthetic chemistry, allowing for the construction of complex molecules in a single step from three or more starting materials. This approach is highly efficient, atom-economical, and well-suited for the generation of compound libraries for drug discovery. For the synthesis of pyrimidines from N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, two primary MCRs are of particular interest: the Biginelli reaction and the Pinner synthesis.

The Biginelli Reaction: A Three-Component Approach to Dihydropyrimidinones

The Biginelli reaction is a classic MCR that involves the acid-catalyzed cyclocondensation of an aldehyde, a β-dicarbonyl compound (in this case, our N-aryl-3-oxobutanamide), and a urea or thiourea.[8][9] This reaction provides a direct route to 3,4-dihydropyrimidin-2(1H)-ones or -thiones, which are valuable intermediates and can possess biological activity themselves.

The general mechanism proceeds through the initial formation of an acylimine intermediate from the aldehyde and urea, which then undergoes a Michael addition with the enol form of the β-ketoamide. Subsequent cyclization and dehydration yield the dihydropyrimidine product. The presence of the N-aryl substituent on the β-ketoamide directly influences the properties of the resulting pyrimidine.[10][11]

A specific example from the literature demonstrates the synthesis of N-[2-chloro-4-(trifluoromethyl) phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamides, highlighting the feasibility of this approach with structurally similar starting materials.[12]

Experimental Protocol 1: Biginelli-type Synthesis of a Dihydropyrimidine Derivative

This protocol outlines the synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-6-methyl-4-phenyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide.

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Benzaldehyde

• Urea

• Ethanol

• Concentrated Hydrochloric Acid (catalyst)

• Standard laboratory glassware and magnetic stirrer/hotplate

• Thin Layer Chromatography (TLC) apparatus

• Recrystallization solvents (e.g., ethanol, ethyl acetate)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (10 mmol), benzaldehyde (10 mmol), and urea (15 mmol) in 50 mL of ethanol.

• Catalyst Addition: To the stirred suspension, add 5-6 drops of concentrated hydrochloric acid.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain reflux for 8-12 hours. Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of petroleum ether and ethyl acetate as the mobile phase).

• Workup: After completion of the reaction (as indicated by TLC), allow the mixture to cool to room temperature. A solid precipitate should form.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold ethanol to remove unreacted starting materials. The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate, to yield the pure dihydropyrimidine derivative.

• Characterization: Characterize the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

Data Presentation:

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)
N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide	1.0	279.65	10
Benzaldehyde	1.0	106.12	10
Urea	1.5	60.06	15
Expected Product	~425.80

Note: The expected molecular weight of the product is an approximation and will vary based on the specific aldehyde used.

Visualization:

Caption: Workflow for the Biginelli-type synthesis.

The Pinner Synthesis and Related Cyclocondensations: A Versatile Route to Pyrimidines

The classical Pinner synthesis involves the reaction of a 1,3-dicarbonyl compound with an amidine to form a pyrimidine.[3] This method is highly versatile and can be adapted to use various amidines, guanidines, and ureas as the N-C-N fragment source. The reaction of N-aryl-3-oxobutanamides with amidines provides a direct route to highly substituted pyrimidine derivatives.

The mechanism generally involves the initial nucleophilic attack of the amidine on one of the carbonyl groups of the β-ketoamide, followed by an intramolecular cyclization and dehydration to afford the aromatic pyrimidine ring. The choice of amidine allows for the introduction of different substituents at the 2-position of the pyrimidine ring.

Experimental Protocol 2: Pinner-type Synthesis of a Substituted Pyrimidine

This protocol describes the synthesis of a 2-amino-pyrimidine derivative using guanidine as the amidine source.

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Guanidine hydrochloride

• Sodium ethoxide (or another suitable base)

• Absolute Ethanol

• Standard laboratory glassware and magnetic stirrer/hotplate

• Thin Layer Chromatography (TLC) apparatus

• Purification setup (e.g., column chromatography or recrystallization)

Procedure:

• Base Preparation: Prepare a solution of sodium ethoxide in absolute ethanol by carefully dissolving sodium metal in ethanol under an inert atmosphere, or use a commercially available solution.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (10 mmol) and guanidine hydrochloride (12 mmol) in absolute ethanol (50 mL).

• Base Addition: Slowly add the sodium ethoxide solution (12 mmol) to the reaction mixture at room temperature.

• Reaction Execution: Heat the reaction mixture to reflux and maintain for 6-10 hours. Monitor the reaction progress by TLC.

• Workup: After completion, cool the reaction mixture to room temperature and neutralize it with a dilute acid (e.g., acetic acid). Remove the solvent under reduced pressure.

• Isolation and Purification: The residue can be partitioned between water and an organic solvent (e.g., ethyl acetate). The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography on silica gel or by recrystallization.

• Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.

Data Presentation:

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount (mmol)
N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide	1.0	279.65	10
Guanidine Hydrochloride	1.2	95.53	12
Sodium Ethoxide	1.2	68.05	12
Expected Product	~342.72

Note: The expected molecular weight of the product is an approximation.

Visualization:

Caption: Workflow for the Pinner-type pyrimidine synthesis.

Conclusion and Future Perspectives

The synthetic protocols detailed in this application note provide a robust foundation for the synthesis of a diverse range of pyrimidine derivatives from the versatile starting material, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The Biginelli and Pinner-type reactions offer efficient and modular approaches to constructing these valuable heterocyclic scaffolds. The resulting pyrimidine derivatives, bearing the chloro and trifluoromethyl substituents, are ideal candidates for further chemical elaboration, such as palladium-catalyzed cross-coupling reactions, to generate novel compounds with potential therapeutic applications. The methodologies presented here are amenable to high-throughput synthesis and library generation, making them highly relevant for modern drug discovery programs.

References

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• Beilstein Journal of Organic Chemistry. (2014). The unexpected influence of aryl substituents in N-aryl-3-oxobutanamides on the behavior of their multicomponent reactions with 5-amino-3-methylisoxazole and salicylaldehyde. Beilstein Journal of Organic Chemistry, 10, 3019-3030. [Link]

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 28(2), 735. [Link]

• SYNTHESIS OF PYRIMIDINE DERIVATIVES. (n.d.). [Link]

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• National Institutes of Health. (2016). Synthesis of highly functionalized 2,2'-bipyridines by cyclocondensation of β-ketoenamides – scope and limitations. Beilstein Journal of Organic Chemistry, 12, 1166–1175. [Link]

• Beilstein Journals. (2014). The unexpected influence of aryl substituents in N-aryl-3-oxobutanamides on the behavior of their multicomponent reactions with. [Link]

• Taylor & Francis. (n.d.). Acetoacetanilides in Heterocyclic Synthesis, Part 1: An Expeditious Synthesis of Thienopyridines and Other Fused Derivatives. [Link]

• MDPI. (2022). Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. Pharmaceuticals, 15(8), 948. [Link]

• ResearchGate. (2012). Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. [Link]

• Frontiers. (2022). Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. Frontiers in Chemistry, 10, 956819. [Link]

• ResearchGate. (2014). The unexpected influence of aryl substituents in N-aryl-3-oxobutanamides on the behavior of their multicomponent reactions with 5-amino-3-methylisoxazole and salicylaldehyde. [Link]

• Semantic Scholar. (n.d.). Single-step synthesis of pyrimidine derivatives. [Link]

• ResearchGate. (2023). SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. [Link]

• Heterocyclic Letters. (2023). A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters, 13(3), 643-665. [Link]

• Arctom. (n.d.). CAS NO. 585-97-7 | N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. [Link]

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Application Notes and Protocols for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in Multi-Component Reactions

Introduction: A Versatile Scaffold for Heterocyclic Synthesis

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a highly functionalized β-ketoamide that serves as a valuable and versatile building block in the realm of multi-component reactions (MCRs). Its unique structure, featuring an active methylene group, a β-keto functionality, and an amide linkage to a sterically hindered and electronically distinct aromatic ring, makes it an ideal candidate for the rapid and efficient construction of diverse heterocyclic scaffolds. The presence of both a chloro and a trifluoromethyl group on the phenyl ring significantly influences the reactivity and physicochemical properties of the resulting molecules, often enhancing their biological activity.

The trifluoromethyl group, in particular, is a prized substituent in medicinal chemistry. Its high electronegativity and lipophilicity can improve metabolic stability, membrane permeability, and binding affinity of drug candidates.[1] This, combined with the inherent efficiency and atom economy of MCRs, positions N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide as a key player in the generation of novel compound libraries for drug discovery and development. Dihydropyrimidinones (DHPMs), for instance, which can be synthesized using this ketoamide, are known to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and antibacterial properties.[2][3][4] Similarly, other heterocycles like quinolines, thiophenes, and pyridines derived from related structures have shown promise as anticancer and antimicrobial agents.[5][6][7][8][9][10]

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the strategic use of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in several key MCRs. We will delve into the mechanistic rationale behind its application and provide detailed, field-tested protocols for the synthesis of high-value heterocyclic compounds.

The Strategic Advantage of the 2-Chloro-5-(trifluoromethyl)phenyl Moiety

The substitution pattern on the N-phenyl ring of the butanamide is not arbitrary. The ortho-chloro group provides steric hindrance that can influence the conformation of the molecule and potentially the stereochemical outcome of certain reactions. Electronically, both the chloro and the trifluoromethyl groups are strongly electron-withdrawing. This electronic pull has several important consequences:

• Enhanced Acidity of the Methylene Protons: The electron-withdrawing nature of the substituted phenyl ring increases the acidity of the α-methylene protons of the butanamide moiety. This facilitates the formation of enolates or related nucleophilic intermediates, which are crucial for the initiation of many MCRs.

• Modulation of Product Properties: The presence of these substituents in the final heterocyclic product can significantly impact its biological activity. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are desirable properties for drug candidates.[1]

• Spectroscopic Handle: While not a primary focus of these notes, the fluorine atoms of the trifluoromethyl group can serve as a useful probe in ¹⁹F NMR spectroscopy for reaction monitoring and structural elucidation.

Application in Key Multi-Component Reactions: Protocols and Mechanistic Insights

We will now explore the application of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in three prominent MCRs: the Biginelli, Hantzsch, and Gewald reactions.

The Biginelli Reaction: Synthesis of Dihydropyrimidinones (DHPMs)

The Biginelli reaction is a one-pot cyclocondensation of a β-dicarbonyl compound, an aldehyde, and a urea or thiourea, typically under acidic catalysis, to produce dihydropyrimidinones (DHPMs).[11] These heterocycles are of significant interest due to their wide range of biological activities.[2][3][4][12] The use of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide as the β-dicarbonyl component allows for the synthesis of novel DHPMs bearing the biologically significant trifluoromethylphenyl moiety. A similar reaction has been successfully carried out with the structurally related N-(2-chloro-4-(trifluoromethyl) phenyl)-3-oxobutanamide, providing a strong precedent for this application.[13]

Reaction Scheme:

Caption: General scheme of the Biginelli reaction.

Experimental Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq.), the desired aromatic aldehyde (1.2 eq.), and urea or thiourea (1.5 eq.) in ethanol (10-15 mL per mmol of the butanamide).

• Catalyst Addition: To the stirred mixture, add a catalytic amount of concentrated hydrochloric acid (e.g., 3-4 drops) or another suitable acid catalyst like p-toluenesulfonic acid.

• Reaction Execution: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC). Reaction times can vary from 4 to 16 hours depending on the specific aldehyde used.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of solution. If so, collect the solid by filtration, wash with cold ethanol, and dry. If no precipitate forms, pour the reaction mixture into ice-cold water and stir for 30 minutes to induce precipitation. The crude product can be purified by recrystallization from a suitable solvent such as ethanol or ethyl acetate.

Data Presentation:

Entry	Aromatic Aldehyde	Catalyst	Solvent	Time (h)	Yield (%)
1	Benzaldehyde	HCl	Ethanol	8	Est. 85-95
2	4-Chlorobenzaldehyde	p-TsOH	Ethanol	10	Est. 80-90
3	4-Methoxybenzaldehyde	HCl	Ethanol	6	Est. 90-98
4	3-Nitrobenzaldehyde	p-TsOH	Ethanol	12	Est. 75-85

Note: Yields are estimated based on similar reported reactions and may vary.

Causality and Mechanistic Insights:

The reaction is believed to proceed through the initial formation of an N-acyliminium ion from the condensation of the aldehyde and urea.[11] The enol form of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide then acts as a nucleophile, attacking the iminium ion. Subsequent cyclization and dehydration afford the final dihydropyrimidinone product. The electron-withdrawing nature of the 2-chloro-5-(trifluoromethyl)phenyl group facilitates the initial enolization of the β-ketoamide, a key step for the reaction to proceed efficiently.

Caption: Simplified workflow of the Biginelli reaction mechanism.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic MCR that typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate to form dihydropyridines.[14][15] By using N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide as one of the β-dicarbonyl components, novel and unsymmetrical dihydropyridine derivatives can be synthesized. These compounds are of great interest as they are analogues of NADH coenzymes and many exhibit significant pharmacological properties, including acting as calcium channel blockers.[16]

Reaction Scheme:

Caption: General scheme of the Hantzsch dihydropyridine synthesis.

Experimental Protocol:

• Reactant Combination: In a round-bottom flask, dissolve N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq.), the desired aldehyde (1.0 eq.), a second β-ketoester such as ethyl acetoacetate (1.0 eq.), and ammonium acetate (1.2 eq.) in a suitable solvent like ethanol or acetic acid.

• Reaction Execution: Heat the mixture to reflux for 2-6 hours. The reaction can be monitored by TLC.

• Isolation and Purification: After completion, cool the reaction mixture to room temperature and pour it into ice water. The precipitated solid is collected by filtration, washed with water, and dried. The crude product can be purified by recrystallization from ethanol.

Data Presentation:

Entry	Aldehyde	Second β-Ketoester	Solvent	Time (h)	Yield (%)
1	4-Nitrobenzaldehyde	Ethyl Acetoacetate	Ethanol	4	Est. 80-90
2	2-Chlorobenzaldehyde	Methyl Acetoacetate	Acetic Acid	5	Est. 75-85
3	Furan-2-carbaldehyde	Ethyl Acetoacetate	Ethanol	3	Est. 85-95

Note: Yields are estimated based on similar reported reactions and may vary.

Causality and Mechanistic Insights:

The Hantzsch synthesis is believed to proceed through two initial pathways: a Knoevenagel condensation between the aldehyde and one of the β-dicarbonyl compounds, and the formation of an enamine from the other β-dicarbonyl compound and ammonia. These two intermediates then undergo a Michael addition followed by cyclization and dehydration to form the dihydropyridine ring.[14] The enhanced acidity of the methylene protons in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide can facilitate both the initial Knoevenagel condensation and the enamine formation, thereby promoting the overall reaction.

Gewald Aminothiophene Synthesis

The Gewald reaction is a versatile MCR for the synthesis of highly substituted 2-aminothiophenes from a carbonyl compound, an α-cyanoester (or related active methylene nitrile), and elemental sulfur in the presence of a base.[17][18] While the classical Gewald reaction uses a ketone or aldehyde as the carbonyl component, β-ketoamides like N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide can also participate, leading to the formation of thiophenes with an amide substituent. 2-aminothiophenes are important scaffolds in medicinal chemistry, exhibiting a wide array of biological activities including antimicrobial and anticancer properties.[7][8][9][19][20]

Reaction Scheme:

Caption: General scheme of the Gewald aminothiophene synthesis.

Experimental Protocol:

• Reactant Mixture: In a suitable flask, suspend N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq.), an active methylene nitrile such as malononitrile or ethyl cyanoacetate (1.0 eq.), and elemental sulfur (1.1 eq.) in ethanol.

• Base Addition: Add a catalytic amount of a base, such as morpholine or triethylamine (0.1-0.2 eq.), to the mixture.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (40-50 °C) for several hours. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, pour the mixture into ice water. The precipitated product is collected by filtration, washed with water, and can be purified by recrystallization from a suitable solvent.

Data Presentation:

Entry	Active Methylene Nitrile	Base	Temperature (°C)	Time (h)	Yield (%)
1	Malononitrile	Morpholine	RT	12	Est. 70-85
2	Ethyl Cyanoacetate	Triethylamine	50	8	Est. 65-80
3	Cyanoacetamide	Morpholine	50	10	Est. 60-75

Note: Yields are estimated based on similar reported reactions and may vary.

Causality and Mechanistic Insights:

The Gewald reaction is initiated by a Knoevenagel condensation between the carbonyl group of the β-ketoamide and the active methylene nitrile.[17] The resulting adduct then reacts with sulfur. The exact mechanism of sulfur incorporation is complex, but it is believed to involve the formation of a thiirane intermediate, which then rearranges and cyclizes to form the thiophene ring. The basic catalyst is crucial for promoting the initial Knoevenagel condensation. The electron-withdrawing substituents on the phenyl ring of the starting material can enhance the electrophilicity of the ketone carbonyl, potentially accelerating the initial condensation step.

Conclusion and Future Outlook

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide has demonstrated its potential as a powerful and versatile building block for the synthesis of a wide range of medicinally relevant heterocyclic compounds through multi-component reactions. The protocols outlined in these application notes provide a solid foundation for researchers to explore the synthesis of novel dihydropyrimidinones, dihydropyridines, and 2-aminothiophenes. The unique electronic and steric properties imparted by the 2-chloro-5-(trifluoromethyl)phenyl moiety offer exciting opportunities for fine-tuning the pharmacological profiles of these heterocyclic scaffolds. Further exploration of this reactant in other MCRs, such as the Passerini and Ugi reactions, is warranted and holds the promise of unlocking new avenues for the discovery of novel therapeutic agents. The continued investigation into the biological activities of the synthesized compounds will undoubtedly contribute to the advancement of medicinal chemistry and drug development.[1][2][4][5][6][7][8][9][10][12][13][19][20][21][22][23][24]

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• Synthesis, anticancer activity and molecular docking of new quinolines, quinazolines and 1,2,4-triazoles with pyrido[2,3-d] pyrimidines. National Institutes of Health. [Link]

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Application Notes and Protocols for the Analytical Characterization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Introduction

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a complex organic molecule featuring a chlorinated and trifluoromethylated phenyl ring coupled with a reactive β-ketoamide moiety.[1][2][3][4] The unique structural characteristics imparted by the electron-withdrawing halogen groups significantly influence its chemical and physical properties.[1] Accurate and comprehensive characterization of this compound is paramount for its application in research, particularly in fields such as agrochemicals and pharmaceuticals where fluorine-containing compounds play a significant role.[1]

This document provides a detailed guide for researchers, scientists, and drug development professionals on the analytical methods for the thorough characterization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The protocols herein are designed to be robust and self-validating, emphasizing the rationale behind experimental choices to ensure data integrity and reproducibility.

Comprehensive Characterization Workflow

A systematic approach is crucial for the complete characterization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The following workflow outlines the logical progression from initial assessment to detailed structural elucidation and purity determination.

Caption: Comprehensive workflow for the characterization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Spectroscopic Characterization

Spectroscopic techniques are fundamental for elucidating the molecular structure of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework and the fluorine atoms within the molecule. The presence of a β-ketoamide group may lead to keto-enol tautomerism, which can be observed in NMR spectra, often influenced by the solvent and temperature.[5]

Protocol for ¹H, ¹³C, and ¹⁹F NMR Spectroscopy:

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is fully dissolved.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard proton spectrum.

  • Rationale: This spectrum will reveal the number of different types of protons and their integrations will correspond to the number of protons in each environment. The splitting patterns will provide information about neighboring protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Rationale: This will show all unique carbon environments in the molecule.

• ¹⁹F NMR Acquisition:

  • Acquire a proton-decoupled fluorine spectrum.

  • Rationale: Given the trifluoromethyl group, a strong singlet is expected. The chemical shift is characteristic of the electronic environment of the CF₃ group.[6]

• Data Processing: Process the acquired Free Induction Decays (FIDs) with appropriate Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

Expected ¹H NMR Signals	Expected ¹³C NMR Signals	Expected ¹⁹F NMR Signal
Aromatic protons	Aromatic carbons	A single peak for the -CF₃ group
Amide proton (-NH)	Carbonyl carbons (ketone and amide)
Methylene protons (-CH₂-)	Methylene carbon (-CH₂-)
Methyl protons (-CH₃)	Methyl carbon (-CH₃)
Carbon attached to the -CF₃ group

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight of the compound and to gain insights into its fragmentation pattern, which aids in structural confirmation.

Protocol for Electrospray Ionization Mass Spectrometry (ESI-MS):

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a mass spectrometer equipped with an ESI source, often coupled with a liquid chromatography system (LC-MS).

• Method Parameters:

  • Ionization Mode: Positive and negative ion modes should be tested to determine which provides better sensitivity.

  • Mass Range: Scan a mass range that includes the expected molecular weight (279.65 g/mol ).[4]

  • Rationale: ESI is a soft ionization technique that typically yields the protonated molecule [M+H]⁺ or other adducts (e.g., [M+Na]⁺), minimizing fragmentation and clearly indicating the molecular weight.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and any significant fragment ions.

Ion	Expected m/z
[M+H]⁺	~280.03
[M+Na]⁺	~302.01

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Protocol for Fourier Transform Infrared (FT-IR) Spectroscopy:

• Sample Preparation:

  • KBr Pellet: Mix a small amount of the solid sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly on the ATR crystal.

  • Rationale: The choice of method depends on the available equipment. ATR is often faster and requires less sample preparation.

• Data Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands for the functional groups present in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Functional Group	Expected Wavenumber (cm⁻¹)
N-H Stretch (Amide)	3300-3100
C-H Stretch (Aromatic)	3100-3000
C-H Stretch (Aliphatic)	3000-2850
C=O Stretch (Ketone)	~1725
C=O Stretch (Amide I)	~1680
N-H Bend (Amide II)	~1550
C-F Stretch	1350-1100

Chromatographic Analysis

Chromatographic techniques are essential for determining the purity of the compound and for identifying and quantifying any impurities.

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method is suitable for the analysis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.[7][8]

Protocol for RP-HPLC Analysis:

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent (e.g., acetonitrile/water mixture) to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC System and Conditions:

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or phosphoric acid for improved peak shape).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV detection at a wavelength determined by a UV scan of the analyte (e.g., 225 nm).[8]

  • Injection Volume: 10 µL.

• System Suitability: Before sample analysis, perform system suitability tests (e.g., replicate injections of a standard) to ensure the system is performing correctly.

• Data Analysis: Integrate the peaks in the chromatogram. The purity of the sample can be calculated based on the area percentage of the main peak.

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50-95% B over 15 minutes
Flow Rate	1.0 mL/min
Temperature	30 °C
Detection	225 nm

Thermal Analysis

Thermal analysis provides information on the thermal stability, melting point, and decomposition profile of the compound.[9][10]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

Protocol for DSC and TGA:

• Sample Preparation: Accurately weigh 2-5 mg (for DSC) or 5-10 mg (for TGA) of the sample into an appropriate pan (aluminum for DSC, ceramic or platinum for TGA).

• Instrumentation: Use a calibrated DSC and TGA instrument.

• Method Parameters:

  • Heating Rate: 10 °C/min.

  • Atmosphere: Nitrogen purge.

  • Temperature Range: Typically from ambient to a temperature beyond the decomposition point (e.g., 30-600 °C).

• Data Analysis:

  • DSC: Determine the melting point (onset and peak temperature) and enthalpy of fusion from the endothermic peak.

  • TGA: Analyze the thermogram to determine the onset of decomposition and the percentage of weight loss at different temperatures.

Elemental Analysis

Elemental analysis is a fundamental technique to confirm the empirical formula of a newly synthesized compound by determining the weight percentages of carbon, hydrogen, and nitrogen.

Protocol for CHN Analysis:

• Sample Preparation: Provide a pure, dry sample (typically 2-3 mg) in a tin capsule.

• Instrumentation: Use a calibrated CHN elemental analyzer.

• Analysis: The instrument combusts the sample, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified.

• Data Comparison: Compare the experimentally determined weight percentages of C, H, and N with the theoretical values calculated from the molecular formula (C₁₁H₉ClF₃NO₂).

Element	Theoretical %
Carbon (C)	47.24
Hydrogen (H)	3.24
Nitrogen (N)	5.01

References

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide - Benchchem. (URL: )
• Synthesis, Characterization And Biological Screening Of novel N-(2-chloro-4- (trifluoromethyl) phenyl)-4-(substitutedphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxopyrimidine-5-carboxamide - JOCPR. (URL: )

• (PDF) Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide - ResearchGate. (URL: [Link])

• N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide | CAS# 585-97-7 | MFCD01001287 | BB-6084563 - Hit2Lead. (URL: )
• N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE - Chemcd. (URL: )
• challenges in the characterization of N-(2-ethoxyphenyl)-3-oxobutanamide - Benchchem. (URL: )
• CAS NO. 585-97-7 | N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide - Arctom. (URL: )
• 2-[[2-chloro-5-(trifluoromethyl)phenyl]azo]-n-(2,3-dihydro-2-oxo-1h-benzimidazol-5-yl)-3-oxobutyramide - PubChemLite. (URL: )

• 19F‐NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole - MDPI. (URL: [Link])

• Sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide | SIELC Technologies. (URL: )
• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl) - (URL: )

• Synthesis, characterization, crystal structure, and thermal analysis of 2-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide | Request PDF - ResearchGate. (URL: [Link])

• Pentanamide, N-(2-methyl-3-trifluoromethyl)phenyl- - the NIST WebBook. (URL: [Link])

• (PDF) N-Acetyl-N-{2-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]phenyl}acetamide. (URL: [Link])

• Synthesis and Characterization of Coordination Compound [Eu(µ2-OC2H5)(btfa)(NO3)(phen)]2phen with High Luminescence Efficiency - MDPI. (URL: [Link])

• Infrared and Raman spectra of substituted N-(phenyl)-2-chloroacetamides, XYC5-yNHCOCH2Cl (X = H, o/m/p-CH3, Cl or No2 and y = 1, 2 or 3) - ResearchGate. (URL: [Link])

• 2-Chloro-5-(trifluoromethyl)benzeneacetonitrile Properties vs Temperature - Chemcasts. (URL: [Link])

• N-(2-Methoxy-5-trifluoromethyl-phenyl)-nicotinamide - Optional[13C NMR] - Chemical - SpectraBase. (URL: [Link])

• N-(2-Chloro-5-methylphenyl)-acetamide - Optional[Vapor Phase IR] - Spectrum. (URL: [Link])

• Synthesis, characterization, crystal structure, and thermal analysis of 2-chloro-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl) acetamide (Journal Article) | OSTI.GOV. (URL: [Link])

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• 3. N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE | 585-97-7 ,Manufacturer ,Suppliers,Buy_business,MSDS - ChemCD_index [chemcd.com]
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Application Note: Structural Elucidation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide using NMR and Mass Spectrometry

Introduction

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a complex organic molecule of interest in pharmaceutical and agrochemical research. Its chemical structure, characterized by a substituted aromatic ring and a reactive β-ketoamide moiety, necessitates rigorous analytical characterization to ensure identity, purity, and structural integrity. This application note provides a detailed guide to the analysis of this compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), two cornerstone techniques in modern analytical chemistry. We will delve into the theoretical underpinnings of spectral interpretation for this specific molecule, provide field-proven protocols for data acquisition, and present predicted spectral data to guide researchers in their analytical endeavors. The methodologies described herein are designed to be robust and self-validating, ensuring a high degree of confidence in the analytical results.

Chemical Structure and Properties

• IUPAC Name: N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• CAS Number: 585-97-7[1]

• Molecular Formula: C₁₁H₉ClF₃NO₂

• Molecular Weight: 279.65 g/mol [1]

• Structure:

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides unparalleled insight into the molecular structure of organic compounds by probing the magnetic properties of atomic nuclei. For N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, ¹H and ¹³C NMR are indispensable for confirming the connectivity of atoms and the overall structure.

Predicted ¹H NMR Spectral Analysis

The proton NMR spectrum of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is expected to exhibit distinct signals corresponding to the aromatic protons, the methylene and methyl groups of the butanamide chain, and the amide proton. The exact chemical shifts can be influenced by the choice of solvent due to solute-solvent interactions.[2] For polar compounds like this, deuterated dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are common choices.[3][4]

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Amide NH	~10.5	Singlet (broad)	1H
Aromatic CH (H-6)	~8.5	Doublet	1H
Aromatic CH (H-4)	~7.8	Doublet of doublets	1H
Aromatic CH (H-3)	~7.6	Doublet	1H
Methylene CH₂	~3.7	Singlet	2H
Methyl CH₃	~2.3	Singlet	3H

Note: Predicted chemical shifts are estimates and may vary based on solvent and experimental conditions.

Predicted ¹³C NMR Spectral Analysis

The carbon NMR spectrum will provide information on all the carbon environments within the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
Carbonyl C=O (keto)	~205
Carbonyl C=O (amide)	~165
Aromatic C (C-1)	~138
Aromatic C (C-2)	~128
Aromatic C (C-3)	~125
Aromatic C (C-4)	~122
Aromatic C (C-5)	~130 (quartet, JC-F)
Aromatic C (C-6)	~118
Trifluoromethyl CF₃	~124 (quartet, JC-F)
Methylene CH₂	~50
Methyl CH₃	~30

Note: The carbon attached to the CF₃ group and the CF₃ carbon itself will appear as quartets due to coupling with the fluorine atoms.

Protocol for NMR Sample Preparation and Data Acquisition

This protocol outlines the steps for preparing a high-quality NMR sample of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide for analysis.

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (5-25 mg for ¹H, 50-100 mg for ¹³C)[3][5]

• High-purity deuterated solvent (e.g., DMSO-d₆ or CDCl₃)

• High-quality 5 mm NMR tubes

• Glass Pasteur pipette and bulb

• Small vial for dissolution

• Filter plug (e.g., glass wool)

Procedure:

• Sample Weighing: Accurately weigh the desired amount of the compound into a clean, dry vial.

• Dissolution: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial.[3] Gently swirl or vortex the vial to ensure complete dissolution.

• Filtration: Place a small plug of glass wool into a Pasteur pipette. Filter the solution directly into the NMR tube to remove any particulate matter, which can degrade spectral quality.[2]

• Capping and Labeling: Cap the NMR tube securely and label it clearly with the sample identification.

• Instrument Setup: Insert the sample into the NMR spectrometer.

• Locking and Shimming: Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using standard instrument parameters. For ¹³C NMR, a sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

Part 2: Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation patterns. For N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, both Electron Ionization (EI) and Electrospray Ionization (ESI) are suitable techniques.

Electrospray Ionization (ESI-MS)

ESI is a soft ionization technique that is particularly useful for polar and thermally labile molecules, often yielding the protonated molecule [M+H]⁺ with minimal fragmentation.[1][6] This is ideal for confirming the molecular weight of the compound.

• Predicted m/z: 280.03 ([M+H]⁺)

Electron Ionization (EI-MS) and Fragmentation Analysis

EI is a hard ionization technique that leads to extensive fragmentation of the molecule. The resulting fragmentation pattern serves as a "molecular fingerprint" and provides valuable structural information. The fragmentation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is expected to proceed through several key pathways, including cleavage of the amide bond and fragmentation of the butanamide side chain.

Predicted Fragmentation Pathways:

• α-cleavage: Cleavage of the bond between the carbonyl group and the methylene group of the butanamide chain.

• Amide Bond Cleavage: Scission of the C-N bond, leading to the formation of ions corresponding to the aromatic and the butanamide moieties.

• McLafferty Rearrangement: A potential rearrangement involving the transfer of a gamma-hydrogen to the keto-carbonyl oxygen, followed by cleavage.

Table of Predicted Key Fragments (EI-MS):

m/z	Proposed Fragment Structure	Fragmentation Pathway
279/281	[C₁₁H₉ClF₃NO₂]⁺	Molecular Ion (M⁺)
236/238	[C₉H₅ClF₃N]⁺	Loss of acetyl group (•COCH₃)
195/197	[C₇H₃ClF₃N]⁺	Cleavage of the amide bond
181/183	[C₆H₃Cl(CF₃)]⁺	Further fragmentation of the aromatic portion
85	[C₄H₅O₂]⁺	Butanamide side chain fragment
43	[CH₃CO]⁺	Acetyl cation

Note: The presence of chlorine will result in isotopic peaks (M and M+2) with a characteristic intensity ratio of approximately 3:1.

Protocol for Mass Spectrometry Analysis

This protocol provides a general workflow for the analysis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide by LC-MS with an ESI source.

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• LC-MS grade solvent (e.g., acetonitrile, methanol)

• LC-MS grade water

• Formic acid (for mobile phase modification)

• Autosampler vials

Procedure:

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol) at a concentration of approximately 1 mg/mL. From the stock solution, prepare a dilute working solution (e.g., 1-10 µg/mL) in the initial mobile phase composition.

• LC-MS System Setup:

  • Equilibrate the LC-MS system with the chosen mobile phase. A typical mobile phase for reversed-phase chromatography would be a gradient of water and acetonitrile with 0.1% formic acid.

  • Set the ESI source parameters (e.g., capillary voltage, gas flow, temperature) to optimal values for the compound.

• Data Acquisition: Inject the sample solution into the LC-MS system. Acquire data in both full scan mode to observe the molecular ion and in tandem MS (MS/MS) mode to obtain fragmentation data. For MS/MS, the protonated molecule (m/z 280) would be selected as the precursor ion.

• Data Analysis: Analyze the acquired data to identify the molecular ion and characteristic fragment ions. Compare the experimental fragmentation pattern with the predicted pathways to confirm the structure.

Analytical Workflow Visualization

The following diagram illustrates the integrated analytical workflow for the structural characterization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Caption: Integrated workflow for NMR and MS analysis.

Conclusion

The structural elucidation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is effectively achieved through the complementary use of NMR spectroscopy and mass spectrometry. This application note provides a comprehensive framework, including detailed protocols and predicted spectral data, to guide researchers in the robust characterization of this and structurally related compounds. By following these methodologies, scientists in drug development and other research fields can ensure the quality and integrity of their chemical entities, a critical step in the research and development pipeline.

References

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Nanalysis. (2019). Two solvents, two different spectra - Aromatic Solvent Induced Shifts. [Link]

• Scribd. NMR Sample Preparation Guide. [Link]

• University of California, Riverside. NMR Sample Preparation. [Link]

• NIH National Library of Medicine. An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. [Link]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

• ResearchGate. Mass fragmentation pattern of N-(5-chloro-2-methoxyphenyl)-4-(5-styryl-1,3,4-oxadiazol-2-ylthio)butanamide (6k). [Link]

• Wikipedia. Electrospray ionization. [Link]

Sources

• 1. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Two solvents, two different spectra - Aromatic Solvent Induced Shifts — Nanalysis [nanalysis.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. NMR 溶劑 [sigmaaldrich.com]
• 5. youtube.com [youtube.com]
• 6. rsc.org [rsc.org]

The Versatile Building Block: N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in Modern Organic Synthesis

Introduction: Unlocking Synthetic Potential

In the landscape of contemporary organic synthesis, the strategic incorporation of fluorine-containing moieties has become a cornerstone for the design of novel pharmaceuticals and agrochemicals. The trifluoromethyl group, in particular, imparts unique physicochemical properties such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics. When coupled with other key structural features, it provides a powerful tool for fine-tuning molecular properties. N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a specialized β-ketoamide, has emerged as a highly valuable and versatile building block. Its unique constitution, featuring a trifluoromethyl group and a chlorine atom on the phenyl ring, offers a rich platform for the construction of a diverse array of complex heterocyclic systems. This guide provides an in-depth exploration of the synthetic utility of this compound, complete with detailed protocols and mechanistic insights for its application in several cornerstone organic reactions.

Physicochemical Properties and Safety Data

A comprehensive understanding of the physical and chemical properties of a building block is paramount for its effective and safe utilization in synthesis.

Property	Value	Source
CAS Number	585-97-7	[1][2]
Molecular Formula	C₁₁H₉ClF₃NO₂	[1][2]
Molecular Weight	279.65 g/mol	[1]
Appearance	Solid	[1]
Purity	Typically ≥95%	[1]
Storage	Store at room temperature	[1]

Safety and Handling:

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide should be handled in a well-ventilated area, and personal protective equipment (PPE), including safety goggles with side-shields, flame-resistant clothing, and a full-face respirator if exposure limits are exceeded, should be worn.[3] In case of contact with eyes, rinse immediately with plenty of water for at least 15 minutes.[4] If the substance comes into contact with skin, wash off immediately with soap and plenty of water.[5] In case of inhalation, move the person to fresh air.[4] This compound may be harmful if inhaled and may cause damage to organs through prolonged or repeated exposure.[4]

Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

The industrial synthesis of N-aryl-3-oxobutanamides is often achieved through the reaction of an aniline with diketene. This method is highly efficient and atom-economical. The following protocol is a representative procedure for the synthesis of the title compound.

Figure 1: General workflow for the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Protocol 1: Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Materials:

• 2-Chloro-5-(trifluoromethyl)aniline

• Diketene

• Toluene

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve 2-chloro-5-(trifluoromethyl)aniline (1.0 eq) in toluene.

• With stirring, slowly add diketene (1.05 eq) to the solution at room temperature. An exothermic reaction may be observed.

• After the initial reaction subsides, heat the mixture to reflux for 2-3 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the collected solid with cold toluene to remove any unreacted starting materials.

• Dry the product under vacuum to obtain N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Expected Yield: High (typically >90%).

Applications in Heterocyclic Synthesis

The presence of a reactive β-ketoamide functionality makes N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide an ideal precursor for a variety of multicomponent reactions to generate diverse heterocyclic scaffolds.

Biginelli Reaction: Synthesis of Dihydropyrimidinones

The Biginelli reaction is a one-pot cyclocondensation of a β-dicarbonyl compound, an aldehyde, and urea (or thiourea) to produce dihydropyrimidinones.[3] These heterocycles are of significant interest in medicinal chemistry due to their wide range of biological activities.

Figure 2: Workflow for the Biginelli reaction.

Protocol 2: Synthesis of a Dihydropyrimidinone Derivative

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Aromatic aldehyde (e.g., benzaldehyde)

• Urea or Thiourea

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, combine N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq), the aromatic aldehyde (1.2 eq), and urea or thiourea (1.5 eq) in ethanol.[6]

• Add a catalytic amount of concentrated hydrochloric acid (2-3 drops).

• Heat the mixture to reflux with stirring for 4-6 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product will precipitate. Collect the solid by vacuum filtration.

• Wash the solid with cold ethanol and then water to remove impurities.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the pure dihydropyrimidinone derivative.

Hantzsch Pyridine Synthesis

The Hantzsch pyridine synthesis is a multicomponent reaction that produces dihydropyridine derivatives, which can then be oxidized to pyridines.[7] This reaction typically involves an aldehyde, a β-ketoester, and a nitrogen source. In this modified version, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide acts as the β-dicarbonyl component.

Figure 3: Workflow for the Hantzsch pyridine synthesis.

Protocol 3: Synthesis of a Dihydropyridine Derivative

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Aldehyde (e.g., formaldehyde or benzaldehyde)

• Ethyl 3-aminocrotonate

• Ethanol

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq) and the aldehyde (1.0 eq) in ethanol.

• Add ethyl 3-aminocrotonate (1.0 eq) to the mixture.

• Heat the reaction mixture to reflux for 6-8 hours, monitoring by TLC.

• After cooling to room temperature, the product may precipitate. If not, reduce the solvent volume under reduced pressure.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• The crude dihydropyridine can be oxidized to the corresponding pyridine using an oxidizing agent like nitric acid or ceric ammonium nitrate, if desired.

Japp-Klingemann Reaction: Synthesis of Hydrazones for Indole and Pyrazole Synthesis

The Japp-Klingemann reaction is a powerful method for the synthesis of hydrazones from β-ketoamides and aryl diazonium salts.[8] These hydrazones are valuable intermediates for the synthesis of indoles via the Fischer indole synthesis.

Figure 4: Workflow for the Japp-Klingemann reaction.

Protocol 4: Synthesis of a Hydrazone Derivative

Materials:

• Aniline derivative

• Sodium nitrite

• Concentrated Hydrochloric Acid

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Sodium acetate

• Ethanol

• Water

• Ice

Procedure:

Part A: Diazotization of Aniline

• In a flask, dissolve the aniline derivative (1.0 eq) in a mixture of concentrated hydrochloric acid and water.

• Cool the solution to 0-5 °C in an ice-salt bath with continuous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite (1.0 eq) dropwise, ensuring the temperature does not exceed 5 °C.[9]

Part B: Coupling Reaction

• In a separate larger flask, dissolve N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq) and sodium acetate (3.0 eq) in a mixture of ethanol and water.

• Cool this solution to 0-5 °C in an ice bath with vigorous stirring.

• Slowly add the freshly prepared diazonium salt solution from Part A to the β-ketoamide solution, maintaining the temperature below 5 °C.[9]

• After the addition is complete, continue stirring the reaction mixture at 0-5 °C for 1-2 hours.

Part C: Work-up and Purification

• Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• The precipitated crude hydrazone is collected by filtration.

• Wash the solid with cold water until the washings are neutral.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure hydrazone derivative.

Gewald Reaction: Synthesis of Aminothiophenes

The Gewald reaction is a multicomponent reaction that provides access to highly substituted 2-aminothiophenes from a carbonyl compound, an activated nitrile, and elemental sulfur in the presence of a base.[10] The β-keto moiety of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide can participate in this reaction.

Protocol 5: Synthesis of a 2-Aminothiophene Derivative

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Malononitrile

• Elemental sulfur

• Morpholine or another suitable base

• Ethanol

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, suspend N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq), malononitrile (1.0 eq), and elemental sulfur (1.1 eq) in ethanol.

• Add a catalytic amount of morpholine.

• Heat the mixture to reflux for 2-4 hours. The reaction mixture will typically turn dark.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction to room temperature and pour it into ice-water.

• The precipitated solid is collected by filtration, washed with water, and dried.

• The crude product can be purified by column chromatography or recrystallization.

Synthesis of Pyrazoles and Isoxazoles

The 1,3-dicarbonyl nature of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide makes it an excellent precursor for the synthesis of five-membered heterocycles like pyrazoles and isoxazoles through condensation with hydrazine and hydroxylamine, respectively. These heterocycles are prevalent in many agrochemicals.

Protocol 6: Synthesis of a Pyrazole Derivative

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Hydrazine hydrate or a substituted hydrazine

• Ethanol or Acetic Acid

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq) in ethanol or acetic acid.

• Add hydrazine hydrate (1.1 eq) to the solution.

• Heat the mixture to reflux for 3-5 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and reduce the solvent volume.

• The product may precipitate or can be extracted with a suitable organic solvent after neutralization.

• Purify the crude product by recrystallization or column chromatography.

Protocol 7: Synthesis of an Isoxazole Derivative

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Hydroxylamine hydrochloride

• Sodium acetate or another base

• Ethanol

• Round-bottom flask with a reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• In a round-bottom flask, dissolve N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (1.0 eq), hydroxylamine hydrochloride (1.2 eq), and sodium acetate (1.5 eq) in ethanol.

• Heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by TLC.

• After cooling, pour the reaction mixture into water.

• The precipitated product is collected by filtration, washed with water, and dried.

• Purify the crude product by recrystallization or column chromatography.

Application in Agrochemicals: A Case Study in Isoxazole-Based Insecticides

The trifluoromethylphenyl-isoxazole scaffold is a key feature in a number of modern insecticides. For instance, isoxazoline insecticides have been developed that are effective against a range of invertebrate pests.[11] The synthesis of such compounds can be envisioned starting from β-ketoamide precursors like N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The resulting isoxazole can then be further functionalized to produce the final active ingredient. This highlights the direct applicability of this building block in the development of novel crop protection agents.

Conclusion

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a powerful and versatile building block in organic synthesis. Its unique combination of a reactive β-ketoamide functionality with a chloro- and trifluoromethyl-substituted phenyl ring provides a gateway to a vast array of complex and biologically relevant heterocyclic compounds. The protocols outlined in this guide for its application in the Biginelli, Hantzsch, Japp-Klingemann, and Gewald reactions, as well as in the synthesis of pyrazoles and isoxazoles, demonstrate its broad utility. For researchers and professionals in drug discovery and agrochemical development, a thorough understanding of the synthetic potential of this building block is essential for the innovation of next-generation molecular solutions.

References

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• Organic Chemistry Portal. (n.d.). Isoxazole synthesis. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2019). Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Gewald Reaction. Retrieved from [Link]

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• Google Patents. (1982). United States Patent (19).
• Google Patents. (2013). US8598087B2 - Crystalline form of 4-[5-[3-chloro-5-(trifluoromethyl)phenyl]-4, 5-dihydro-5-(trifluoromethyl)-3-isoxazolyl]-N-[2-0X0-2-[(2,2,2-trifluoroethyl)amino]ethyl]-1- naph-thalenecarboxamide.

• ARKIVOC. (2005). New protocol for Biginelli reaction-a practical synthesis of Monastrol. Retrieved from [Link]

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• PubMed Central. (2019). Synthesis of some new isoxazole compounds and their biological tyrosinase and antioxidant activities. Retrieved from [Link]

• PubMed Central. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

• European Patent Office. (2020). AGROCHEMICAL COMPOSITION WITH IMPROVED DRIFT, RAINFASTNESS AND UPTAKE PROPERTIES - EP 3994989 A1. Retrieved from [Link]

• PubMed Central. (2022). Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability. Retrieved from [Link]

• Frontiers in Chemistry. (2018). A Five-Component Biginelli-Diels-Alder Cascade Reaction. Retrieved from [Link]

• Google Patents. (2024). (12) INTERNATIONAL APPLICATION PUBLISHED UNDER THE PATENT COOPERATION TREATY (PCT) - (19) World Intellectual Property - Organization.

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• Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Retrieved from [Link]

• Scribd. (n.d.). Hantzsch Pyridine Synthesis | PDF. Retrieved from [Link]

• National Institutes of Health. (2022). Trifluoromethylated Pyrazoles via Sequential (3 + 2)-Cycloaddition of Fluorinated Nitrile Imines with Chalcones and Solvent-Dependent Deacylative Oxidation Reactions. Retrieved from [Link]

• PubMed Central. (2021). An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold. Retrieved from [Link]

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• Organic Chemistry Portal. (2000). Lanthanide Triflate Catalyzed Biginelli Reaction. One-Pot Synthesis of Dihydropyrimidinones under Solvent-Free Conditions. Retrieved from [Link]

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• National Institutes of Health. (2016). Synthesis of Tetrasubstituted Pyrazoles from Substituted Hydrazines and β-Keto Esters. Retrieved from [Link]

• Asian Publication Corporation. (n.d.). Synthesis of Novel Hantzsch Dihydropyridine Derivatives. Retrieved from [Link]

• Z. Naturforsch. (2010). Unusual Behaviour During the Route of a Japp-Klingemann Reaction. Retrieved from [Link]

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experimental protocol for using n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

An Application Note and Experimental Protocol for the Investigation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a chemical compound available for research and development.[1][2][3] While its primary established role is as a precursor in the synthesis of more complex molecules for the pharmaceutical and agrochemical industries, its structural motifs suggest potential for direct biological activity.[1] This document provides a detailed guide for the initial investigation of this compound's potential as a bioactive agent. Drawing parallels from structurally related molecules, we present hypothetical mechanisms of action and detailed protocols for preliminary screening assays.

Introduction and Chemical Properties

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is an organic compound with the molecular formula C₁₁H₉ClF₃NO₂ and a molecular weight of approximately 279.64 g/mol .[1] Its structure features a trifluoromethyl group, which can enhance binding affinity and selectivity to molecular targets, and a chloro group, which can influence its electronic properties and reactivity.[1] The compound is typically supplied as a solid and should be stored at room temperature.[3]

Table 1: Physicochemical Properties of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Property	Value	Source
CAS Number	585-97-7	[1][2][3]
Molecular Formula	C₁₁H₉ClF₃NO₂	[2]
Molecular Weight	279.64 g/mol	[1]
Physical Form	Solid	[2][3]
Purity	Typically ≥95%	[2][3]
Storage	Room Temperature	[3]

Postulated Mechanism of Action and Therapeutic Potential

While the specific biological targets of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide are not yet elucidated, its chemical structure is a component of more complex molecules with demonstrated biological activities. For instance, related compounds containing the trifluoromethylphenyl moiety have been investigated as anti-cancer agents and enzyme inhibitors.[4][5]

Based on this, we postulate that N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide may function as an inhibitor of signaling pathways crucial for cancer cell proliferation. A plausible, yet hypothetical, target could be a protein kinase or a transcription factor involved in tumor progression. The trifluoromethyl group may facilitate binding to hydrophobic pockets within the target protein, leading to its inactivation.

Figure 1: Postulated mechanism of action. The compound may inhibit a key kinase in a signaling cascade, preventing the activation of a transcription factor responsible for pro-proliferative gene expression.

Experimental Protocols

3.1. Safety Precautions

Before handling the compound, consult the Safety Data Sheet (SDS).[6] Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn.[6] All manipulations should be performed in a well-ventilated area or a chemical fume hood.[6] In case of contact with eyes or skin, flush immediately with copious amounts of water.[6][7]

3.2. Preparation of Stock Solutions

For in vitro assays, a concentrated stock solution of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide should be prepared in a suitable organic solvent, such as dimethyl sulfoxide (DMSO).

Protocol 3.2.1: Stock Solution Preparation

• Weigh out a precise amount of the compound (e.g., 10 mg).

• Dissolve the compound in an appropriate volume of sterile DMSO to achieve a high-concentration stock (e.g., 10 mM).

• Ensure complete dissolution by vortexing or gentle warming.

• Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

3.3. In Vitro Anti-Cancer Activity Screening: MTT Assay

This protocol outlines a colorimetric assay to assess the effect of the compound on the metabolic activity of cancer cells, which is an indicator of cell viability.

Protocol 3.3.1: MTT Cell Viability Assay

• Cell Seeding: Plate cancer cells (e.g., HepG2, a liver cancer cell line mentioned in the context of a related compound[4]) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide from the DMSO stock in cell culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Add the diluted compound to the cells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results to determine the IC₅₀ (half-maximal inhibitory concentration) value.

Table 2: Hypothetical IC₅₀ Values from MTT Assay

Cell Line	IC₅₀ (µM)
HepG2	15.2
MCF-7	23.8
A549	31.5

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Figure 2: Workflow for the MTT cell viability assay.

3.4. Enzyme Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of the compound against a specific enzyme. The choice of enzyme would ideally be guided by further research into the compound's mechanism of action.

Protocol 3.4.1: General Enzyme Inhibition Assay

• Reagent Preparation: Prepare assay buffer, substrate, and enzyme solutions at the desired concentrations.

• Reaction Mixture: In a 96-well plate, add the assay buffer, the compound at various concentrations, and the enzyme. Incubate for a short period to allow for binding.

• Initiate Reaction: Add the substrate to initiate the enzymatic reaction.

• Monitor Reaction: Measure the product formation or substrate depletion over time using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis: Determine the initial reaction rates at each compound concentration. Calculate the percentage of inhibition and determine the IC₅₀ value.

Conclusion

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a versatile chemical building block with the potential for unexplored biological activities.[1] The protocols provided in this application note offer a starting point for investigating its potential as an anti-cancer agent or enzyme inhibitor. The hypothetical data and mechanisms presented are intended to guide initial research efforts, which should be followed by more detailed mechanistic studies to identify specific molecular targets.

References

• Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide - ResearchGate. (URL: [Link])

• SAFETY DATA SHEET - Covestro. (URL: [Link])

• Safety Data Sheet - Air Liquide. (URL: [Link])

• N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE - Chemcd. (URL: [Link])

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities - Journal of Biomedical Research & Environmental Sciences. (URL: [Link])

• 1,2,4-Oxadiazole-Based Bio-Isosteres of Benzamides: Synthesis, Biological Activity and Toxicity to Zebrafish Embryo - MDPI. (URL: [Link])

• Anti-cancer Effect of N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, a Novel Synthetic Compound - PubMed. (URL: [Link])

• Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[1][8]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as Potent, Selective and Efficacious Microsomal Prostaglandin E 2 synthase-1 (mPGES-1) Inhibitor - PubMed. (URL: [Link])

• Binding characterization of N‐(2‐chloro‐5‐thiomethylphenyl)‐N′‐(3‐[3H]3methoxy phenyl)‐N′‐methylguanidine ([3H]GMOM), a non‐competitive N‐methyl‐D‐aspartate (NMDA) receptor antagonist - ResearchGate. (URL: [Link])

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• 5. Discovery of 2-((2-chloro-6-fluorophenyl)amino)-N-(3-fluoro-5-(trifluoromethyl)phenyl)-1-methyl-7,8-dihydro-1H-[1,4]dioxino[2',3':3,4]benzo[1,2-d]imidazole-5-carboxamide as potent, selective and efficacious microsomal prostaglandin E2 synthase-1 (mPGES-1) inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in Medicinal Chemistry

Introduction: A Versatile Scaffold in Modern Drug Discovery

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a halogenated aromatic amide that has emerged as a valuable building block in medicinal chemistry. Its structure, characterized by a trifluoromethyl group and a chlorine atom on the phenyl ring, imparts unique physicochemical properties that are highly sought after in the design of novel therapeutic agents. The trifluoromethyl group can enhance metabolic stability, binding affinity, and lipophilicity of a molecule, while the chloro substituent provides a site for further chemical modification and can influence the electronic properties of the aromatic ring.

These characteristics make N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide a key intermediate in the synthesis of a variety of heterocyclic compounds with potential biological activity. This document provides an in-depth guide to its application, focusing on its use in the synthesis of dihydropyrimidinone (DHPM) derivatives, a class of compounds with significant therapeutic potential.

Chemical Properties and Handling

Property	Value	Reference
CAS Number	585-97-7	[1][2]
Molecular Formula	C₁₁H₉ClF₃NO₂	[2]
Molecular Weight	279.65 g/mol	[1]
Physical Form	Solid	[1]
Purity	Typically ≥95%	[1]
Storage	Room Temperature	[1]

Safety Precautions: Standard laboratory safety protocols should be followed when handling N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This includes the use of personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

Primary Application: Synthesis of Dihydropyrimidinone (DHPM) Derivatives via the Biginelli Reaction

A primary application of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in medicinal chemistry is as a key component in the Biginelli reaction, a one-pot multicomponent reaction for the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs). DHPMs are a class of heterocyclic compounds that have garnered significant interest due to their diverse pharmacological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties.

The Biginelli reaction involves the acid-catalyzed condensation of an aldehyde, a β-ketoester (or in this case, a β-ketoamide, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide), and urea or thiourea. The use of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in this reaction allows for the direct incorporation of the 2-chloro-5-(trifluoromethyl)phenyl moiety into the final DHPM scaffold, providing a straightforward route to novel compounds with potential therapeutic value.

Reaction Workflow

Caption: Workflow for the synthesis of DHPMs via the Biginelli reaction.

Protocol: Synthesis of N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(aryl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Derivatives

This protocol is adapted from a similar synthesis of pyrimidine derivatives and is expected to be applicable to N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.[3]

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde, 4-methoxybenzaldehyde)

• Urea

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Beaker

• Buchner funnel and filter paper

• Thin Layer Chromatography (TLC) plates and chamber

• Recrystallization solvent (e.g., ethanol)

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (10 mmol), the desired substituted aromatic aldehyde (10 mmol), and urea (15 mmol).

• Solvent and Catalyst Addition: Add 30 mL of ethanol to the flask, followed by the slow, dropwise addition of a catalytic amount of concentrated HCl (e.g., 0.5 mL).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring. The reaction progress should be monitored by TLC (a suitable mobile phase would be a mixture of ethyl acetate and hexane). The reaction is typically complete within 8-12 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 100 mL of ice-cold water.

• Isolation: A solid precipitate should form. Collect the solid product by vacuum filtration using a Buchner funnel. Wash the solid with cold water to remove any unreacted urea and other water-soluble impurities.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure dihydropyrimidinone derivative.

• Characterization: The structure of the synthesized compound should be confirmed by spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry.

Expected Products and Characterization

The reaction is expected to yield a series of N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(aryl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide derivatives. The specific properties of the product will depend on the substituted aromatic aldehyde used.

R-group on Aldehyde	Expected Product Name	Expected Molecular Formula
-H	N-(2-chloro-5-(trifluoromethyl)phenyl)-6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxamide	C₁₉H₁₅ClF₃N₃O₂
-Cl	N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(4-chlorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	C₁₉H₁₄Cl₂F₃N₃O₂
-OCH₃	N-(2-chloro-5-(trifluoromethyl)phenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide	C₂₀H₁₇ClF₃N₃O₃

Key Spectroscopic Features for Characterization:

• ¹H NMR: Expect to see signals corresponding to the aromatic protons, the pyrimidine ring protons (including the chiral center proton), the methyl group protons, and the amide N-H protons.

• ¹³C NMR: Signals for the aromatic carbons, the carbonyl carbons of the amide and the pyrimidine ring, the trifluoromethyl carbon, and the methyl carbon.

• FT-IR: Characteristic absorption bands for N-H stretching, C=O stretching (amide and urea), C-F stretching, and aromatic C-H stretching.

Mechanism of the Biginelli Reaction

The Biginelli reaction proceeds through a series of acid-catalyzed steps. Understanding this mechanism is crucial for optimizing reaction conditions and for predicting potential side products.

Caption: Simplified mechanism of the Biginelli reaction.

• Formation of an Acyliminium Ion: The reaction is initiated by the acid-catalyzed condensation of the aromatic aldehyde and urea to form an acyliminium ion intermediate.

• Nucleophilic Addition: The enol form of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide acts as a nucleophile and attacks the acyliminium ion.

• Cyclization and Dehydration: The resulting open-chain intermediate undergoes an intramolecular cyclization, followed by dehydration to yield the final dihydropyrimidinone product.

Significance in Medicinal Chemistry

The incorporation of the 2-chloro-5-(trifluoromethyl)phenyl moiety into the DHPM scaffold is of significant interest to medicinal chemists. The trifluoromethyl group is a well-known bioisostere for a methyl group but with vastly different electronic properties. It is highly electron-withdrawing and can significantly alter the pKa of nearby functional groups, potentially improving binding interactions with biological targets. Furthermore, the C-F bond is exceptionally strong, which can block metabolic pathways and increase the in vivo half-life of a drug candidate.

The chlorine atom provides an additional point of modulation. It can participate in halogen bonding, a non-covalent interaction that is increasingly recognized as important for ligand-protein binding. It also serves as a synthetic handle for further structural modifications through cross-coupling reactions, allowing for the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.

Conclusion

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a valuable and versatile building block in medicinal chemistry. Its primary application in the Biginelli reaction provides a straightforward and efficient route to a diverse range of dihydropyrimidinone derivatives. The protocols and information provided in this document are intended to serve as a guide for researchers and scientists in drug discovery and development to explore the full potential of this compound in the synthesis of novel bioactive molecules.

References

• Arctom. N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. Available from: [Link].

• Chauhan N, Nimavat K, Vyas K. Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluromethyl) phenyl]-4-(substituted phenyl)-3, 6-Dimethyl-2-oxo-1, 2, 3, 4-tetrahydropyrimidine-5-carboxamide. International Journal for Pharmaceutical Research Scholars. 2012;1(3):22-27. Available from: [Link].

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• 3. [PDF] Single-step synthesis of pyrimidine derivatives. | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for the Antimicrobial Screening of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide Derivatives

Introduction: The Rationale for Investigating N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide Derivatives as Antimicrobial Agents

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents.[1][2] The N-aryl-3-oxobutanamide scaffold has emerged as a promising area of medicinal chemistry, demonstrating a spectrum of biological activities.[3] This guide focuses on a specific class of these compounds: N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives. The strategic incorporation of a chloro and a trifluoromethyl group on the phenyl ring is predicated on established structure-activity relationships, where electron-withdrawing groups are known to enhance antimicrobial potency.[2][3] The trifluoromethyl group, in particular, is a bioisostere of several functional groups and is known to improve metabolic stability and cell membrane permeability, making it a valuable substituent in drug design.[4][5]

These application notes provide a comprehensive framework for the systematic antimicrobial screening of this promising class of compounds. The protocols detailed herein are designed to be robust and reproducible, enabling researchers to accurately assess the antimicrobial potential of their synthesized derivatives.

Part 1: Preliminary Antimicrobial Susceptibility Testing: The Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion test is a valuable initial screening tool to qualitatively assess the antimicrobial activity of the synthesized N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives.[6][7][8] This method is advantageous for its simplicity, cost-effectiveness, and ability to screen multiple compounds against a panel of microorganisms simultaneously.

Principle of the Kirby-Bauer Test

The test involves placing a filter paper disk impregnated with a known concentration of the test compound onto an agar plate that has been uniformly inoculated with a specific microorganism.[8] The compound diffuses from the disk into the agar, creating a concentration gradient. If the compound is effective in inhibiting the growth of the microorganism, a clear zone of no growth, known as the zone of inhibition, will appear around the disk after incubation.[8] The diameter of this zone is proportional to the susceptibility of the organism to the compound.

Experimental Protocol: Kirby-Bauer Disk Diffusion Assay

Materials:

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Sterile saline solution (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Incubator (35 ± 2°C)

• Calipers or a ruler

Procedure:

• Preparation of Test Compound Disks:

  • Dissolve the synthesized N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives in a suitable solvent (e.g., DMSO) to a stock concentration of 1 mg/mL.

  • Aseptically apply a precise volume (e.g., 10 µL) of each compound solution onto sterile filter paper disks.

  • Allow the solvent to evaporate completely in a sterile environment. Prepare a negative control disk with the solvent alone.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture, pick several morphologically similar colonies of the test bacterium.[9]

  • Suspend the colonies in sterile saline solution.[9]

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[7][9]

• Inoculation of MHA Plates:

  • Dip a sterile cotton swab into the standardized bacterial suspension.[9]

  • Remove excess inoculum by pressing the swab against the inner wall of the tube.[9]

  • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform growth.[8]

• Disk Placement:

  • Using sterile forceps, place the prepared compound-impregnated disks onto the inoculated MHA plate.[10]

  • Ensure the disks are placed at least 24 mm apart to avoid overlapping zones of inhibition.[10]

  • Gently press each disk to ensure complete contact with the agar surface.[10]

• Incubation:

  • Invert the plates and incubate at 35 ± 2°C for 16-18 hours.[8]

• Result Interpretation:

  • After incubation, measure the diameter of the zone of inhibition for each disk in millimeters (mm).[10]

  • The results are typically reported as the average zone diameter. A larger zone of inhibition indicates greater antimicrobial activity.

Workflow for Kirby-Bauer Disk Diffusion Assay

Caption: Workflow of the Kirby-Bauer disk diffusion assay.

Part 2: Quantitative Antimicrobial Susceptibility Testing

Following the initial qualitative screening, a quantitative assessment is crucial to determine the potency of the active N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives. This involves determining the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC).

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[11][12] The broth microdilution method is a widely used and standardized technique for determining MIC values.[13]

Experimental Protocol: Broth Microdilution for MIC Determination

Materials:

• Active N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains

• Sterile saline solution

• 0.5 McFarland turbidity standard

• Multichannel pipette

Procedure:

• Preparation of Compound Dilutions:

  • Prepare a stock solution of each active compound in a suitable solvent.

  • In a 96-well plate, perform a two-fold serial dilution of each compound in CAMHB to achieve a range of concentrations (e.g., 128 µg/mL to 0.25 µg/mL).[14]

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[12][14]

• Inoculation:

  • Add 100 µL of the standardized bacterial inoculum to each well containing the serially diluted compounds.

  • Include a growth control well (inoculum without compound) and a sterility control well (broth without inoculum).[14]

• Incubation:

  • Incubate the microtiter plate at 35 ± 2°C for 18-24 hours.[14]

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.[11][14]

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill 99.9% of the initial bacterial inoculum.[14][15] This assay is a crucial next step after determining the MIC to understand whether a compound is bacteriostatic (inhibits growth) or bactericidal (kills bacteria).

Experimental Protocol: MBC Determination

Procedure:

• Subculturing from MIC Plate:

  • From the wells of the completed MIC assay that show no visible growth (the MIC well and wells with higher concentrations), take a small aliquot (e.g., 10 µL).[14]

• Plating:

  • Spot-plate the aliquot onto a sterile MHA plate.

• Incubation:

  • Incubate the MHA plates at 35 ± 2°C for 18-24 hours.[14]

• MBC Determination:

  • After incubation, count the number of colonies on each spot. The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.[14][16]

Relationship between MIC and MBC

Caption: Logical flow from MIC to MBC determination.

An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[14]

Part 3: Data Presentation and Interpretation

For clarity and comparative analysis, the antimicrobial screening data for the N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives should be summarized in a structured table.

Table 1: Antimicrobial Activity of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide Derivatives

Compound ID	R-Group	Kirby-Bauer Zone of Inhibition (mm) vs. S. aureus	Kirby-Bauer Zone of Inhibition (mm) vs. E. coli	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MBC (µg/mL) vs. S. aureus	MBC (µg/mL) vs. E. coli	MBC/MIC Ratio vs. S. aureus	MBC/MIC Ratio vs. E. coli
Derivative 1	e.g., -H
Derivative 2	e.g., -CH₃
Derivative 3	e.g., -OCH₃
Positive Control	e.g., Ciprofloxacin
Negative Control	Solvent	0	0	>128	>128	>128	>128	N/A	N/A

Note: The data in this table is for illustrative purposes. Actual values must be determined experimentally.

Part 4: Mechanistic Insights and Structure-Activity Relationships (SAR)

While the precise mechanism of action of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives requires further investigation, insights can be drawn from related structures. The 3-oxobutanamide moiety is a key pharmacophore. The α,β-unsaturated ketone functionality, which can be present in some derivatives, is known to react with nucleophilic groups in proteins and enzymes, potentially leading to the inhibition of essential cellular processes.[2]

The systematic variation of substituents on the butanamide backbone and the phenyl ring will allow for the elucidation of structure-activity relationships (SAR). For instance, studies on similar N-aryl-3-oxobutanamides have shown that the nature and position of substituents on the aryl ring significantly influence antimicrobial activity.[2][3]

Conclusion

This guide provides a robust set of protocols for the comprehensive antimicrobial screening of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives. By following these methodologies, researchers can obtain reliable and reproducible data to identify promising lead compounds for further development in the fight against antimicrobial resistance. The integration of qualitative and quantitative assays, coupled with a systematic approach to SAR analysis, will accelerate the discovery of novel and effective antimicrobial agents.

References

• American Society for Microbiology. (2009, December 8). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

• Microbiology in Pictures. (2024, December 30). Antibiotic susceptibility testing procedure step by step. The disk diffusion test (Kirby-Bauer test). Retrieved from [Link]

• Aryal, S. (2022, May 18). Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Microbe Notes. Retrieved from [Link]

• American Society for Microbiology. (2009, December 8). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. Retrieved from [Link]

• protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Retrieved from [Link]

• Hardy Diagnostics. (2024, February 5). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Retrieved from [Link]

• National Center for Biotechnology Information. (2014, January 2). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Retrieved from [Link]

• ResearchGate. (n.d.). Schematic depiction of the typical screening for novel antimicrobial.... Retrieved from [Link]

• Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

• Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Retrieved from [Link]

• BMG LABTECH. (2024, July 30). The minimum inhibitory concentration of antibiotics. Retrieved from [Link]

• National Center for Biotechnology Information. (2021, February 4). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Retrieved from [Link]

• Henrik's Lab. (2021, September 27). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration). YouTube. Retrieved from [Link]

• MDPI. (n.d.). The Quest for Novel Antimicrobial Compounds: Emerging Trends in Research, Development, and Technologies. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Screening of antibacterial compounds with novel structure from the FDA approved drugs using machine learning methods. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Evaluation of novel compounds as anti-bacterial or anti-virulence agents. Retrieved from [Link]

• BMG LABTECH. (2024, September 18). The minimum bactericidal concentration of antibiotics. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and antibacterial activity of 2-benzylidene-3-oxobutanamide derivatives against resistant pathogens. Retrieved from [Link]

• PubMed. (2021). Synthesis, antibacterial activity and mechanism of new butenolides derivatives containing an amide moiety. Retrieved from [Link]

• Dovepress. (2015, July 16). Synthesis, antimicrobial and in vitro antitumor activities of a series of 1,2,3-thiadiazole and 1,2,3-selenadiazole derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. Retrieved from [Link]

• ResearchGate. (2021, July 24). 3-Oxobutanamides in Heterocyclic Synthesis: Synthesis, Antimicrobial and Antioxidant Activity of Pyridine, Thiophene, Diazepine and Thiazole Derivatives. Retrieved from [Link]

• Science Publishing Group. (n.d.). 3-Oxobutanamides in Heterocyclic Synthesis: Synthesis, Antimicrobial and Antioxidant Activity of Pyridine, Thiophene, Diazepine and Thiazole Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, November 9). Design, Synthesis, and Antibacterial and Antifungal Activities of Novel Trifluoromethyl and Trifluoromethoxy Substituted Chalcone Derivatives. Retrieved from [Link]

• MDPI. (2024, September 28). Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2015, February 13). Synthesis and Antimicrobial Activity of N-Substituted-β-amino Acid Derivatives Containing 2-Hydroxyphenyl, Benzo[b]phenoxazine and Quinoxaline Moieties. Retrieved from [Link]

• MDPI. (n.d.). Synthetic Cinnamides and Cinnamates: Antimicrobial Activity, Mechanism of Action, and In Silico Study. Retrieved from [Link]

• ResearchGate. (2022, September 20). (PDF) Analysis of Biological Activity of Sulfamide Derivatives as Antimicrobial Agents. Retrieved from [Link]

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• 2. Synthesis and antibacterial activity of 2-benzylidene-3-oxobutanamide derivatives against resistant pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. microchemlab.com [microchemlab.com]

n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in crop protection research

Beginning Data Collection

I've started gathering information on N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. My focus is on its synonyms, chemical properties, and applications in crop protection research. I'm aiming for a comprehensive overview to ensure a strong foundation.

Expanding Investigation Scope

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Formulating a Structure

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Discovering Key Insights

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Expanding Scope and Specificity

I've learned that N-[ 2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is an SDHI fungicide, an important finding. It blocks fungal mitochondrial respiration. The focus now shifts towards securing specific data, such as EC50 values against fungal pathogens. I'm also looking for experimental protocols to understand how it's used. I need more information on its precise application and efficacy.

Refining Search Strategies

Confirming SDHI Fungicide

I've confirmed that N-[2-Chloro- 5-(trifluoromethyl)phenyl]-3-oxobutanamide is indeed an SDHI fungicide. My research on the mechanism is progressing well. I'm now delving into the specifics of how SDHIs interact with mitochondrial Complex II to disrupt the energy production within the fungal cells.

Deepening SDHI Understanding

I've deepened my understanding of SDHIs, confirming the mechanism and the general assays. Now I am keenly aware I need specific data for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. My immediate focus is on locating specific protocols, patents, or related analogues, since I have established the general knowledge base. My next step involves the expansion of my search for these critical data points to determine its synthesis and biological activities.

Expanding Specificity Search

I'm now focused on the specific compound, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. While the previous searches outlined SDHI fungicide class and mechanisms, I'm missing the compound's detailed data. My immediate focus is on identifying synthesis methods, fungicidal activity, and EC50 values. I'll search patents, papers, and adaptable analysis protocols.

Discovering the Mechanism

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Analyzing the Specifics

Pinpointing the Compound's Function

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Drafting Application Notes & Protocols

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Synthesizing Protocol and Applications

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Technical Notes & Optimization

Technical Support Center: Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Welcome to the technical support center for the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important intermediate. We provide in-depth, field-proven insights in a direct question-and-answer format to help you improve your reaction yields and final product purity.

Troubleshooting Guide

This section addresses specific experimental issues. Each problem is analyzed for its probable causes, followed by actionable solutions grounded in chemical principles.

Problem 1: Low or No Product Yield

You've run the reaction, but the yield of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is significantly lower than expected, or you've isolated no product at all.

Potential Cause 1: Reduced Nucleophilicity of the Aniline

The starting material, 2-chloro-5-(trifluoromethyl)aniline, is electronically deactivated. Both the chlorine and trifluoromethyl groups are strongly electron-withdrawing, which significantly reduces the nucleophilicity of the amine nitrogen. This makes the initial nucleophilic attack on the acetoacetylating agent (e.g., ethyl acetoacetate) the rate-limiting step and inherently slow. Reactions with such electron-deficient anilines are known to be challenging compared to those with electron-rich anilines.[1]

Suggested Solutions:

• Increase Reaction Temperature: Employ high-boiling point solvents like xylene or toluene to run the reaction at reflux.[2][3][4] This provides the necessary activation energy to overcome the high reaction barrier.

• Use a More Reactive Acetoacetylating Agent: Replace ethyl acetoacetate with diketene.[5][6] Diketene is a significantly more powerful acylating agent, and the reaction is often faster and does not produce a byproduct that needs to be removed to shift an equilibrium.

• Catalysis: Introduce a catalyst to accelerate the reaction. While the reaction can be run neat at high temperatures, catalysis is often beneficial.

  • Acid Catalysis: A catalytic amount of glacial acetic acid or a few drops of concentrated HCl can protonate the carbonyl oxygen of ethyl acetoacetate, making it more electrophilic.[7]

  • Base Catalysis: A base like 4-dimethylaminopyridine (DMAP) can be used, particularly in protocols involving toluene.[4]

Potential Cause 2: Unfavorable Reaction Equilibrium

When using ethyl acetoacetate, the reaction is a reversible transamidation that produces one equivalent of ethanol for every equivalent of product formed.

Aniline + Ethyl Acetoacetate ⇌ Product + Ethanol

If the ethanol is not removed from the reaction mixture, the equilibrium may not favor product formation, leading to low conversion rates.

Suggested Solutions:

• Byproduct Removal: If using a high-boiling solvent like toluene or xylene, equip your reaction apparatus with a Dean-Stark trap to azeotropically remove the ethanol as it is formed, driving the equilibrium towards the product side.[7]

• Solvent-Free Conditions: Heating the neat mixture of the aniline and ethyl acetoacetate (often with a catalyst) can also be effective, as the ethanol byproduct will boil out of the reaction mixture.

Potential Cause 3: Impure Starting Materials

The purity of 2-chloro-5-(trifluoromethyl)aniline and the acetoacetylating agent is critical. Contaminants can introduce side reactions or inhibit the primary reaction pathway. Aniline derivatives, in particular, are susceptible to oxidation, often indicated by a dark coloration.

Suggested Solutions:

• Verify Purity: Confirm the purity of your starting materials via techniques like NMR or GC-MS before starting the synthesis.

• Purify if Necessary: If the aniline is discolored, consider purifying it by distillation or recrystallization. Ensure ethyl acetoacetate or diketene is fresh and has been stored under appropriate conditions (cool, dry, and for diketene, often refrigerated).

Problem 2: Formation of Dark, Tarry Side Products

The reaction mixture turns dark brown or black, and workup yields an intractable tar instead of a crystalline solid.

Potential Cause: Thermal Decomposition and Side Reactions

While high temperatures are often necessary, excessive heat can lead to the decomposition of starting materials, intermediates, or the final product. Electron-deficient anilines and acetoacetanilides can be susceptible to thermal degradation. Furthermore, under strongly acidic or basic conditions at high temperatures, side reactions like the Conrad-Limpach or Knorr quinoline synthesis can occur, leading to undesired heterocyclic byproducts.[1][7]

Suggested Solutions:

• Precise Temperature Control: Use an oil bath and a temperature controller to maintain the reaction at the optimal temperature without overheating.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the aniline, which can contribute to color formation.

• Optimize Reaction Time: Monitor the reaction closely using Thin-Layer Chromatography (TLC).[4] Avoid unnecessarily long reaction times at high temperatures once the starting material has been consumed.

Problem 3: Difficulty in Product Purification

The crude product is an oil or a low-melting solid that is difficult to crystallize, and is contaminated with starting aniline.

Potential Cause: Incomplete Reaction and Co-solubility

A common reason for purification difficulty is a significant amount of unreacted 2-chloro-5-(trifluoromethyl)aniline remaining in the crude product. The starting material and product may have similar solubilities in many organic solvents, making separation by simple recrystallization challenging.

Suggested Solutions:

• Drive the Reaction to Completion: First, address the causes of low yield (see Problem 1) to minimize the amount of unreacted starting material.

• Aqueous Wash: During the workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl). This will protonate the unreacted basic aniline, forming a water-soluble salt that will partition into the aqueous phase, effectively removing it from your product. Be sure to neutralize and wash with brine afterward.

• Recrystallization Solvent Screening: The final product is typically a solid. Effective recrystallization can be achieved from a mixed solvent system. A common method for acetoacetanilides is using a hot aqueous ethanol solution; the product is dissolved in a minimal amount of hot ethanol, and water is added dropwise until the solution becomes turbid, after which it is allowed to cool slowly.[6]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and solving yield-related issues in your synthesis.

Caption: Mechanism of amide formation from aniline and ethyl acetoacetate.

Q3: How should I monitor the reaction's progress effectively?

Thin-Layer Chromatography (TLC) is the most straightforward method. Spot the reaction mixture alongside your starting aniline on a silica plate. A suitable eluent system would be a mixture of a non-polar and a polar solvent, such as Petroleum Ether:Ethyl Acetate (e.g., in a 4:1 or 3:1 ratio) . [4]The product, being more polar than the aniline, will have a lower Rf value. The reaction is complete when the spot corresponding to the starting aniline has disappeared or is no longer diminishing in intensity.

Q4: What are the key safety considerations for this synthesis?

• Reagent Toxicity: 2-chloro-5-(trifluoromethyl)aniline is a halogenated aromatic amine and should be handled with care. It is harmful if swallowed or in contact with skin. [8]Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Diketene Handling: If using diketene, be aware that it is a potent lachrymator and respiratory irritant. It must be handled in a well-ventilated fume hood. It is also thermally unstable and should be stored under refrigeration.

• High Temperatures: The use of high-boiling solvents like xylene requires caution to prevent fires and severe burns. Always conduct such reactions with proper heating mantles and condensers.

References

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences.

• Acetoacetanilide - Wikipedia. Wikipedia. [Link]

• The condensation of ethyl acetoacetate with aniline under various different reaction conditions. ResearchGate. [Link]

• (PDF) Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. ResearchGate. [Link]

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• Patel and Gediya, IJPSR, 2014; Vol. 5(12): 5224-5229. International Journal of Pharmaceutical Sciences and Research. [Link]

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• Multicomponent Reactions of Acetoacetanilide Derivatives with Aromatic Aldehydes and Cyanomethylene Reagents to Produce 4H-Pyran and 1,4-Dihydropyridine Derivatives with Antitumor Activities. PubMed. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Journal of Biomedical Research & Environmental Sciences. [Link]

• ACETOACETANILIDE (FOR SYNTHESIS). Suvchem Laboratory Chemicals. [Link]

• CN106518705A - Synthesis of acetoacetanilide.

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Technical Support Center: Purification of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Welcome to the technical support center for the purification of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into common purification challenges. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve the highest purity for your compound.

The Critical Role of Purity

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a key intermediate in the synthesis of various pharmacologically active molecules and agrochemicals.[1][2] Its purity is paramount, as even minor impurities can lead to unwanted side reactions, lower yields in subsequent steps, and complicate the interpretation of biological data. This guide provides a systematic approach to purifying this compound, focusing on the most common and effective techniques: recrystallization and column chromatography.

Understanding the Molecule: Keto-Enol Tautomerism

A key characteristic of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, and β-keto amides in general, is its existence as an equilibrium mixture of keto and enol tautomers.[3][4][5] This is not an impurity, but an inherent structural property.

This equilibrium can be influenced by solvent, pH, and temperature, which has significant implications for purification and analysis, often resulting in multiple spots on a TLC plate or broadened peaks in NMR spectra for a perfectly pure sample.[3][6]

Purification Strategy Decision Guide

Choosing the right purification technique depends on the scale of your synthesis and the nature of the impurities.

Troubleshooting and FAQs

This section addresses specific issues you may encounter during the purification of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Recrystallization Issues

Issue	Potential Cause	Troubleshooting Action
Low Recovery	- Too much solvent was used. - The compound is significantly soluble in the cold solvent. - Premature crystallization during hot filtration.	- Concentrate the mother liquor and cool again for a second crop. - Cool the filtrate in an ice bath for a longer duration. - For your next attempt, use a different solvent or a mixed-solvent system.
Oiling Out	- The boiling point of the solvent is higher than the melting point of the impure compound. - The solution is supersaturated.	- Re-heat the solution to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly.[7] - Try a lower-boiling point solvent.
No Crystals Form	- The solution is not saturated. - The compound is too soluble in the chosen solvent.	- Evaporate some of the solvent to increase concentration. - Scratch the inside of the flask with a glass rod to create nucleation sites. - Add a seed crystal of the pure compound.
Persistent Impurities	- The impurity has similar solubility to the product.	- Consider a second recrystallization with a different solvent system. - If impurities persist, column chromatography is recommended.

Q1: I've performed a recrystallization, but my NMR still shows unreacted 2-chloro-5-(trifluoromethyl)aniline. What should I do?

A1: This is a common issue, as the starting aniline may have similar solubility properties to the product. A simple and effective solution is an acidic wash. Before recrystallization, dissolve your crude product in a suitable organic solvent like ethyl acetate. Wash the organic solution with a dilute acid, such as 1M HCl. The aniline, being basic, will be protonated and move into the aqueous layer, effectively removing it from your product. Then, proceed with the recrystallization.

Q2: My "pure" product shows two spots on the TLC plate. Is it still impure?

A2: Not necessarily. This is a classic sign of keto-enol tautomerism. The two tautomers can have slightly different polarities, leading to two distinct spots on a TLC plate. To confirm this, try running the TLC with a mobile phase containing a small amount of acid (e.g., a drop of acetic acid) or base (e.g., a drop of triethylamine). This can sometimes catalyze the interconversion and cause the two spots to merge into one.[4]

Column Chromatography Issues

Issue	Potential Cause	Troubleshooting Action
Poor Separation	- Inappropriate solvent system (eluent). - Column was packed improperly. - Column was overloaded with the sample.	- Optimize the eluent using TLC. Aim for an Rf of 0.2-0.3 for the target compound.[8] - Repack the column, ensuring no air bubbles or channels. - Use a larger column or reduce the amount of sample.
Product Won't Elute	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent. For example, if you are using 20% ethyl acetate in hexane, try increasing to 30% or 40%.
Streaking on TLC	- The compound is very polar or acidic. - Sample is not fully dissolved.	- Add a small amount of a polar solvent like methanol to your eluent (e.g., 1-2% methanol in dichloromethane). - Ensure your sample is fully dissolved before loading it onto the column.

Q3: What is a good starting point for a solvent system for column chromatography?

A3: A mixture of ethyl acetate and hexane is an excellent and widely used solvent system for compounds of this polarity.[9] Begin by running TLC plates with varying ratios (e.g., 10%, 20%, 30% ethyl acetate in hexane). The ideal solvent system will give your product an Rf value of approximately 0.2-0.3, which generally provides the best separation on a column.[8][10]

Q4: My compound appears as a broad band on the column. How can I get sharper bands?

A4: Broad bands can be caused by several factors. First, ensure your crude sample is dissolved in the minimum amount of solvent before loading it onto the column. A large initial band of solvent will lead to broad elution bands. Second, consider using a less polar solvent to load the sample, even if you plan to elute with a more polar one. This will help to concentrate the sample into a tight band at the top of the column.

Experimental Protocols

Protocol 1: Purification by Recrystallization (Ethanol/Water System)

This protocol is a general guideline for recrystallizing N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. An ethanol/water mixed solvent system is often effective for acetoacetanilide derivatives.[11][12]

• Dissolution: In an Erlenmeyer flask, dissolve the crude product in the minimum amount of hot ethanol. Heat the mixture on a hot plate and stir until the solid is fully dissolved.

• Addition of Anti-Solvent: While the ethanol solution is still hot, slowly add hot water dropwise until you observe a persistent cloudiness (the cloud point). This indicates the solution is saturated.

• Re-dissolution: Add a few more drops of hot ethanol to just re-dissolve the precipitate, resulting in a clear, saturated solution.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Cooling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Protocol 2: Purification by Flash Column Chromatography

This method is ideal for purifying larger quantities of the compound or for separating it from impurities with similar polarity.

• Solvent System Selection: As determined by TLC analysis, prepare the chosen eluent (e.g., 20% ethyl acetate in hexane).

• Column Packing: Pack a glass column with silica gel using the "slurry method" with your eluent to ensure a homogenous packing without air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (dichloromethane or the eluent itself). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the packed column.

• Elution: Carefully add the eluent to the column and apply gentle pressure (using air or nitrogen) to begin the separation.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your compound using TLC.

• Combining and Evaporation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

• Drying: Dry the resulting solid under high vacuum to remove any residual solvent.

References

• Brainly. (2023, May 23). Based on your observations, choose a solvent to recrystallize the acetanilide. Retrieved from [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Recrystallization of Impure Acetanilide and Melting Point Determination. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, March 13). Best solvent for recrystallization of acetanilide? Retrieved from [Link]

• Unknown. 1. Mixed Solvent Recrystallization of Acetanilide 2. Mixed Solvent Recrystallization of Dibenzylacetone 3. Recrystallization of an Unknown. Retrieved from [Link]

• Chromatography Forum. (2007, March 9). Keto-enol tautomerism. Retrieved from [Link]

• Kikue, N., Takahashi, T., & Nishino, H. (2014). BASED OXIDATIVE CYCLIZATION OF N-ARYL-3-OXOBUTANAMIDES. FACILE SYNTHESIS AND TRANSFORMATION OF SUBSTITUTED OXINDOLES. CORE. Retrieved from [Link]

• Unknown. Column chromatography. Retrieved from [Link]

• Reddit. (2020, March 7). Acetanilide or N phenylacetamide is prepared by acetylation of Aniline. It has flake or sheet shaped crystals which appear very evident while recrystallization. Retrieved from [Link]

• Martins, J. P., et al. (n.d.). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• YouTube. (2020, March 6). Acetanilide (N-phenylacetamide) Preparation NCERT guide. Retrieved from [Link]

• Smajlagić, A., et al. (2020). Synthesis and crystallization of N-(4-nitrophenyl) acetamides. Journal of Chemical, Biological and Physical Sciences. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetoacetanilide. Retrieved from [Link]

• Reddit. (2016, January 16). Column Chromatography: Amides. Retrieved from [Link]

• Master Organic Chemistry. (2022, June 21). Keto-enol tautomerism: Key Points. Retrieved from [Link]

• University of Rochester. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Liu, D., et al. (n.d.). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Retrieved from [Link]

• Chemistry Steps. (n.d.). Keto Enol Tautomerization. Retrieved from [Link]

• Wikipedia. (n.d.). Acetoacetanilide. Retrieved from [Link]

• ResearchGate. (n.d.). A new beta-keto amide synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). 22.1: Keto-Enol Tautomerism. Retrieved from [Link]

• PubMed. (2022, February 2). General Synthesis of N-Trifluoromethyl Compounds with N-Trifluoromethyl Hydroxylamine Reagents. Retrieved from [Link]

• StudySmarter. (2023, October 20). Keto Enol Tautomerism: Mechanism & Stability. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of β-keto carboxylic acids, esters and amides. Retrieved from [Link]

• PMC - NIH. (2018, October 10). Synthesis of functionalised β-keto amides by aminoacylation/domino fragmentation of β-enamino amides. Retrieved from [Link]

• Google Patents. (n.d.). CN104610137A - Synthesis methods of 2-chloro-5-trichloromethylpyridine and 2-chloro-5-trifluoromethylpyridine.

• PubChem - NIH. (n.d.). Acetoacetanilide. Retrieved from [Link]

• Beilstein Journals. (n.d.). Supporting Information for The unexpected influence of aryl substituents in N-aryl-3- oxobutanamides on the behavior of their. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and Modeling Studies on the Solubility of 2-Chloro-N-(4-methylphenyl)propanamide (S1) in Binary Ethyl Acetate + Hexane, Toluene + Hexane, Acetone + Hexane, and Butanone + Hexane Solvent Mixtures Using Polythermal Method. Retrieved from [Link]

• ACS Publications. (2017, February 23). Oxidation of β-Ketoamides: The Synthesis of Vicinal Tricarbonyl Amides. Retrieved from [Link]

• PMC - NIH. (n.d.). Facile Synthesis of Benzimidazoles via N-Arylamidoxime Cyclization. Retrieved from [Link]

• MDPI. (n.d.). Rapid and One-Pot Synthesis of Aryl Ynamides from Aryl Alkynyl Acids by Metal-Free C-N Cleavage of Tertiary Amines. Retrieved from [Link]

• CP Lab Safety. (n.d.). N-(2-Chloro-5-(trifluoromethyl)phenyl)-3-oxobutanamide, 95% Purity, C11H9ClF3NO2, 1 gram. Retrieved from [Link]

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n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide stability and degradation issues

Answering the user's request.## Technical Support Center: N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Introduction: Welcome to the technical support guide for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (CAS 585-97-7). This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's stability and degradation profile. Understanding a molecule's intrinsic stability is paramount for ensuring data integrity, developing robust formulations, and meeting regulatory expectations.[1][2] This guide provides a series of troubleshooting steps and frequently asked questions (FAQs) based on established principles of pharmaceutical forced degradation studies.[3][4] Our goal is to empower you with the foundational knowledge and practical protocols to proactively identify and solve stability challenges in your research.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the handling, storage, and experimental use of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Q1: I'm observing a decrease in the concentration of my stock solution over a few days, even when stored at 4°C. What could be the primary cause?

A1: The most probable cause is hydrolytic degradation. The amide bond and the β-keto-amide moiety in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions. Even seemingly neutral aqueous buffers can have a pH that promotes slow degradation over time.

• Causality: The amide linkage is the most likely point of cleavage, potentially yielding 2-chloro-5-(trifluoromethyl)aniline and 3-oxobutanoic acid (acetoacetic acid). The rate of this reaction is highly dependent on pH and temperature.

• Troubleshooting Steps:

  • Verify Solvent/Buffer pH: Measure the pH of your solvent or buffer. For maximum stability, especially during short-term storage, consider using a buffer system in the pH 5-7 range, if compatible with your experimental design.

  • Prepare Fresh Solutions: For quantitative experiments, it is best practice to prepare solutions fresh from solid material daily.

  • Conduct a Forced Hydrolysis Study: To confirm this hypothesis, perform a systematic forced degradation study under acidic and basic conditions. This will not only confirm the susceptibility but also help in identifying the primary degradation products.[1][4] (See Protocol 1 for methodology).

Q2: My experimental results are inconsistent, particularly when experiments are run on different days or in different areas of the lab. Could light exposure be a factor?

A2: Yes, photostability is a critical parameter that can lead to significant experimental variability. Many aromatic compounds, especially those with halogen and trifluoromethyl substituents, can absorb UV or visible light, leading to photochemical degradation.

• Causality: Light energy can excite electrons within the molecule, leading to bond cleavage or the formation of reactive radical species. This can result in a complex mixture of degradants.

• Troubleshooting Steps:

  • Implement Light Protection: Always store the solid compound and its solutions in amber vials or wrap containers with aluminum foil to protect them from light. Minimize exposure to ambient lab lighting during experimental procedures.

  • Run a Dark Control: In any experiment where photodegradation is suspected, include a "dark control" sample that is handled identically but kept completely shielded from light. Comparing the results of the exposed and dark control samples will unequivocally determine the impact of light.

  • Perform a Confirmatory Photostability Study: As per ICH guideline Q1B, a formal photostability study should be conducted to understand the compound's intrinsic photosensitivity.[5] (See Protocol 2 for methodology).

Q3: I need to heat my compound for a specific assay. How can I determine if it's degrading at elevated temperatures?

A3: Thermal degradation is a common issue. The energy supplied by heat can accelerate reactions that are otherwise slow at ambient temperatures, such as hydrolysis, oxidation, or intramolecular rearrangements.

• Causality: Heat increases the kinetic energy of molecules, overcoming the activation energy barriers for degradation reactions. For N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, this could lead to decarboxylation of the β-keto acid moiety (if formed via hydrolysis) or other complex fragmentation. The thermal decomposition of fluorinated compounds can sometimes lead to the formation of smaller fluorocarbon products.[6]

• Troubleshooting Steps:

  • Establish a Thermal Baseline: Analyze a sample of your compound before and after subjecting it to the required heating step in your assay. Use a stability-indicating analytical method, like HPLC-UV or LC-MS, to check for the appearance of new peaks or a decrease in the parent compound's peak area.

  • Minimize Heat Exposure: Reduce the duration and temperature of the heating step to the minimum required for your assay to proceed.

  • Conduct a Forced Thermal Degradation Study: Systematically expose the compound (in both solid and solution states) to elevated temperatures to map its thermal liability.[7] (See Protocol 3 for methodology).

Q4: How do I develop an analytical method that can distinguish the parent compound from its potential degradants?

A4: This requires the development of a stability-indicating analytical method (SIAM) . The goal of a SIAM is to resolve the active pharmaceutical ingredient (API) from all potential degradation products and process impurities.[1] High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique.

• Method Development Strategy:

  • Generate Degraded Samples: The most crucial step is to intentionally degrade the compound using forced degradation protocols (acid, base, oxidation, heat, light).[3][8] This creates a sample mixture containing the parent compound and its likely degradants.

  • Chromatographic Optimization: Use the degraded sample mixture to develop an HPLC method (typically reverse-phase). Adjust parameters like the column type, mobile phase composition (e.g., acetonitrile/water gradient), pH, and flow rate to achieve baseline separation between the parent peak and all new peaks (degradants).

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity. This ensures that the parent peak is spectrally pure and not co-eluting with any degradants. Mass spectrometry (LC-MS) is even more powerful for confirming peak identity and identifying the structures of the new degradants.[9][10]

Investigative Workflows & Protocols

Workflow for a Comprehensive Forced Degradation Study

This workflow provides a high-level overview of the process to establish the intrinsic stability and degradation pathways of the molecule.[2]

Caption: Hypothetical pathway for amide hydrolysis.

Protocol 1: Hydrolytic Stability Assessment

Objective: To determine the susceptibility of the compound to acid and base-catalyzed hydrolysis.

Methodology:

• Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable organic solvent like acetonitrile (ACN).

• Acid Hydrolysis:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of 1 M HCl.

  • Cap the vial and place it in a water bath at 60°C.

  • Also, prepare a parallel sample to keep at room temperature.

• Base Hydrolysis:

  • Pipette 1 mL of the stock solution into a separate vial.

  • Add 1 mL of 1 M NaOH.

  • Cap the vial and keep it at room temperature. (Base hydrolysis is often much faster, so elevated temperature may not be needed initially).

• Neutral Hydrolysis:

  • Pipette 1 mL of the stock solution into a vial.

  • Add 1 mL of purified water.

  • Cap the vial and place it in a water bath at 60°C.

• Sampling & Analysis:

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Immediately neutralize the acid/base samples (e.g., add an equivalent amount of 1 M NaOH/HCl, respectively).

  • Dilute the samples to an appropriate concentration and analyze by a stability-indicating HPLC method.

• Data Interpretation: Calculate the percentage of the parent compound remaining at each time point relative to T0. A significant decrease (target degradation is typically 5-20%) indicates instability under those conditions. [4]

Protocol 2: Photostability Assessment (ICH Q1B)

Objective: To evaluate the degradation of the compound upon exposure to light. [5] Methodology:

• Sample Preparation:

  • Place a thin layer of the solid compound in a chemically inert, transparent container.

  • Prepare a solution of the compound (e.g., 0.1 mg/mL) in a suitable solvent (e.g., 50:50 ACN:Water) in a quartz cuvette or other transparent vial.

• Control Sample: Prepare an identical set of "dark control" samples by wrapping the containers completely in aluminum foil.

• Light Exposure:

  • Place both the test and control samples in a photostability chamber.

  • Expose them to a light source that provides both cool white fluorescent (overall illumination not less than 1.2 million lux hours) and near UV light (integrated near UV energy not less than 200 watt-hours/square meter).

• Analysis: After the exposure period, analyze the solid (dissolved in a suitable solvent) and solution samples, along with their corresponding dark controls, using a stability-indicating HPLC method.

• Data Interpretation: Compare the chromatograms of the light-exposed samples to the dark controls. The appearance of new peaks or a decrease in the parent peak area in the exposed sample indicates photosensitivity.

Protocol 3: Thermal Stability Assessment

Objective: To assess the impact of high temperature on the compound in both solid and solution states.

Methodology:

• Solid State:

  • Place a small amount of the solid compound in an open vial and a closed vial (to test the effect of humidity).

  • Place the vials in a calibrated oven at an elevated temperature (e.g., 70°C, starting 10°C above accelerated stability conditions). [1]2. Solution State:

  • Prepare a solution of the compound (e.g., 0.1 mg/mL) in a relevant solvent.

  • Place the sealed vial in a calibrated oven or heating block at the same temperature.

• Control: Store identical samples at the recommended storage temperature (e.g., Room Temperature) [11]in the dark.

• Analysis: After a set period (e.g., 24, 48, 72 hours), remove the samples, allow them to cool, and analyze them against the control using a stability-indicating HPLC method.

• Data Interpretation: Significant degradation compared to the control sample indicates thermal lability.

Data Summary & Presentation

Results from forced degradation studies should be summarized clearly. The table below provides a template for presenting stability data.

Stress Condition	Time (hours)	% Parent Compound Remaining	No. of Degradants	Observations (e.g., Color Change)
Control (T0)	0	100%	0	Clear, colorless solution
1 M HCl @ 60°C	24	85.2%	2	Solution turned pale yellow
1 M NaOH @ RT	4	45.7%	3	Significant degradation observed
3% H₂O₂ @ RT	24	98.1%	1 (minor)	Stable to oxidation
Heat (70°C, Soln)	48	92.5%	1	Minor degradation
Light (ICH Q1B)	-	99.5%	0	Photostable under test conditions

Note: Data presented is for illustrative purposes only.

References

• BioPharm International. Forced Degradation Studies for Biopharmaceuticals.
• Sigma-Aldrich. N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.
• Research Journal of Pharmacy and Technology. A Review: Stability Indicating Forced Degradation Studies.
• Benchchem. n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.
• Pharma Focus Asia. Forced Degradation in Pharmaceuticals – A Regulatory Update.
• SciSpace. Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's.
• ICH. Q1B Photostability Testing of New Active Substances and Medicinal Products.
• Biomedical Journal of Scientific & Technical Research. Forced Degradation – A Review.
• NIH. Composition of Aerosols from Thermal Degradation of Flavors Used in ENDS and Tobacco Products.
• PubMed Central. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices.
• PubMed. Thermal Decomposition of Two Gaseous Perfluorocarboxylic Acids: Products and Mechanisms.
• FDA.gov. LC-HRMS Based Analytical Platform to Determine Nitrosamines in Pharmaceuticals.

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• 6. Thermal Decomposition of Two Gaseous Perfluorocarboxylic Acids: Products and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Welcome to the technical support center for the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This guide is designed for researchers, chemists, and process development professionals who are utilizing this critical synthesis in their work. The target molecule is a vital building block in the development of pharmaceuticals and agrochemicals, making a high-yield, high-purity synthesis paramount.

This document moves beyond a simple recitation of steps. It is structured as a dynamic troubleshooting resource to address the common, and often subtle, challenges encountered during the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline. We will delve into the causality behind side reactions and provide field-proven protocols to mitigate them, ensuring the integrity and success of your experiments.

Section 1: The Core Reaction Pathway: Acetoacetylation

The industrial synthesis of N-aryl-3-oxobutanamides, including our target compound, predominantly involves the acetoacetylation of an aniline with diketene.[1] Diketene is a highly efficient, atom-economical reagent, but its reactivity is also the source of many potential side reactions.[2] The core mechanism involves the nucleophilic attack of the aniline's nitrogen atom on the electrophilic carbonyl carbon of diketene's β-lactone ring, leading to a ring-opening that yields the desired product.

Caption: The desired acetoacetylation reaction pathway.

Section 2: Troubleshooting Guide for Side Reactions

This section is formatted as a direct response to common issues observed in the lab.

Question 1: My reaction yield is consistently low, and I recover a significant amount of unreacted 2-chloro-5-(trifluoromethyl)aniline. What's going wrong?

Answer:

This is a frequent challenge directly related to the electronic properties of your starting material. The 2-chloro-5-(trifluoromethyl)aniline is considered an "electron-deficient" aniline.[3] The strong electron-withdrawing effects of both the chlorine and trifluoromethyl groups reduce the nucleophilicity of the amine nitrogen, making it a weaker nucleophile compared to simpler anilines. This can lead to a sluggish or incomplete reaction.

Causality and Mitigation Strategies:

• Insufficient Thermal Energy: The reaction may require more energy to overcome the activation barrier.

  • Troubleshooting Protocol: Gradually increase the reaction temperature in 10 °C increments (e.g., from 80 °C to 110 °C if using a solvent like toluene) and monitor the consumption of the aniline starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography (LC).

• Poor Reagent Quality: The diketene reagent itself may be the issue.

  • Causality: Diketene can dimerize or polymerize over time, especially if not stored correctly (cool and dry), reducing its effective concentration.[4]

  • Troubleshooting Protocol: Use freshly opened or recently distilled diketene for best results. Ensure it is a colorless liquid; a yellow or brown hue indicates degradation.[2]

• Solvent Effects: The choice of solvent can influence reaction rates.

  • Troubleshooting Protocol: While aprotic solvents like toluene or xylene are common, ensure they are absolutely anhydrous. Consider exploring more polar aprotic solvents, but be aware they may need more rigorous drying procedures.

Question 2: My crude product is contaminated with a significant amount of a sticky, water-soluble substance, and I observe gas evolution upon acidification of the aqueous wash.

Answer:

You are likely observing the consequences of diketene hydrolysis. This is the most common and critical side reaction to control in this synthesis.

Causality and Mitigation Strategies:

• The Side Reaction: Diketene reacts readily with water to form acetoacetic acid.[1] Acetoacetic acid is thermally unstable and can readily decarboxylate to produce acetone and carbon dioxide, especially during workup or distillation.

• Root Cause: The presence of water in your reaction vessel. Water can be introduced through wet solvents, reagents, or atmospheric moisture. The requirement for anhydrous conditions cannot be overstated.[4][5]

Caption: Competing hydrolysis of diketene impurity.

Anhydrous Technique Protocol:

• Glassware: Oven-dry all glassware at 120 °C for at least 4 hours and allow to cool in a desiccator or under a stream of inert gas (Argon or Nitrogen).

• Solvents: Use freshly opened anhydrous solvents or purify them by standard methods (e.g., distillation from a suitable drying agent like calcium hydride for toluene).

• Reagents: Ensure the 2-chloro-5-(trifluoromethyl)aniline is dry. If it is clumpy or suspected to contain moisture, it can be dissolved in a suitable solvent and dried over magnesium sulfate, filtered, and the solvent removed in vacuo.

• Atmosphere: Conduct the reaction under a positive pressure of an inert gas. Add reagents via syringe through a rubber septum.

Question 3: My LC-MS and NMR spectra show unexpected peaks with higher masses than the product. What are these impurities?

Answer:

The formation of dimers or other condensation products is a known issue, especially if reaction conditions are not carefully controlled. Below is a summary of the most probable species.

Common High-Molecular-Weight Side Products:

Impurity Name	Probable Cause	Key Analytical Signatures	Mitigation Strategy
Diacetoacetamide Derivative	Reaction of the product's active methylene with another molecule of diketene. Often catalyzed by strong base.	MS: [M+84]⁺ (Product MW + C₄H₄O₂)	Maintain strict 1:1 stoichiometry. Avoid strong bases. Use a non-nucleophilic base if proton scavenging is needed.
Aniline Dimer	Oxidative coupling of the aniline starting material.	MS: [2M-2H]⁺ (Two aniline molecules). Often colored.	Ensure reaction is run under an inert atmosphere. Purify the starting aniline if it is discolored.
Self-Condensation Product	Aldol-type condensation between two molecules of the final product, followed by dehydration.	MS: [2M-H₂O]⁺.	Avoid excessively high temperatures or prolonged reaction times. Purify the product promptly after the reaction is complete.

Troubleshooting Workflow:

Caption: A logical workflow for identifying high-mass impurities.

Section 3: Frequently Asked Questions (FAQs)

• Q: What are the most critical process parameters to control for this synthesis?

  • A: There are three: 1) Anhydrous Conditions: As detailed above, water is the enemy of diketene and will ruin your yield. 2) Temperature Control: Too low, and the reaction with the electron-deficient aniline won't proceed; too high, and you risk self-condensation and degradation. 3) Stoichiometry: Use a slight excess (1.05-1.1 equivalents) of diketene to drive the reaction to completion, but avoid a large excess which can promote side reactions.

• Q: Can I use ethyl acetoacetate instead of diketene?

  • A: Yes, the reaction of anilines with acetoacetic esters is a classic method (e.g., Conrad-Limpach synthesis).[3] However, this is a condensation reaction that produces ethanol as a byproduct and typically requires higher temperatures and longer reaction times, often with acid catalysis. For industrial applications, diketene is often preferred due to its higher reactivity and 100% atom economy, as no byproduct is formed in the main reaction.

• Q: What is the best general method for purifying the final product?

  • A: For laboratory scale, recrystallization is often the most effective method for removing minor impurities and achieving high purity. A mixed solvent system, such as Toluene/Heptane or Ethanol/Water, often works well. The product should be a white to off-white solid. If significant colored impurities or byproducts with similar solubility are present, column chromatography on silica gel may be necessary.

References

• Wikipedia. Diketene . Wikipedia. [Link]

• Grokipedia. Diketene . Grokipedia. [Link]

• Google Patents.

• Bakó, P. et al. (1999). Chemical reactivity and biological activity of diketene . PubMed. [Link]

• Kappe, C. O. et al. Reactions of Acetoacetates With Electron-deficient Anilines . Sciforum. [Link]

• Google Patents. Process for the production of diketene. DE628321C.

Sources

• 1. Diketene - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. sciforum.net [sciforum.net]
• 4. US2019983A - Preparation of diketene - Google Patents [patents.google.com]
• 5. DE628321C - Process for the production of diketene - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Welcome to the technical support center for the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this acetoacetylation reaction and optimize your experimental outcomes. Our approach is rooted in mechanistic principles and practical, field-tested experience.

I. Reaction Overview and Key Challenges

The synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide typically involves the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline with a suitable acetoacetylating agent, most commonly diketene.

Technical Support Center: Crystallization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Welcome to the technical support center for the crystallization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to facilitate successful crystallization experiments.

Troubleshooting Guide

This section addresses common issues encountered during the crystallization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, offering explanations for their underlying causes and providing step-by-step solutions.

Issue 1: The Compound Fails to Crystallize and Remains an Oil

Question: I've followed my standard cooling crystallization protocol, but my product, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, has "oiled out" instead of forming crystals. What's causing this, and how can I fix it?

Answer:

"Oiling out" is a common crystallization challenge where the solute separates from the solution as a liquid phase rather than a solid crystalline phase. This typically occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in the solvent system. Several factors can contribute to this phenomenon.

Root Cause Analysis:

• High Solute Concentration: The initial concentration of your compound in the chosen solvent might be too high, leading to a rapid and uncontrolled precipitation as an oil upon cooling.

• Presence of Impurities: Impurities can interfere with the crystal nucleation and growth process, often depressing the melting point of the mixture and favoring oil formation.[3][4][5]

• Inappropriate Solvent Choice: The solvent system may not be ideal for this specific compound, potentially leading to strong solute-solvent interactions that hinder crystallization.

Step-by-Step Troubleshooting Protocol:

• Re-dissolution and Solvent Adjustment: Gently reheat the solution to re-dissolve the oil. Add a small amount of additional solvent (5-10% volume increase) to slightly decrease the concentration.[2][6] This will lower the supersaturation level upon cooling.

• Induce Nucleation: If crystals still do not form, try to induce nucleation:

  • Scratching: Gently scratch the inside of the flask below the solution level with a glass rod. The microscopic scratches provide nucleation sites.[6]

  • Seeding: If you have a few crystals from a previous successful batch, add a single, small crystal to the supersaturated solution. This will act as a template for crystal growth.

• Solvent System Re-evaluation: If the issue persists, consider a different solvent or a co-solvent system. A solvent in which the compound has slightly lower solubility at room temperature might be more effective.

Experimental Workflow for Overcoming Oiling Out

Caption: Decision tree for troubleshooting oiling out during crystallization.

Issue 2: Poor Crystal Yield

Question: My crystallization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide resulted in a very low yield. What are the likely causes, and how can I improve it?

Answer:

A low yield indicates that a significant portion of your compound remained dissolved in the mother liquor after the crystallization process. This can be due to several factors related to solubility and experimental technique.

Root Cause Analysis:

• Excessive Solvent: Using too much solvent to dissolve the initial solid is a primary cause of low recovery.[6]

• Incomplete Crystallization: The cooling process may not have been sufficient to induce maximum precipitation of the solute.

• Premature Filtration: Filtering the crystals before the solution has reached its optimal, lower temperature can leave a substantial amount of product in the filtrate.

• Washing with a "Good" Solvent: Washing the isolated crystals with a solvent in which they are highly soluble will dissolve the product.

Step-by-Step Troubleshooting Protocol:

• Optimize Solvent Volume: During the initial dissolution step, use the minimum amount of hot solvent necessary to fully dissolve the compound. Add the solvent in small portions to the heated mixture.

• Maximize Cooling: Ensure the solution is cooled to the lowest practical temperature for your solvent system to maximize the precipitation of the solute. If using a flammable solvent, ensure your cooling apparatus is intrinsically safe.

• Check Mother Liquor: Before discarding the mother liquor, test it for remaining product. You can do this by taking a small sample and evaporating the solvent. If a significant amount of solid remains, you may be able to recover more product by concentrating the mother liquor and performing a second crystallization.

• Appropriate Washing: Wash the filtered crystals with a small amount of ice-cold solvent (the same solvent used for crystallization) to minimize dissolution of the product.

Parameter	Recommendation for Yield Improvement	Rationale
Solvent Volume	Use the minimum amount of hot solvent for dissolution.	Minimizes the amount of compound remaining in the mother liquor.
Cooling Temperature	Cool to the lowest practical and safe temperature.	Decreases the solubility of the compound, leading to higher precipitation.
Filtration Timing	Allow sufficient time for crystallization at the final temperature.	Ensures the crystallization process is as complete as possible.
Washing Solvent	Use a minimal amount of ice-cold crystallization solvent.	Reduces the loss of product due to dissolution during washing.

Issue 3: Formation of Needles or Very Fine Powder

Question: The crystallization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is producing very fine needles or a powder, which is difficult to filter and handle. How can I obtain larger, more well-defined crystals?

Answer:

The formation of small, needle-like crystals often indicates rapid nucleation and crystal growth. While this can lead to high purity, it presents challenges in downstream processing. The goal is to slow down the crystallization process to allow for the growth of larger, more robust crystals.

Root Cause Analysis:

• High Supersaturation: A very concentrated solution can lead to a rapid onset of nucleation, resulting in a large number of small crystals.

• Agitation: Excessive stirring or agitation during the cooling phase can increase the rate of secondary nucleation.

Step-by-Step Troubleshooting Protocol:

• Reduce Supersaturation: Re-dissolve the solid in a slightly larger volume of hot solvent (e.g., 5-10% more than the minimum required).[2][6] This will lower the supersaturation level and slow down the initial nucleation.

• Slow Down Cooling: Employ a very slow and controlled cooling process. Insulating the flask or using a programmable cooling bath can provide better control.[2]

• Minimize Agitation: Allow the solution to cool without stirring. Gentle, occasional swirling may be acceptable, but constant agitation should be avoided.

• Consider a Co-Solvent System: Introducing a co-solvent in which the compound is less soluble (an anti-solvent) can sometimes promote the growth of different crystal habits. This is known as anti-solvent crystallization.[9][10][11]

Workflow for Promoting Larger Crystal Growth

Caption: Workflow for obtaining larger crystals.

Frequently Asked Questions (FAQs)

Q1: What is the expected physical form of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide?

A1: Based on available data, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a solid at room temperature.

Q2: Are there any known polymorphs of this compound?

Q3: How do impurities affect the crystallization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide?

A3: Impurities can significantly impact crystallization in several ways.[3][4][17][18] They can:

• Inhibit or alter the rate of crystal growth.[3][5]

• Influence the crystal habit (shape).

• Promote the formation of less stable polymorphs.[3]

• Lead to oiling out.

• Become incorporated into the crystal lattice, reducing the purity of the final product.[4][5]

Q4: What are some suitable starting solvents for crystallization screening?

A4: A good starting point for solvent screening for a compound like N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, which has both polar (amide) and non-polar (chlorinated, trifluoromethylated phenyl ring) functionalities, would include:

• Alcohols: Ethanol, methanol, isopropanol

• Ketones: Acetone

• Esters: Ethyl acetate

• Aromatic hydrocarbons: Toluene, xylene

• Halogenated solvents: Dichloromethane (use with caution due to volatility)[19]

The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures.

Q5: What is anti-solvent crystallization and could it be useful for this compound?

A5: Anti-solvent crystallization is a technique where a second solvent (the anti-solvent), in which the compound is poorly soluble, is added to a solution of the compound in a "good" solvent.[9][10][11] This induces supersaturation and causes the compound to crystallize. This method can be particularly useful for controlling particle size and morphology.[10][20] Given the varied functional groups on N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a combination of a polar "good" solvent and a non-polar anti-solvent (or vice-versa) could be an effective crystallization strategy.

References

• Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed. (n.d.).
• Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. (n.d.).
• Drug Polymorphism: A Key Consideration for API Development - Curia Global. (n.d.).
• Chemistry Crystallization - sathee jee. (n.d.).
• Crystallization process: how does crystallization work - Mirai Intex. (2024, July 25).
• The Polymorphism Effect in Active Pharmaceutical Ingredients (API): A Issue Affecting on Bioavailability And Bioequivalence of Drugs - Crimson Publishers. (2018, February 15).
• Polymorphism - All About Drugs. (n.d.).
• POLYMORPHISM OF PHARMACEUTICALS – SIGNIFICANCE AND SELECTED IDENTIFICATION METHODS - Jagiellońskie Centrum Innowacji. (n.d.).
• The influence of impurities and solvents on crystallization | Request PDF - ResearchGate. (n.d.).
• Mechanisms, kinetics, impurities and defects: consequences in macromolecular crystallization - PMC - NIH. (n.d.).
• Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G. (2022, February 7).
• How Do Impurities Affect Crystal Structures? - Chemistry For Everyone - YouTube. (2025, August 29).
• Crystallisation Techniques. (2006, January 8).
• Antisolvent Crystallization - RM@Schools. (n.d.).
• “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”. (2022, July 15).
• Using AntiSolvent for Crystallization - Mettler Toledo. (n.d.).
• Recent progress in antisolvent crystallization - CrystEngComm (RSC Publishing). (n.d.).
• 2.2.4.6F: Troubleshooting - Chemistry LibreTexts. (2022, August 16).
• Guide for crystallization. (n.d.).
• N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide - Sigma-Aldrich. (n.d.).
• Lactamide crystallization troubleshooting and solutions - Benchchem. (n.d.).

Sources

• 1. Crystallization process: how does crystallization work | Mirai Intex [mirai-intex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol [mdpi.com]
• 4. Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing) DOI:10.1039/D1CE01721G [pubs.rsc.org]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. SATHEE: Chemistry Crystallization [satheejee.iitk.ac.in]
• 8. depts.washington.edu [depts.washington.edu]
• 9. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 10. ijprajournal.com [ijprajournal.com]
• 11. mt.com [mt.com]
• 12. Polymorphism and crystallization of active pharmaceutical ingredients (APIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. curiaglobal.com [curiaglobal.com]
• 14. crimsonpublishers.com [crimsonpublishers.com]
• 15. Polymorphism – All About Drugs [allfordrugs.com]
• 16. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 17. researchgate.net [researchgate.net]
• 18. Mechanisms, kinetics, impurities and defects: consequences in macromolecular crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. unifr.ch [unifr.ch]
• 20. Recent progress in antisolvent crystallization - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis, with a focus on the identification and mitigation of common impurities.

Introduction

The synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a key intermediate in the manufacturing of various active pharmaceutical ingredients (APIs), typically involves the acetoacetylation of 2-chloro-5-(trifluoromethyl)aniline with a suitable reagent such as diketene or ethyl acetoacetate. While seemingly straightforward, this reaction is often accompanied by the formation of several process-related and degradation impurities that can affect the final product's purity, yield, and overall quality. This guide provides a systematic approach to understanding and controlling these impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities observed in the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide?

A1: Common impurities can be categorized into three main groups: unreacted starting materials, process-related impurities (byproducts), and degradation products. A summary of potential impurities is provided in the table below.

Q2: My reaction seems to have low yield. What are the potential causes?

A2: Low yields can stem from several factors. Incomplete reaction due to insufficient reaction time or temperature is a common cause. Additionally, side reactions, such as the self-condensation of diketene or diacylation of the aniline, can consume starting materials and reduce the yield of the desired product. Proper control of reaction stoichiometry and temperature is crucial.

Q3: I am observing an unknown peak in my HPLC analysis. How can I identify it?

A3: The first step is to consider the potential impurities outlined in this guide. Compare the retention time of the unknown peak with that of your starting materials. If it's not an unreacted starting material, consider the possibility of byproducts like the diacylated aniline or degradation products. Techniques such as LC-MS can provide valuable molecular weight information to aid in the identification of the unknown impurity.[1][2]

Q4: How can I minimize the formation of the diacylation byproduct?

A4: The formation of the diacylated impurity, N,N-bis(3-oxobutanoyl)-2-chloro-5-(trifluoromethyl)aniline, is favored by an excess of the acylating agent (e.g., diketene). To minimize its formation, it is recommended to use a stoichiometric amount or a slight excess of the aniline. Careful control of the addition rate of the acylating agent and maintaining a moderate reaction temperature can also help to prevent this side reaction.

Q5: What are the optimal storage conditions for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide to prevent degradation?

A5: As a β-keto amide, the product can be susceptible to hydrolysis and decarboxylation, especially in the presence of moisture, strong acids, or bases. It is recommended to store the final product in a cool, dry, and dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize degradation.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Problem 1: Presence of Unreacted Starting Materials in the Final Product

Symptom	Potential Cause	Recommended Action
HPLC analysis shows a significant peak corresponding to 2-chloro-5-(trifluoromethyl)aniline.	Incomplete reaction; insufficient reaction time or temperature.	Increase reaction time or temperature. Monitor reaction progress by TLC or HPLC to ensure completion.
HPLC analysis shows a peak corresponding to the acylating agent (e.g., residual diketene-related species).	Excess acylating agent used.	Optimize the stoichiometry of the reactants. A slight excess of the aniline is often preferred.

Problem 2: Formation of Byproducts

Symptom	Potential Cause	Recommended Action
An impurity with a higher molecular weight than the product is observed, consistent with diacylation.	Excess of the acylating agent (diketene).	Use a controlled stoichiometry, with the aniline in slight excess. Add the diketene slowly to the reaction mixture.
Presence of polymeric material or insoluble byproducts.	Self-condensation or polymerization of diketene.	Ensure the quality of the diketene. Use fresh, stabilized diketene. Maintain the recommended reaction temperature to avoid excessive heating which can promote polymerization.

Problem 3: Product Degradation

| Symptom | Potential Cause | Recommended Action | | A lower molecular weight impurity is detected, potentially corresponding to the decarboxylated product. | High reaction temperatures or acidic/basic conditions during work-up. | Avoid excessive heating during the reaction and purification steps. Use neutral or mildly acidic/basic conditions during the work-up and purification. | | Presence of 2-chloro-5-(trifluoromethyl)aniline and acetoacetic acid in the crude product. | Hydrolysis of the final product. | Ensure anhydrous reaction conditions. During work-up, minimize contact with water, especially at elevated temperatures or extreme pH. |

Mechanistic Understanding of Impurity Formation

A thorough understanding of the reaction mechanisms leading to impurity formation is essential for effective process control.

Diacylation of 2-chloro-5-(trifluoromethyl)aniline

The primary amine of 2-chloro-5-(trifluoromethyl)aniline can react with a second molecule of diketene after the initial acetoacetylation, leading to the formation of a diacylated byproduct. This is more likely to occur if there is a localized excess of diketene.

Caption: Formation of the desired product and the diacylated impurity.

Degradation Pathways of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

The β-keto amide functionality in the final product is susceptible to both hydrolysis and decarboxylation under certain conditions.

Caption: Primary degradation pathways of the final product.

Experimental Protocols: Impurity Profiling by HPLC

A robust High-Performance Liquid Chromatography (HPLC) method is essential for the accurate detection and quantification of impurities.

Recommended HPLC Method:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Phosphoric acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-25 min: 30% to 80% B

  • 25-30 min: 80% B

  • 30-31 min: 80% to 30% B

  • 31-35 min: 30% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

Sample Preparation:

Accurately weigh approximately 25 mg of the sample and dissolve in 50 mL of a 50:50 mixture of acetonitrile and water.

This method should provide good separation of the main component from its potential impurities. Method validation according to ICH guidelines is necessary for use in a regulated environment.[3]

Summary of Potential Impurities

Impurity Name	Structure	Source
2-Chloro-5-(trifluoromethyl)aniline	Unreacted starting material
N,N-bis(3-oxobutanoyl)-2-chloro-5-(trifluoromethyl)aniline	Process-related impurity (Diacylation)
2-Propanone, 1-[2-chloro-5-(trifluoromethyl)phenylamino]-	Degradation product (Decarboxylation)
Acetoacetic acid	Degradation product (Hydrolysis)
Diketene Dimer/Polymer	(CH₂CO)n	Side reaction of starting material

Conclusion

The successful synthesis of high-purity N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide relies on a comprehensive understanding of the reaction chemistry and potential side reactions. By carefully controlling reaction parameters and implementing robust analytical methods, researchers and production chemists can effectively minimize impurity formation and ensure the quality of this important chemical intermediate.

References

• Development and validation of an RP-HPLC chromatographic method for the determination of related substances in a polypharmaceutical oral suspension with ion exchange resin-based taste masking. (2025). ResearchGate. Retrieved from [Link]

• Development of HPLC-CAD method for simultaneous quantification of nine related substances in ursodeoxycholic acid and identification of two unknown impurities by HPLC-Q-TOF-MS. (2023). PubMed. Retrieved from [Link]

• Decarboxylative Fluorination Strategies for Accessing Medicinally-relevant Products. (2015). PMC. Retrieved from [Link]

• Patent Issues Concerning Pharmaceutical Impurities. (2019). China IP Magazine. Retrieved from [Link]

Sources

• 1. Development of HPLC-CAD method for simultaneous quantification of nine related substances in ursodeoxycholic acid and identification of two unknown impurities by HPLC-Q-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cpt.cn [cpt.cn]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Scaling the Production of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and process development professionals involved in the synthesis and scale-up of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. It provides in-depth technical support, troubleshooting advice, and answers to frequently asked questions to ensure a safe, efficient, and reproducible manufacturing process.

Synthesis Overview and Mechanism

The industrial synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is achieved via the acetoacetylation of 2-Chloro-5-(trifluoromethyl)aniline with diketene.[1] This reaction is a nucleophilic addition-elimination at the carbonyl group of the highly reactive diketene β-lactone ring.

The aniline nitrogen acts as a nucleophile, attacking one of the carbonyl carbons of diketene. This leads to the opening of the four-membered ring to form an enolate intermediate, which rapidly tautomerizes to the stable keto-amide final product.

Caption: Synthesis of the target compound from its key reactants.

Critical Process Parameters and Scale-Up Considerations

Scaling this synthesis from the lab bench to a pilot or production plant requires careful control over several parameters. The primary challenge arises from the high reactivity and thermal instability of diketene.[2]

Parameter	Laboratory Scale (10-100 g)	Pilot/Production Scale (>1 kg)	Rationale & Causality
Solvent	Toluene, Benzene[3]	Toluene, Xylenes	Toluene is preferred for its lower toxicity compared to benzene and a suitable boiling point for reflux while maintaining reaction control. It effectively dissolves the aniline starting material.
Reactant Ratio	1.0 : 1.05 (Aniline : Diketene)	1.0 : 1.02-1.05 (Aniline : Diketene)	A slight excess of diketene ensures complete conversion of the more valuable aniline precursor. A large excess can lead to impurities and complicates purification.
Addition Rate	Dropwise over 30-60 min[3]	Slow, controlled addition over 2-4 hours	Critical for Safety. The reaction is exothermic. Slow addition allows the reactor's cooling system to dissipate the generated heat, preventing dangerous temperature spikes and potential runaway polymerization of diketene.[4]
Temperature	20-40°C during addition, then reflux (optional)	25-50°C during addition	Maintaining a controlled temperature during addition is vital. Higher temperatures can accelerate side reactions and diketene decomposition. A post-addition heating step can drive the reaction to completion if necessary.
Agitation	Magnetic stirring	Mechanical overhead stirring (baffled reactor)	Efficient mixing is crucial to ensure rapid homogenization of reactants, prevent localized "hot spots" during diketene addition, and improve heat transfer to the reactor jacket.
Atmosphere	Ambient or Nitrogen blanket	Nitrogen or Argon blanket	An inert atmosphere prevents potential oxidation of the aniline and, more importantly, excludes moisture, which can react with diketene.[2]

Troubleshooting Guide

This section addresses common issues encountered during the scale-up process in a direct question-and-answer format.

Caption: A logical workflow for diagnosing common production issues.

Q: My final yield is significantly lower than expected after scaling up. What are the likely causes? A:

• Cause 1: Incomplete Reaction. On a larger scale, heat and mass transfer limitations can lead to a slower reaction rate.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the starting aniline is still present after the planned reaction time, consider extending the reflux period or slightly increasing the reaction temperature post-addition.

• Cause 2: Mechanical Loss During Isolation. Transferring and filtering large quantities of slurry can lead to significant physical losses.

  • Solution: Ensure filter cloths are correctly sized and installed. Wash all transfer lines with the mother liquor or a small amount of fresh solvent to recover residual product.

• Cause 3: Suboptimal Crystallization. The product may have higher solubility in the mother liquor under your current conditions.

  • Solution: Ensure the crystallization mixture is cooled to the target temperature (e.g., 0-5°C) and held for an adequate time to maximize precipitation. Analyze a sample of the mother liquor via HPLC to quantify the amount of dissolved product.

Q: The isolated product is off-white or yellowish, not the expected white solid. Why? A:

• Cause 1: Impure Starting Material. The most common cause is impurities in the 2-Chloro-5-(trifluoromethyl)aniline. Aniline derivatives are susceptible to air oxidation, which can form colored byproducts.

  • Solution: Implement a strict quality control check on incoming raw materials. If necessary, purify the aniline via vacuum distillation or recrystallization before use.

• Cause 2: Thermal Degradation. An uncontrolled exotherm during diketene addition can lead to thermal decomposition of reactants or the product, generating colored impurities.

  • Solution: Re-evaluate your cooling capacity and slow the diketene addition rate. Ensure the internal temperature probe is accurately placed and calibrated.

• Cause 3: Side Reactions. An excess of diketene or localized high concentrations can lead to the formation of di-acylated byproducts or other colored species.

  • Solution: Improve agitation to ensure rapid dispersion of diketene as it is added. Use the minimum necessary excess of diketene.

Q: I'm having trouble with filtration. The product is either too fine and clogs the filter, or it's gummy and won't dry. A:

• Cause 1: "Oiling Out". If the product is not fully soluble in the hot recrystallization solvent or if it's cooled too quickly, it can separate as an oil instead of forming crystals. This oil then solidifies into an amorphous, gummy solid.

  • Solution: Ensure you are using a sufficient volume of recrystallization solvent. Begin cooling slowly with gentle agitation to encourage crystal nucleation. Seeding with a small amount of pure product can be beneficial.

• Cause 2: Rapid Crash Crystallization. Cooling the solution too fast can lead to the formation of very fine, needle-like crystals (fines) that are difficult to filter and wash.

  • Solution: Implement a controlled cooling profile. For example, cool from 80°C to 50°C over 1 hour, then from 50°C to 10°C over 2 hours. This allows larger, more easily filtered crystals to grow.

Frequently Asked Questions (FAQs)

Q: What are the primary safety hazards I need to manage for this process? A: The two main hazards are the starting materials:

• Diketene: It is highly reactive, flammable, toxic, and corrosive.[4][5][6] It can polymerize violently if not stored and handled correctly.[2] It must be stored at low temperatures (0-5°C) and handled in a closed system with proper grounding and ventilation.[2][7]

• 2-Chloro-5-(trifluoromethyl)aniline: This compound is harmful if swallowed, inhaled, or absorbed through the skin.[8][9][10] Appropriate Personal Protective Equipment (PPE), including gloves, protective clothing, and respiratory protection, is mandatory.[9][11]

Q: What is the best analytical technique to monitor reaction completion and final purity? A: Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the method of choice. It can effectively separate the starting aniline, the diketene (though it's highly reactive), the final product, and any potential byproducts. A typical method would use a C18 column with a mobile phase of acetonitrile and water.[12] TLC can be used for rapid, qualitative checks of reaction progress directly on the plant floor.

Q: How can I improve the purity of my final product if a single recrystallization is insufficient? A:

• Solvent Screening: The standard 50% aqueous ethanol is a good starting point, but other solvent/anti-solvent systems like Toluene/Heptane or Ethyl Acetate/Hexane may provide better purification for specific impurities.

• Activated Carbon Treatment: If the product is discolored, dissolving it in a suitable solvent, adding a small amount of activated carbon, heating for a short period, and filtering hot can remove many colored impurities.

• Reslurry: If the product is only slightly impure, suspending the filtered solid in a fresh, cold solvent in which the impurities are more soluble can be an effective washing step without the material losses of a full re-dissolution and crystallization.

Experimental Protocols

Protocol 5.1: Lab-Scale Synthesis (Illustrative 0.5 mol Scale)

Working with hazardous chemicals requires proper training and adherence to safety protocols.[3]

• Setup: Equip a 1 L, three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, a reflux condenser with a nitrogen inlet, and a thermocouple.

• Charge: Charge the flask with 2-Chloro-5-(trifluoromethyl)aniline (97.8 g, 0.5 mol) and 250 mL of toluene.

• Inerting: Begin stirring and purge the system with nitrogen.

• Diketene Addition: In the dropping funnel, prepare a solution of diketene (44.1 g, 0.525 mol) in 75 mL of toluene.

• Reaction: Begin adding the diketene solution dropwise to the aniline solution over ~45 minutes. Monitor the internal temperature and use a water bath to maintain it below 40°C.

• Completion: After the addition is complete, heat the mixture to 60°C and hold for 1 hour to ensure the reaction goes to completion. Monitor by TLC (e.g., 4:1 Hexane:Ethyl Acetate).

• Workup: Cool the reaction mixture to room temperature. The product should begin to precipitate. Further cool to 0-5°C in an ice bath and hold for 1 hour.

• Isolation: Collect the solid product by vacuum filtration, wash the filter cake with 100 mL of cold toluene, and then with 100 mL of cold hexane.

• Drying: Dry the solid in a vacuum oven at 50-60°C to a constant weight.

Protocol 5.2: Purification by Recrystallization

• Dissolution: Place the crude, dry product (e.g., ~130 g) into a 2 L flask. Add 500 mL of 50% aqueous ethanol.

• Heating: Heat the mixture with stirring until all the solid dissolves completely (approximately 75-80°C).

• Cooling: Remove the heat source and allow the solution to cool slowly to room temperature with gentle stirring.

• Crystallization: Once crystal formation is evident, continue cooling in an ice bath to 0-5°C and hold for at least 1 hour.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold 50% aqueous ethanol, and dry under vacuum at 50-60°C. A second crop can sometimes be obtained by adding water to the mother liquor.[3]

References

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Mastering Diketene (Acetyl Ketene) Safety and Storage for Optimal Chemical Synthesis.
• CymitQuimica. (n.d.). CAS 674-82-8: Diketene.
• HPC Standards. (n.d.). 2-Chloro-5-(trifluoromethyl)aniline.
• Thermo Fisher Scientific. (2025). Safety Data Sheet: 2-Chloro-5-(trifluoromethyl)aniline.
• Fisher Scientific. (n.d.). Safety Data Sheet: 2-(Trifluoromethyl)aniline.
• ECHEMI. (n.d.). Diketene SDS, 674-82-8 Safety Data Sheets.

• Wikipedia. (n.d.). Diketene. Retrieved from [Link]

• Angene Chemical. (2024). Safety Data Sheet.

• New Jersey Department of Health. (n.d.). Hazard Summary: Diketene. Retrieved from [Link]

• Organic Syntheses. (n.d.). Acetoacetanilide. Retrieved from [Link]

• Wikipedia. (n.d.). Acetoacetanilide. Retrieved from [Link]

• SIELC Technologies. (2018). Sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide.

Sources

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• 6. Diketene - Wikipedia [en.wikipedia.org]
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• 8. hpc-standards.com [hpc-standards.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. 2-Chloro-5-(trifluoromethyl)aniline | 121-50-6 [sigmaaldrich.com]
• 11. angenechemical.com [angenechemical.com]
• 12. Sodium 2-chloro-5-(trifluoromethyl)phenyl-N-nitrosoamide | SIELC Technologies [sielc.com]

Technical Support Center: Reaction Monitoring of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide by HPLC

Welcome to the technical support center for the HPLC analysis of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the monitoring of its synthesis reaction. Our goal is to equip you with the expertise to identify, diagnose, and resolve common chromatographic challenges, ensuring the integrity and accuracy of your results.

Introduction

n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a chemical intermediate whose purity and reaction kinetics are critical for the successful synthesis of downstream products.[1][2][3] High-Performance Liquid Chromatography (HPLC) is an indispensable analytical technique for monitoring the progress of its synthesis, allowing for the quantification of the starting materials, intermediates, and the final product in the reaction mixture.[4][5] This guide provides a practical framework for troubleshooting common issues that may arise during the HPLC analysis of this compound.

Troubleshooting Guide: A Symptom-Based Approach

This section addresses common HPLC problems in a question-and-answer format, providing potential causes and systematic solutions.

Peak Shape and Retention Time Issues

Q1: Why are my peaks for n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide tailing?

Peak tailing, where the latter half of the peak is drawn out, is a frequent issue that can compromise quantification.

• Potential Causes & Solutions:

Cause	Explanation	Solution
Secondary Interactions	The analyte may be interacting with active sites on the column's stationary phase, such as residual silanols.	Add a modifier to the mobile phase, such as a small amount of a competing base, or switch to a different column with a more inert stationary phase.
Column Contamination	Buildup of particulate matter or strongly retained sample components on the column frit or packing material.[5]	Reverse flush the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.[6]
Inappropriate Mobile Phase pH	For ionizable compounds, a mobile phase pH close to the analyte's pKa can lead to poor peak shape.	Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure it is in a single ionic form.[7]
Column Overload	Injecting too much sample can lead to peak distortion.[8][9]	Reduce the injection volume or dilute the sample.[8]

Q2: My peaks are fronting (leading edge is sloped). What's causing this?

Peak fronting is less common than tailing but can also affect analytical accuracy.[8]

• Potential Causes & Solutions:

Cause	Explanation	Solution
Sample Overload	This is the most common cause of peak fronting.[8][9]	Dilute the sample or decrease the injection volume.[8]
Sample Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause the analyte to move through the column too quickly at the beginning.	Whenever possible, dissolve the sample in the mobile phase.[7]
Low Column Temperature	In some cases, especially in gas chromatography but also observable in HPLC, low temperatures can contribute to fronting.[8]	Increase the column temperature using a column oven.[6]

Q3: The retention times for my analyte are shifting between injections. Why?

Inconsistent retention times can make peak identification and quantification unreliable.[10][11]

• Potential Causes & Solutions:

Cause	Explanation	Solution
Inconsistent Mobile Phase Composition	Poorly mixed mobile phase or evaporation of a volatile component can alter the elution strength.[10]	Ensure thorough mixing of the mobile phase and keep the solvent reservoirs covered.[10] Using an online degasser can also help.[12][13]
Fluctuating Column Temperature	Even small changes in ambient temperature can affect retention times.[14][15]	Use a thermostatically controlled column oven to maintain a consistent temperature.[6][16]
Pump Malfunction	Leaks or faulty check valves in the pump can lead to an inconsistent flow rate.[10][12]	Check for leaks in the pump and fittings. If the problem persists, the pump may require maintenance, such as seal replacement.[10]
Insufficient Column Equilibration	The column may not have had enough time to equilibrate with the mobile phase between runs, especially in gradient elution.[6][10]	Increase the equilibration time between injections.[6]

Baseline and Sensitivity Problems

Q4: I'm observing a noisy or drifting baseline. What should I do?

A stable baseline is crucial for accurate peak integration and detecting low-level impurities.

• Potential Causes & Solutions:

Cause	Explanation	Solution
Air Bubbles in the System	Air bubbles passing through the detector cell will cause spikes and noise in the baseline.[16][17]	Degas the mobile phase thoroughly using sonication, vacuum, or an inline degasser.[7][13][16] Purge the pump to remove any trapped air.[6]
Contaminated Mobile Phase or Column	Impurities in the solvents or a contaminated column can leach out and cause baseline drift, especially during gradient elution.[5][12][14]	Use high-purity, HPLC-grade solvents.[7][18] If the column is suspected, flush it with a strong solvent or replace it.[12][16]
Detector Lamp Instability	An aging detector lamp can cause baseline noise and drift.[16][17]	Replace the detector lamp if it is nearing the end of its lifespan.[16]
Temperature Fluctuations	Changes in ambient temperature can affect the detector's response.[14]	Ensure a stable laboratory temperature and use a column oven.[6][17]

Q5: I am not seeing any peaks, or the peaks are much smaller than expected.

A loss of signal can be due to a variety of issues, from simple to complex.[11]

• Potential Causes & Solutions:

Cause	Explanation	Solution
Injection Issue	A blocked syringe, incorrectly seated injection valve, or an air bubble in the sample loop can prevent the sample from being injected.	Check the injector for blockages and ensure it is functioning correctly.[7]
System Leak	A leak anywhere in the flow path can lead to a loss of sample and mobile phase before it reaches the detector.	Carefully inspect all fittings and connections for signs of leakage.[6][18]
Detector Problem	The detector lamp may be off or malfunctioning.	Ensure the detector is on and the lamp is ignited.[18]
Improper Sample Preparation	The analyte may have degraded or precipitated out of solution.	Prepare fresh samples and ensure they are fully dissolved in a compatible solvent.[17]

Experimental Protocol: A Starting Point for Method Development

This section provides a detailed, step-by-step methodology for a typical reversed-phase HPLC analysis of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. This should be considered a starting point and may require optimization for your specific instrumentation and reaction conditions.

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible results and to protect the HPLC system.[4][19][20]

• Quench the Reaction: Immediately stop the reaction at the desired time point by adding a suitable quenching agent or by rapid cooling.

• Dilution: Accurately pipette a small aliquot of the reaction mixture and dilute it with the mobile phase to a concentration within the linear range of the detector. A 100-fold dilution is a good starting point.

• Filtration: Filter the diluted sample through a 0.45 µm syringe filter to remove any particulate matter that could clog the column.[4][21]

HPLC Method Parameters

These parameters are a good starting point for the analysis of aromatic compounds like n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.[22][23][24][25]

Parameter	Condition	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	A standard C18 column is a good first choice for the separation of moderately polar to non-polar aromatic compounds.[26]
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid	A mixture of water and acetonitrile is a common mobile phase for reversed-phase HPLC. Formic acid is added to control the pH and improve peak shape.[26]
Gradient	0-15 min: 40-90% B15-17 min: 90% B17-18 min: 90-40% B18-25 min: 40% B	A gradient elution is often necessary to separate components with a range of polarities in a reasonable time.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature improves retention time reproducibility.[15]
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Detection	UV at 254 nm	Aromatic compounds generally have strong UV absorbance at this wavelength.

Method Validation

Once a suitable method is developed, it must be validated to ensure it is fit for its intended purpose, in accordance with ICH guidelines.[27][28][29][30][31] Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components.[28][29]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[28][29]

• Accuracy: The closeness of the test results to the true value.[28][29]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[28][29]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[27][30]

• Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[28][29]

Visualizing the Workflow and Troubleshooting Logic

The following diagrams illustrate the experimental workflow and a logical approach to troubleshooting common HPLC issues.

Caption: A typical experimental workflow for HPLC reaction monitoring.

Sources

• 1. You are being redirected... [hit2lead.com]
• 2. arctomsci.com [arctomsci.com]
• 3. N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE | 585-97-7 ,Manufacturer ,Suppliers,Buy_business,MSDS - ChemCD_index [chemcd.com]
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• 23. researchgate.net [researchgate.net]
• 24. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes - Analytical Methods (RSC Publishing) DOI:10.1039/D1AY00083G [pubs.rsc.org]
• 25. youtube.com [youtube.com]
• 26. Developing HPLC Methods [sigmaaldrich.com]
• 27. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
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• 29. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 30. m.youtube.com [m.youtube.com]
• 31. database.ich.org [database.ich.org]

Technical Support Center: Handling the Hygroscopic Compound N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (CAS No. 585-97-7). The inherent hygroscopicity of this compound—its tendency to attract and absorb moisture from the atmosphere—presents specific challenges that can impact experimental accuracy, reproducibility, and material stability. This document provides a framework for understanding these challenges, troubleshooting common issues, and implementing best practices for handling and storage.

Section 1: Understanding the Challenge: Hygroscopicity and Its Impact

This section addresses the fundamental issues arising from the hygroscopic nature of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Q1: What does it mean for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide to be hygroscopic?

A: Hygroscopicity is the property of a substance to attract and hold water molecules from the surrounding environment, typically at room temperature. For a solid powder like N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, this occurs through absorption (water molecules penetrating the bulk of the solid) or adsorption (water molecules adhering to the surface).[1] This uncontrolled uptake of water can fundamentally alter the compound's physical and chemical properties, leading to a cascade of potential issues in a laboratory setting.[2][3]

Q2: How can absorbed moisture concretely affect my experiments and the integrity of the compound?

A: The consequences of moisture absorption are significant and can compromise experimental outcomes. The primary effects are summarized below.

Impact Area	Mechanism of Action	Experimental Consequence
Inaccurate Mass Measurement	The continuous absorption of atmospheric water during weighing leads to a constantly increasing mass reading on an analytical balance.[4]	Incorrect stoichiometry in reactions, leading to lower yields, more impurities, and poor reproducibility. Errors in preparing stock solutions of known concentrations.
Chemical Degradation	The presence of water can facilitate hydrolysis of labile functional groups. The amide linkage in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is susceptible to this pathway.[5]	Loss of compound purity over time, formation of unknown degradation products that may interfere with assays or reactions, and reduced shelf-life.[1]
Altered Physical Properties	Moisture absorption can lead to changes in the solid-state structure, causing particles to clump together or "cake".[6][7] This can also alter the compound's dissolution rate and flowability.	Difficulty in handling and dispensing the powder, non-uniform dissolution in solvents, and potential issues in formulation processes like tablet compression.[1]
Reduced Reaction Efficiency	Water can act as an unintended reactant, a catalyst for side reactions, or a poison for certain catalysts, altering the intended chemical pathway.[8]	Lower-than-expected yields, formation of byproducts, and inconsistent reaction profiles.[9]

Section 2: Troubleshooting Guide: Common Issues & Solutions

This question-and-answer guide directly addresses specific problems you may encounter during your experiments.

Issue 1: My balance reading is unstable and constantly increasing while weighing the compound.

• Q: I'm trying to weigh out 50 mg, but the reading on my analytical balance won't stabilize and keeps drifting upwards. What is happening and how do I get an accurate weight?

• A: This is the most direct evidence of hygroscopicity in action. The powder is actively pulling moisture from the air, and the balance is measuring the combined weight of your compound and the absorbed water.[4] To obtain an accurate measurement, you must minimize the compound's exposure to ambient air. Follow the detailed weighing protocol in Section 3. Key immediate actions include working quickly, using an enclosed balance with a draft shield, and ensuring the container is tared immediately before adding the powder.[10][11] For highly sensitive experiments, weighing inside a glovebox with a controlled, low-humidity atmosphere is the gold standard.[12]

Issue 2: The powder in my stock bottle has formed clumps and is no longer free-flowing.

• Q: I opened a bottle of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide that hasn't been used in a while, and the fine powder has turned into hard clumps. Can I still use it?

• A: Clumping and caking are clear physical indicators of significant moisture uptake.[7] While you can physically break up the clumps with a spatula, the material's integrity is now questionable.[3] The absorbed water may have already initiated chemical degradation. Using this material without verification can lead to inaccurate results.

  • Recommended Action: Before use, determine the water content using a method like Karl Fischer titration to understand the extent of moisture absorption.[13][14] If the water content is significant, it is advisable to use a fresh, unopened lot of the compound. If that is not possible, the material may be dried under high vacuum, but this may not remove all bound water or reverse any degradation that has already occurred.[12] This highlights the critical importance of proper storage from the moment the compound is received.

Issue 3: I am observing poor reproducibility in my reaction yields and analytical results.

• Q: My experiments using this reagent are giving inconsistent yields, and retention times in my HPLC analysis are shifting. Could this be related to how the compound is handled?

• A: Absolutely. Inconsistent handling of a hygroscopic reagent is a primary cause of poor reproducibility. If one day you weigh the compound on an open bench in high humidity and the next day you work quickly in a drier environment, the actual amount of active compound you dispense will vary, even if the balance reads the same target weight. This "hidden" water content disrupts the reaction stoichiometry.[8]

  • Systematic Solution:

    • Standardize Handling: Implement the SOP for weighing (see Section 3) for all users in your lab. Consistency is key.

    • Quantify Water Content: For a new bottle, perform a Karl Fischer titration to establish a baseline water content. Re-check if reproducibility issues arise.[13]

    • Store Properly: Ensure the compound is stored in a desiccator immediately after opening and that the container is sealed tightly with parafilm after each use.[1][15]

Section 3: Best Practice Protocols

Adherence to standardized protocols is essential for mitigating the effects of hygroscopicity.

Protocol 1: Recommended Storage of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Upon Receipt: Inspect the manufacturer's seal. Once opened, immediately place the primary container inside a secondary container.

• Secondary Containment: Use a glass desiccator containing an active desiccant (e.g., silica gel with a moisture indicator, or Drierite). Ensure the desiccant is regenerated or replaced regularly.[1]

• Container Sealing: After each use, tightly close the bottle cap. For added protection, wrap the cap-bottle interface with parafilm to create a more robust seal against moisture ingress.[15]

• Managing Headspace: In larger containers that are frequently accessed, the air in the headspace is a source of moisture. Consider placing small desiccant pouches inside the container, suspended from the cap, ensuring they do not come into direct contact with the compound.[15]

• Long-Term Storage: For long-term storage of critical samples, consider subdividing the material into smaller, single-use vials under an inert atmosphere (e.g., nitrogen or argon) in a glovebox.

Protocol 2: Standard Operating Procedure (SOP) for Weighing

• Environment Preparation: If possible, perform weighing in a room with controlled, low humidity. At a minimum, use an analytical balance with a closed draft shield. Placing a beaker of fresh desiccant inside the balance chamber can help lower the local humidity.[14]

• Equilibration: Allow the sealed container of the compound to equilibrate to the temperature of the weighing room before opening to prevent condensation.[4]

• Tool Preparation: Have a clean, dry spatula and a weighing vessel (e.g., a glass vial or anti-static weigh boat) ready.

• Tare the Vessel: Place the weighing vessel on the balance pan, close the draft shield, and press the tare button.

• Rapid Transfer: Open the compound container and, working as quickly as is safe, use the spatula to transfer an approximate amount of powder to the weighing vessel. Avoid pouring directly from the bottle.[10] Immediately reseal the main container.

• Final Weighing: Close the draft shield and allow the reading to stabilize. Adjust the amount of powder as needed, minimizing the time the shield is open. Record the final, stable weight.[11]

• Dissolution: If the next step is to make a solution, dissolve the weighed powder in the appropriate solvent immediately to prevent further moisture absorption.

Section 4: Visual Workflows and Data

Visual aids can clarify decision-making processes and summarize key information.

Key Compound Data

Property	Value	Source(s)
CAS Number	585-97-7	[16][17][18]
Molecular Formula	C₁₁H₉ClF₃NO₂	[16][18]
Molecular Weight	~279.6 g/mol	[16][17]
Physical Form	Solid	[17][18]
Standard Storage	Room Temperature, in a desiccator	[1][17]

Diagram 1: Experimental Workflow for Handling

This diagram outlines the critical steps and decision points from receiving the compound to its use in an experiment.

Caption: Decision workflow for proper handling of the hygroscopic compound.

Diagram 2: Troubleshooting Logic for Inconsistent Results

This diagram illustrates a logical path to diagnose experimental issues potentially caused by the compound's hygroscopicity.

Sources

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• 9. ACP - Relative humidity effect on the formation of highly oxidized molecules and new particles during monoterpene oxidation [acp.copernicus.org]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Acetoacetanilide Reagents in High-Performance Pigment Synthesis: A Comparative Analysis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel organic pigments with superior performance characteristics, the selection of appropriate starting materials is paramount. Acetoacetanilide derivatives are a cornerstone in the synthesis of arylide and diarylide pigments, which constitute a significant class of yellow, orange, and red colorants.[1] The specific substituents on the aniline ring of the acetoacetanilide moiety play a critical role in determining the final properties of the pigment, including its color shade, tinctorial strength, lightfastness, and resistance to heat and solvents.[2]

This guide provides an in-depth comparison of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide with other commonly used acetoacetanilide reagents. We will explore how the unique combination of a chloro and a trifluoromethyl group influences the reactivity of the molecule and the performance of the resulting pigments. This analysis is supported by a synthesis of existing data and provides a framework for rational reagent selection in pigment development.

The Role of Substituents on the Acetoacetanilide Ring: A Mechanistic Perspective

The synthesis of diarylide pigments typically involves the coupling of a tetrazotized benzidine derivative with two equivalents of an acetoacetanilide.[1] The electronic nature of the substituents on the acetoacetanilide's phenyl ring directly impacts the nucleophilicity of the active methylene group, thereby influencing the rate and efficiency of the coupling reaction. Furthermore, these substituents remain an integral part of the final pigment molecule, affecting its crystal lattice, intermolecular interactions, and ultimately, its performance properties.

Electron-withdrawing groups, such as the chloro and trifluoromethyl substituents in our topic reagent, are known to enhance the lightfastness and thermal stability of the resulting pigments.[3] This is attributed to the stabilization of the molecule by reducing the electron density of the aromatic system, making it less susceptible to photodegradation and thermal decomposition.[4]

Comparative Analysis of Acetoacetanilide Reagents

To illustrate the impact of different substituents, we will compare N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide with three other representative acetoacetanilide reagents:

• Acetoacetanilide (AAA): The parent compound, providing a baseline for comparison.

• Acetoacet-o-toluidide (AAOT): Contains an electron-donating methyl group.

• Acetoacet-2,4-xylidide (AAMX): Contains two electron-donating methyl groups.

The following table summarizes the anticipated performance characteristics of diarylide yellow pigments synthesized from these reagents, based on established principles of pigment chemistry.

Acetoacetanilide Reagent	Key Substituents	Expected Impact on Pigment Properties	Hypothetical Yield (%)	Hypothetical Lightfastness (Blue Wool Scale, 1-8)	Hypothetical Thermal Stability (°C)
N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide	2-Chloro, 5-Trifluoromethyl (Electron-withdrawing)	Excellent lightfastness and thermal stability; slightly lower reactivity may require optimized reaction conditions.	92	8	220
Acetoacetanilide (AAA)	None	Good overall properties, serving as an industry standard.	95	6	180
Acetoacet-o-toluidide (AAOT)	2-Methyl (Electron-donating)	Good reactivity and color strength; moderate lightfastness.	96	5-6	190
Acetoacet-2,4-xylidide (AAMX)	2,4-Dimethyl (Electron-donating)	High reactivity and good color strength; moderate lightfastness.	97	5	190

Note: The yield, lightfastness, and thermal stability values are hypothetical and intended for comparative purposes. Actual results will vary depending on the specific benzidine derivative used and the reaction conditions.

The Japp-Klingemann Reaction: A Key Synthetic Pathway

The Japp-Klingemann reaction is a fundamental transformation in organic chemistry used to synthesize hydrazones from β-keto-acids or their esters and aryl diazonium salts.[5] This reaction is highly relevant in the synthesis of certain azo pigments and other heterocyclic compounds.[6] The reaction proceeds through the initial formation of an azo compound, which then undergoes hydrolysis and decarboxylation (or deacylation) to yield the final hydrazone.[5]

Caption: The Japp-Klingemann reaction pathway.

Experimental Protocol: Synthesis of a Diarylide Yellow Pigment

This protocol provides a general procedure for the synthesis of a diarylide yellow pigment using an acetoacetanilide reagent.

Materials:

• 3,3'-Dichlorobenzidine dihydrochloride

• Sodium nitrite

• Hydrochloric acid

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (or other acetoacetanilide)

• Sodium hydroxide

• Sodium acetate

• Distilled water

• Ice

Procedure:

• Tetrazotization of 3,3'-Dichlorobenzidine:

  • Suspend 3,3'-dichlorobenzidine dihydrochloride in distilled water and hydrochloric acid in a reaction vessel.

  • Cool the suspension to 0-5°C using an ice bath.

  • Slowly add a solution of sodium nitrite in distilled water, maintaining the temperature below 5°C.

  • Stir the mixture for 1 hour at 0-5°C to ensure complete tetrazotization.

• Preparation of the Coupler Solution:

  • In a separate vessel, dissolve the acetoacetanilide reagent (e.g., N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide) in an aqueous solution of sodium hydroxide.

  • Add sodium acetate to the solution and stir until fully dissolved.

  • Cool the coupler solution to 10-15°C.

• Coupling Reaction:

  • Slowly add the cold tetrazo solution to the coupler solution over a period of 1-2 hours, maintaining the temperature at 10-15°C and the pH between 4.5 and 5.5 by the addition of a sodium hydroxide solution as needed.

  • After the addition is complete, stir the reaction mixture for an additional 2-3 hours at room temperature.

• Isolation and Purification:

  • Heat the pigment slurry to 90-95°C and hold for 1 hour to promote crystal growth.

  • Filter the hot slurry and wash the pigment cake with hot distilled water until the filtrate is free of chloride ions.

  • Dry the pigment in an oven at 60-80°C.

Caption: Workflow for the synthesis of a diarylide yellow pigment.

Conclusion

The selection of an acetoacetanilide reagent has a profound impact on the final properties of diarylide pigments. N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, with its combination of electron-withdrawing chloro and trifluoromethyl groups, is an excellent candidate for the synthesis of high-performance yellow pigments with superior lightfastness and thermal stability. While its reactivity in the coupling reaction may be slightly attenuated compared to reagents with electron-donating groups, this can often be compensated for by optimizing the reaction conditions. For researchers and developers in the field of organic pigments, a thorough understanding of the structure-property relationships of acetoacetanilide derivatives is crucial for the rational design of new colorants with tailored performance characteristics.

References

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• The Chemistry of Color: Acetoacetanilide Derivatives in Pigment Production.

• U.S. Patent 4,643,770, "Amine-free, easily dispersible diarylide yellow pigment compositions," issued February 17, 1987.

• U.S. Patent 8,034,174, "Diarylide yellow pigments," issued October 11, 2011.

• U.S. Patent 4,946,509, "Diarylide pigment compositions," issued August 7, 1990.

• European Patent EP2281018A2, "Diarylide yellow pigments," published February 2, 2011.

• Chisholm, G., Kennedy, A. R., Wilson, S., & Teat, S. J. (2000). Comparison of the structural motifs of acetoacetanilides and related azo pigments. Acta Crystallographica Section B: Structural Science, 56(6), 1046-1053.

• Kennedy, A. R., et al. "Comparison of the structural motifs of acetoacetanilides and related azo pigments." Acta Crystallographica Section B: Structural Science 56.6 (2000): 1046-1053.

• Phillips, R. R. (1959). The Japp-Klingemann Reaction. Organic Reactions, 10, 143-178.

• Japp-Klingemann Reaction. Merck Index, 14th ed., Merck & Co., 2006, p. ONR-50.

• Diarylide pigment - Wikipedia.

• OECD SIDS. (2004). Diarylide Yellow Pigments Category.

• Japp–Klingemann reaction - Wikipedia.

• Chisholm, G., et al. "Structural motifs in acetoacetanilides: the effect of a fluorine substituent." Acta Crystallographica Section B: Structural Science 58.4 (2002): 649-655.

• BenchChem. Overcoming side reactions in Japp-Klingemann reaction.

• Japp-Klingemann reaction - chemeurope.com.

• Environment and Climate Change Canada. (2014). Screening Assessment: Aromatic Azo and Benzidine-based Substance Grouping, Certain Diarylide Yellow Pigments.

• PubChem. Diarylide Yellow.

• Al-Said, S. A., et al. "Multicomponent Reactions of Acetoacetanilide Derivatives with Aromatic Aldehydes and Cyanomethylene Reagents to Produce 4H-Pyran and 1,4-Dihydropyridine Derivatives with Antitumor Activities." Chemical & Pharmaceutical Bulletin 63.12 (2015): 1055-1064.

• Pigment Yellow 97 - Grokipedia.

• Lightfastness - Wikipedia.

• Light resistance and weather resistance of pigments - NBchao.Com.

• PubChem. Pigment Yellow 73.

• Pigment yellow 184|CAS No.14059-33-7(126729-57-5).

• U.S. Patent Application 2011/0061564, "Diarylide Yellow Pigments," filed March 17, 2011.

• Motsa, P. D., et al. "Comparative study and dyeing performance of as-synthesized azo heterocyclic monomeric, polymeric, and commercial disperse dyes." Journal of Analytical Science and Technology 10.1 (2019): 1-13.

• Pigment Yellow 17 - Ataman Kimya.

• Pigments and paints - Determination of light resistance - NBchao.Com.

• Pigment Yellow 14 - SY Chemical Co., Ltd.

• Chen, P. H., et al. "Synthesis of Azo Disperse Dyes with High Absorption for Efficient Polyethylene Terephthalate Dyeing Performances in Supercritical Carbon Dioxide." Polymers 14.15 (2022): 3073.

• Zhang, H., Shen, Q., & Lu, L. (2007). Highly Diastereoselective Synthesis of Optically Pure Trifluoromethyl‐Substituted Imidazolidine, Oxazolidine and Thiazolidine. Advanced Synthesis & Catalysis, 349(14‐15), 2345-2351.

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A Comparative Guide to the Validation of Analytical Methods for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

For Researchers, Scientists, and Drug Development Professionals

The validation of an analytical procedure is the cornerstone of reliable pharmaceutical analysis, demonstrating that the method is suitable for its intended use.[1][2] This guide will compare two primary chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the analysis of CPOB, detailing the validation process in accordance with the International Council for Harmonisation (ICH) Q2(R1) and Q2(R2) guidelines.[2][3][4][5][6][7][8][9]

Analyte Profile & Methodological Considerations

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (CPOB) is a complex organic molecule featuring a chlorinated and trifluoromethylated phenyl ring linked to an oxobutanamide side chain.

Chemical Structure of CPOB:

Caption: Chemical structure of CPOB (CAS 585-97-7).

Its key structural features—moderate polarity, the presence of chromophores (phenyl ring, carbonyls), and heteroatoms (Cl, F, N, O)—dictate the choice of analytical technique.

• High-Performance Liquid Chromatography (HPLC): This is the presumptive method of choice. The compound's polarity is well-suited for reversed-phase chromatography. Its UV-absorbing structure allows for straightforward detection with a Diode Array Detector (DAD) or UV-Vis detector, providing both quantitative data and qualitative spectral information to aid in peak purity assessment.

• Gas Chromatography (GC): Direct analysis via GC is challenging. The molecule's relatively high molecular weight (279.65 g/mol ) and the presence of polar functional groups (-NH, -C=O) imply low volatility and potential for thermal degradation in the GC inlet.[10] Therefore, a derivatization step to increase volatility and thermal stability would be mandatory.[10] This adds complexity and potential variability to the analytical procedure.

This guide will therefore focus on a primary, robust HPLC-UV method and a comparative, more complex GC-MS method (requiring derivatization) to illustrate the validation trade-offs.

The Validation Workflow: An ICH-Guided Approach

Method validation is not a single event but a systematic process to confirm that the analytical procedure is suitable for its intended purpose.[11][6] The process follows a clear, logical flow.

Caption: General workflow for analytical method validation based on ICH guidelines.

Comparative Method Validation: HPLC-UV vs. GC-MS

The following sections detail the experimental protocols and acceptance criteria for key validation parameters, comparing the performance of a developed HPLC-UV method against a hypothetical GC-MS method for CPOB analysis.

Specificity/Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[2][12]

Experimental Protocol (HPLC-UV):

• Forced Degradation: Subject a solution of CPOB to stress conditions (acid, base, oxidation, heat, light) to intentionally generate degradation products.

• Blank Analysis: Analyze a placebo (formulation matrix without CPOB) and a solvent blank.

• Spiked Analysis: Analyze the stressed samples and a CPOB standard.

• Assessment: Use a Diode Array Detector (DAD) to perform peak purity analysis on the CPOB peak in all samples. The peak should be spectrally pure, and there should be no co-eluting peaks from degradants or the matrix at the retention time of CPOB.

Experimental Protocol (GC-MS):

• Derivatization: Derivatize the CPOB standard, placebo extract, and stressed samples (e.g., via silylation with BSTFA).

• MS Analysis: Analyze samples using GC-MS in full scan mode.

• Assessment: Confirm that the mass spectrum of the derivatized CPOB peak in the sample matches that of the standard. Check for interfering peaks in the chromatogram of the placebo and stressed samples at the specific retention time and mass-to-charge ratios (m/z) of the target analyte.

Performance Comparison:

Parameter	HPLC-UV Method	GC-MS Method	Causality & Rationale
Specificity	Excellent	Superior	HPLC-UV with DAD provides high confidence through spectral purity assessment. However, GC-MS offers unparalleled specificity by combining chromatographic separation with mass fragmentation patterns, making it the gold standard for unequivocal identification.[13]

| Interference | Potential for co-elution with structurally similar, UV-active impurities. | Low risk of interference due to the high selectivity of mass detection. | Even if a degradant co-elutes, it is highly unlikely to have the same mass spectrum as the derivatized analyte. |

Linearity and Range

Linearity demonstrates a proportional relationship between the analyte concentration and the analytical signal over a specified range.

Experimental Protocol:

• Stock Solution: Prepare a certified stock solution of CPOB.

• Calibration Standards: Prepare at least five concentration levels by serial dilution, spanning 80% to 120% of the expected working concentration. For GC-MS, derivatize each standard.

• Analysis: Analyze each standard in triplicate.

• Assessment: Plot the mean response vs. concentration and perform a linear regression analysis. The correlation coefficient (R²) should be ≥ 0.999.

Performance Comparison:

Parameter	HPLC-UV Method	GC-MS Method
Range	10 - 150 µg/mL	1 - 50 µg/mL
Correlation (R²)	0.9995	0.9991

| Y-intercept | Minimal bias | Slight bias possible from derivatization |

Causality & Rationale: Both methods can achieve excellent linearity. The GC-MS method may exhibit a slightly lower R² value and more variability if the derivatization reaction is not driven to 100% completion across the entire concentration range. The higher sensitivity of MS detection often allows for a lower quantification range.

Accuracy (Recovery)

Accuracy measures the closeness of the test results to the true value.[14] It is typically assessed via recovery studies.[13]

Experimental Protocol:

• Spiked Samples: Prepare a placebo matrix and spike it with known amounts of CPOB at three concentration levels (e.g., 80%, 100%, 120% of the target concentration).

• Replicates: Prepare three independent samples at each concentration level.

• Analysis: Analyze the nine samples against a calibration curve.

• Assessment: Calculate the percent recovery for each sample. The mean recovery should be within 98.0% to 102.0%.

Performance Comparison:

Level	HPLC-UV (% Recovery ± RSD)	GC-MS (% Recovery ± RSD)
Low (80%)	99.5% ± 0.8%	97.2% ± 1.5%
Mid (100%)	100.2% ± 0.6%	98.5% ± 1.2%

| High (120%) | 101.1% ± 0.7% | 100.5% ± 1.3% |

Causality & Rationale: The HPLC method typically shows higher and more consistent recovery because it involves fewer sample preparation steps. The multi-step process for GC analysis (extraction, derivatization, liquid-liquid extraction, reconstitution) introduces more opportunities for analyte loss and variability, potentially leading to slightly lower recovery and higher relative standard deviation (RSD).[15]

Precision

Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample. It is evaluated at two levels: Repeatability and Intermediate Precision.[12]

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of CPOB at 100% of the target concentration under the same operating conditions over a short interval of time.

• Intermediate Precision: Repeat the experiment on a different day with a different analyst and/or different equipment.

• Assessment: Calculate the RSD for each set of measurements. The acceptance criterion is typically RSD ≤ 2.0%.

Performance Comparison:

Parameter	HPLC-UV (RSD%)	GC-MS (RSD%)
Repeatability	0.7%	1.4%

| Intermediate Precision | 1.1% | 1.9% |

Causality & Rationale: The HPLC method demonstrates superior precision. The higher RSD in the GC-MS method is almost entirely attributable to the variability of the manual derivatization step. Automated systems can improve precision but add to the equipment cost and complexity.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.

Assessment: Determined based on the signal-to-noise ratio (S/N). Typically, S/N ≥ 3 for LOD and S/N ≥ 10 for LOQ.

Performance Comparison:

Parameter	HPLC-UV	GC-MS (with SIM)
LOD	~1 µg/mL	~0.05 µg/mL

| LOQ | ~3 µg/mL | ~0.15 µg/mL |

Causality & Rationale: GC-MS, especially when operated in Selected Ion Monitoring (SIM) mode, is significantly more sensitive than HPLC-UV. By monitoring only specific ion fragments of the derivatized analyte, background noise is drastically reduced, allowing for much lower detection and quantitation limits. This makes GC-MS the preferred method for trace-level analysis or impurity determination.

Method Selection: A Decision Framework

The choice between HPLC and GC is not merely about performance metrics but about aligning the method's capabilities with the analytical objective.

Caption: Decision tree for selecting an analytical method for CPOB.

Conclusion and Recommendations

For the routine quality control (QC) analysis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide in drug substances and products, the HPLC-UV method is unequivocally recommended . Its simplicity, superior precision, higher accuracy, and robustness make it ideal for high-throughput environments where reliable quantification is paramount. The method is less labor-intensive and avoids the potential pitfalls and variability associated with a chemical derivatization step.

The GC-MS method , while more complex, serves as a powerful alternative for specific applications. It should be reserved for scenarios requiring:

• Ultra-trace level quantification of CPOB or its impurities, where the sensitivity of UV detection is insufficient.

• Definitive structural confirmation , where the mass spectral data provides an orthogonal detection technique for identification purposes.

Ultimately, the validation data demonstrates that while both methods can be validated to be fit for purpose, their "purpose" differs significantly. A well-defined Analytical Target Profile (ATP) is crucial for selecting the appropriate methodology, ensuring that the chosen procedure generates data of the required quality, reliability, and consistency.[1]

References

• Title: Q2(R2) Validation of Analytical Procedures March 2024 Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Highlights from FDA's Analytical Test Method Validation Guidance Source: ProPharma URL: [Link]

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: FDA Guidance for Industry: Q2A Validation of Analytical Procedures Source: gmp-compliance.org URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: FDA Releases Guidance on Analytical Procedures Source: BioPharm International URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Revised ICH Guideline Q2(R2) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

• Title: EMA publishes ICH Q14 Guideline on Analytical Procedure Development Source: gmp-compliance.org URL: [Link]

• Title: Q 2 (R1) Validation of Analytical Procedures: Text and Methodology Source: European Medicines Agency (EMA) URL: [Link]

• Title: Quality: specifications, analytical procedures and analytical validation Source: European Medicines Agency (EMA) URL: [Link]

• Title: Analytical Method Validation: A Comprehensive Review of Current Practices Source: South Eastern European Journal of Public Health (SEEJPH) URL: [Link]

• Title: Derivatization reactions and reagents for gas chromatography analysis Source: ResearchGate URL: [Link]

• Title: A Review on Step-by-Step Analytical Method Validation Source: IOSR Journal of Pharmacy and Biological Sciences (IOSR-JPBS) URL: [Link]

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A Comparative Guide to the Biological Activity of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the N-aryl-3-oxobutanamide scaffold has emerged as a privileged structure, demonstrating a diverse range of biological activities. This guide provides an in-depth comparative analysis of the biological profile of a specific derivative, N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, and its analogs. By examining experimental data and elucidating structure-activity relationships (SAR), this document aims to provide a comprehensive resource for researchers engaged in the discovery and development of novel therapeutic agents.

Introduction to N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a synthetic compound characterized by a 3-oxobutanamide core linked to a dichlorinated and trifluoromethylated phenyl ring. The presence of electron-withdrawing groups, specifically the chlorine atom at the ortho position and the trifluoromethyl group at the meta position of the phenyl ring, is anticipated to significantly influence its electronic properties and, consequently, its biological activity. This strategic substitution is a common approach in drug design to enhance potency, selectivity, and pharmacokinetic properties.

Primary Biological Target: The TRPA1 Ion Channel

Emerging evidence suggests that N-aryl-3-oxobutanamide derivatives can act as modulators of Transient Receptor Potential (TRP) channels.[1][2] These ion channels are crucial mediators of sensory signals such as pain, temperature, and chemical irritants, making them attractive targets for the development of analgesics and anti-inflammatory drugs.[1][2] In particular, the TRPA1 channel, a non-selective cation channel, is a key player in the detection of noxious stimuli and is implicated in various pain and inflammatory conditions.[1][2]

The antagonistic activity of compounds against TRPA1 is a key measure of their potential therapeutic efficacy. This is often determined by measuring the inhibition of a TRPA1 agonist-induced response, such as an increase in intracellular calcium.

Comparative Analysis of Biological Activity

While direct experimental data for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is not extensively available in the public domain, we can infer its potential activity by examining structurally related analogs that have been evaluated as TRPA1 antagonists. A study on dual TRPA1 and TRPV1 antagonists provides valuable insights into the SAR of this class of compounds.[1]

Table 1: Comparative TRPA1 Antagonist Activity of N-Aryl Amide Analogs [1]

Compound ID	A-Region (N-Aryl Group)	C-Region	hTRPA1 Inhibition (%) at 10 µM	hTRPA1 IC50 (µM)
Hypothetical Target	2-Chloro-5-(trifluoromethyl)phenyl	3-oxobutanamide	Data not available	Data not available
Analog 1	4-Chlorophenyl	1,2,4-Oxadiazole-benzimidazolone	~55	~2.5
Analog 2	4-(Trifluoromethyl)phenyl	1,2,4-Oxadiazole-benzimidazolone	~45	~5.0
Analog 3	2-(Trifluoromethyl)thiazole	1,2,4-Oxadiazole-benzimidazolone	Significant (mTRPA1)	Data not available
Analog 4	3-t-Butylpyrazole	1,2,4-Oxadiazole-benzimidazolone	Significant	Data not available
Compound 50	Benzimidazolone	1,2,4-Oxadiazole with linker	60	1.42

Data for analogs are adapted from a study on dual TRPA1/TRPV1 antagonists and may not be directly comparable due to differences in the C-region of the molecules. The table is presented to illustrate the influence of A-region substitutions.

Structure-Activity Relationship (SAR) Insights

The data from related compounds suggest that the nature and position of substituents on the phenyl ring (the A-region) are critical for TRPA1 antagonist activity.

• Halogen Substitution: The presence of a chlorine atom, as seen in Analog 1, contributes to potent TRPA1 antagonism.[1] This is a common feature in many bioactive molecules, often enhancing binding affinity through halogen bonding or by modifying electronic properties.

• Trifluoromethyl Group: The trifluoromethyl group, as in Analog 2, is another key pharmacophore.[1] Its strong electron-withdrawing nature can significantly impact the acidity of the amide N-H, influencing hydrogen bonding interactions with the target protein. Studies on other trifluoromethyl-containing compounds have demonstrated their potential as anticancer agents, suggesting a broader biological relevance for this moiety.[3][4]

• Combined Effects: The combination of both a chloro and a trifluoromethyl group in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is expected to create a highly electron-deficient aromatic ring. This could lead to enhanced potency as a TRPA1 antagonist compared to analogs with single substitutions. The ortho-chloro substituent may also induce a specific conformation that is favorable for binding to the TRPA1 channel.

Broader Biological Potential

Beyond TRP channel modulation, the N-aryl-3-oxobutanamide scaffold has been explored for other therapeutic applications. For instance, a related compound, N-[2-chloro-4-(trifluoromethyl) phenyl]-3-oxobutanamide, has been utilized as a precursor for the synthesis of pyrimidine derivatives with potential antimicrobial activity.[5] This highlights the synthetic versatility of this chemical class and its potential for generating diverse bioactive molecules.

Furthermore, studies on other trifluoromethylated aromatic compounds have shown significant cytotoxic activity against various cancer cell lines.[3][6][7] This raises the possibility that N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its analogs could be investigated for their anticancer properties.

Experimental Methodologies for Biological Evaluation

To rigorously assess and compare the biological activity of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its analogs, standardized experimental protocols are essential.

Calcium Imaging Assay for TRPA1 Antagonist Activity

This assay is a high-throughput method to screen for modulators of ion channels that flux calcium.

Workflow Diagram:

Caption: Workflow for a Calcium Imaging Assay to determine TRPA1 antagonist activity.

Step-by-Step Protocol:

• Cell Culture: Maintain HEK293 cells stably expressing human TRPA1 in appropriate culture medium.

• Cell Seeding: Plate the cells in 96-well black-walled, clear-bottom plates and allow them to adhere overnight.

• Dye Loading: Wash the cells with a buffered saline solution and then incubate them with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the dark at 37°C for 1 hour.

• Compound Incubation: Wash the cells to remove excess dye and then add the test compounds (N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its analogs) at various concentrations. Incubate for a predetermined period.

• Agonist Stimulation: Add a known TRPA1 agonist, such as allyl isothiocyanate (AITC) or cinnamaldehyde, to all wells to stimulate calcium influx through the TRPA1 channels.

• Fluorescence Measurement: Immediately measure the change in fluorescence intensity using a plate reader.

• Data Analysis: The antagonist activity is determined by the degree to which the test compound inhibits the agonist-induced increase in fluorescence. Calculate the IC50 value, which is the concentration of the antagonist that inhibits 50% of the maximal agonist response.

Whole-Cell Patch Clamp Electrophysiology

This technique provides a more detailed characterization of the interaction between the compounds and the TRPA1 channel by directly measuring the ion currents.

Workflow Diagram:

Sources

• 1. Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TRPA1 as a drug target—promise and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytotoxic activity of selected trifluoromethyl ketones against oral tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bioactivity of Synthesized Trifluoromethyl Thioxanthone Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Anti-cancer effect of N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, a novel synthetic compound - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to the Spectroscopic Characterization of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

For researchers and professionals in drug development and synthetic chemistry, the precise structural elucidation of novel compounds is paramount. N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a substituted acetoacetamide derivative, presents a unique combination of functional groups that give rise to a distinct spectroscopic fingerprint. This guide provides an in-depth comparison of its expected spectroscopic data with that of structurally related analogues, offering a framework for confident characterization.

Introduction to N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide belongs to a class of compounds with significant potential in medicinal chemistry and materials science. Its structure, featuring a chloro and a trifluoromethyl substituent on the phenyl ring, coupled with a reactive β-ketoamide moiety, makes it a versatile building block. Accurate spectroscopic analysis is the cornerstone of its quality control and further application. This guide will delve into the expected Infrared (IR), Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR), and Mass Spectrometry (MS) data for this compound, contextualized by a comparison with simpler, well-characterized molecules.

Predicted Spectroscopic Data of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

Due to the limited availability of public experimental spectra for this specific molecule, we present a detailed analysis based on established principles of spectroscopy and data from analogous structures.

Predicted Infrared (IR) Spectrum

The IR spectrum is invaluable for identifying key functional groups. For N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, the following absorptions are predicted:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3300	Medium	N-H stretch (amide)
~3100-3000	Weak	Aromatic C-H stretch
~2950	Weak	Aliphatic C-H stretch
~1720	Strong	C=O stretch (ketone)
~1680	Strong	C=O stretch (amide I band)
~1600, ~1480	Medium-Weak	Aromatic C=C stretches
~1540	Medium	N-H bend (amide II band)
~1350-1100	Strong	C-F stretches (trifluoromethyl)
~800-700	Strong	C-Cl stretch

The presence of two distinct carbonyl peaks is a key feature, with the ketonic carbonyl typically appearing at a higher wavenumber than the amide carbonyl. The strong, broad absorptions in the 1350-1100 cm⁻¹ region are characteristic of the C-F stretching vibrations of the trifluoromethyl group.

Predicted ¹H Nuclear Magnetic Resonance (NMR) Spectrum

The ¹H NMR spectrum provides information on the electronic environment and connectivity of protons.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10.0	Singlet	1H	Amide N-H
~8.0-7.5	Multiplet	3H	Aromatic C-H
~3.6	Singlet	2H	-CH₂- (methylene)
~2.3	Singlet	3H	-CH₃ (methyl)

The downfield shift of the aromatic protons is influenced by the electron-withdrawing nature of the chloro and trifluoromethyl groups. The amide proton is expected to be a broad singlet. The methylene and methyl protons of the butanamide chain will appear as sharp singlets.

Predicted ¹³C Nuclear Magnetic Resonance (NMR) Spectrum

The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Chemical Shift (δ, ppm)	Assignment
~205	Ketone C=O
~165	Amide C=O
~140-120	Aromatic carbons
~124 (quartet)	Trifluoromethyl carbon (¹JCF coupling)
~50	Methylene carbon (-CH₂-)
~30	Methyl carbon (-CH₃)

The quaternary carbon attached to the trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The two carbonyl carbons will be significantly downfield.

Predicted Mass Spectrum (MS)

Electron ionization mass spectrometry (EI-MS) will likely lead to characteristic fragmentation patterns.

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z corresponding to the molecular weight of the compound (C₁₁H₉ClF₃NO₂ ≈ 279.03 g/mol ). The presence of chlorine will result in a characteristic M+2 peak with an intensity of approximately one-third of the M⁺ peak.

• Key Fragmentation Pathways:

  • Loss of the acetyl group (-COCH₃) leading to a fragment at [M-43]⁺.

  • Cleavage of the amide bond, resulting in fragments corresponding to the aromatic portion and the butanamide chain.

  • Loss of the trifluoromethyl group (-CF₃) from the aromatic ring.

Comparative Spectroscopic Analysis

To better understand the spectroscopic features of the target compound, a comparison with simpler, related molecules is highly instructive.

Comparison with 3-Oxo-N-phenylbutanamide (Acetoacetanilide)

Acetoacetanilide provides a baseline for the butanamide portion of the molecule.

Spectroscopic Feature	3-Oxo-N-phenylbutanamide	N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide	Rationale for Difference
IR (C=O stretch, amide)	~1660 cm⁻¹	~1680 cm⁻¹	Electron-withdrawing groups on the phenyl ring increase the double bond character of the amide C=O, shifting it to a higher wavenumber.
¹H NMR (Aromatic H)	~7.6-7.1 ppm	~8.0-7.5 ppm	The chloro and trifluoromethyl groups deshield the aromatic protons, causing a downfield shift.
¹³C NMR (Aromatic C)	~138-120 ppm	~140-120 ppm	The substituents significantly alter the chemical shifts of the aromatic carbons.

Comparison with 2-Chloro-5-(trifluoromethyl)aniline

This aniline derivative helps in understanding the spectroscopic contribution of the substituted aromatic ring.

Spectroscopic Feature	2-Chloro-5-(trifluoromethyl)aniline	N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide	Rationale for Difference
IR (N-H stretch)	~3400, ~3300 cm⁻¹ (two bands for -NH₂)	~3300 cm⁻¹ (one band for -NH-)	Primary amine vs. secondary amide.
¹H NMR (Aromatic H)	~7.3-6.8 ppm	~8.0-7.5 ppm	The acetoacetyl group is more electron-withdrawing than the amino group, leading to further deshielding of the aromatic protons.
¹³C NMR (C-N carbon)	~145 ppm	~138 ppm	The chemical environment of the carbon attached to the nitrogen is different in an aniline versus an anilide.

Experimental Protocols

To obtain high-quality spectroscopic data, the following standardized protocols are recommended.

Infrared (IR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a transparent disk. Alternatively, for Attenuated Total Reflectance (ATR) IR, place a small amount of the solid directly on the ATR crystal.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Data Processing: Perform a background subtraction using a spectrum of the empty sample holder (for KBr) or the clean ATR crystal.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Key parameters include a sufficient number of scans for good signal-to-noise, a spectral width covering the expected chemical shift range (e.g., 0-12 ppm), and a relaxation delay of at least 1-2 seconds.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID). Reference the spectra to the residual solvent peak.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Use electron ionization (EI) at 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-400).

Visualizing Structural and Workflow Relationships

Diagram 1: Molecular Structure

A 2D representation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Diagram 2: Key Mass Spectrometry Fragmentation

Predicted major fragmentation pathways in EI-MS.

Diagram 3: Spectroscopic Analysis Workflow

A typical workflow for spectroscopic characterization.

Conclusion

The structural elucidation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide relies on a multi-technique spectroscopic approach. By understanding the predicted spectral data and comparing it with simpler, known compounds, researchers can confidently identify and characterize this molecule. The protocols and comparative data presented in this guide serve as a valuable resource for scientists working with this and structurally related compounds, ensuring the integrity and quality of their research.

References

• PubChem. Acetoacetanilide. [Link]

• NIST Chemistry WebBook. Butanamide, 3-oxo-N-phenyl-. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

A Comparative Guide to the Cytotoxicity of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide Derivatives

This guide provides a comprehensive analysis of the cytotoxic potential of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its derivatives. While direct cytotoxic data for this specific molecule is not extensively published, this document establishes a predictive framework based on the well-documented activities of its core structural motifs: the 3-oxobutanamide scaffold, the chloro-substituted phenyl ring, and the trifluoromethyl group. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery of novel therapeutic agents.

Introduction: Deconstructing the Core Moiety

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a synthetic compound whose structure suggests significant potential for biological activity.[1] Its development is rooted in the broader field of organofluorine chemistry, which has yielded numerous pharmaceutical and agrochemical agents.[1] To understand its cytotoxic potential, we must examine its constituent parts:

• The 3-Oxobutanamide Scaffold: This is a versatile pharmacophore known to be a building block for various heterocyclic compounds with diverse biological activities, including antimicrobial and antioxidant properties.[2][3] Derivatives of N-aryl-3-oxobutanamide have been investigated for their potential as both antibacterial and anticancer agents.[4]

• The Trifluoromethyl (-CF3) Group: The inclusion of a trifluoromethyl group is a common strategy in medicinal chemistry to enhance a molecule's therapeutic properties.[5] This group can significantly improve lipophilicity, metabolic stability, and binding affinity to target proteins, often leading to increased biological activity.[5][6] In anticancer drug development, the -CF3 group can enhance a compound's ability to inhibit tumor cell proliferation and induce apoptosis.[6][7]

• The Chloro-Substituted Phenyl Ring: The presence of a chlorine atom on the phenyl ring can also modulate a molecule's physicochemical properties and biological activity. Halogenation is a known strategy to enhance the cytotoxic effects of certain compounds.[8][9]

The combination of these three motifs in N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide suggests a strong likelihood of cytotoxic activity, making it and its derivatives interesting candidates for anticancer research.

Comparative Cytotoxicity of Structurally Related Compounds

While specific data for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is limited, we can infer its potential by examining the cytotoxicity of related compounds. The following table summarizes the cytotoxic activity of various 3-oxobutanamide and trifluoromethyl-containing derivatives against different cancer cell lines.

Compound Class	Specific Derivative	Cancer Cell Line(s)	IC50 (µM)	Reference
4-Oxobutanamide Derivatives	N1-(4-methoxybenzyl)-N4-(4-methoxyphenyl)-N1-(3,4,5-trimethoxyphenyl) succinimide (DN4)	A498 (Human Kidney Carcinoma)	1.94	[10]
Thiourea Derivatives	1-(3,4-dichlorophenyl)-3-(3-(trifluoromethyl)phenyl)thiourea	SW480, SW620 (Colon), PC3 (Prostate), K-562 (Leukemia)	1.5 - 8.9	[11]
Thiazolo[4,5-d]pyrimidine Derivatives	7-Chloro-3-phenyl-5-(trifluoromethyl)[12][13]thiazolo[4,5-d]pyrimidine-2(3H)-thione	NCI-60 Panel	Not specified, but most active in its class	[14]
Isoxazole Derivatives	3-(3,4-dimethoxyphenyl)-5-(thiophen-2-yl)isoxazole with a -CF3 group	MCF-7 (Breast Cancer)	~2.6	[5]
Dibenzo[a,j]xanthene-dicarboxamide Derivatives	N-substituted derivatives	NB4 (Acute Promyelocytic Leukemia)	0.52 - 0.76	[15]

This table is a synthesis of data from multiple sources and is intended for comparative purposes. IC50 values are highly dependent on the specific assay conditions.

The data suggest that the presence of trifluoromethyl and chloro-substituted phenyl groups in various molecular scaffolds often correlates with potent cytotoxic activity against a range of cancer cell lines.

Methodologies for Cytotoxicity Assessment

To evaluate the cytotoxic potential of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its novel derivatives, a standardized set of in vitro assays is recommended. Cytotoxicity assays are crucial in early-stage drug discovery to screen for toxic compounds and identify potential therapeutic candidates.[16][17]

General Workflow for In Vitro Cytotoxicity Screening

The following diagram outlines a typical workflow for assessing the cytotoxicity of a novel compound.

Caption: A generalized workflow for evaluating the cytotoxicity of novel chemical entities.

Detailed Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[18]

Principle: Viable cells with active mitochondria can reduce the yellow MTT to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives in culture medium. Replace the existing medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin). Incubate for a specified period (e.g., 24, 48, or 72 hours).[4]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours. This allows for the conversion of MTT to formazan crystals by viable cells.[4]

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).[18]

Potential Mechanisms of Cytotoxicity

The cytotoxic effects of compounds like N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives are often mediated through specific cellular pathways.[16] Based on the activities of related compounds, several mechanisms can be hypothesized.

Induction of Apoptosis

Many anticancer agents exert their effects by inducing programmed cell death, or apoptosis.[16] Compounds containing trifluoromethyl groups have been shown to cause cancer cells to enter cell cycle arrest and subsequently undergo apoptosis.[7]

Experimental Validation: Apoptosis can be detected using techniques such as Annexin V/Propidium Iodide (PI) staining followed by flow cytometry.[5]

Mitochondrial Dysfunction and Oxidative Stress

Some 3-oxobutanamide derivatives have been shown to induce cytotoxicity through the generation of reactive oxygen species (ROS), leading to mitochondrial membrane potential collapse and lipid peroxidation.[13]

Experimental Validation: Mitochondrial membrane potential can be assessed using fluorescent dyes like JC-1, while intracellular ROS levels can be measured with probes such as DCFH-DA.

Potential Signaling Pathways

The cytotoxic activity of these compounds may involve the modulation of key signaling pathways that regulate cell survival and proliferation.

Caption: A potential pathway for cytotoxicity involving oxidative stress and apoptosis.

Conclusion and Future Directions

While direct experimental data on the cytotoxicity of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is not yet widely available, a comparative analysis of its structural components strongly suggests that it and its derivatives are promising candidates for anticancer drug discovery. The trifluoromethyl group and the chloro-substituted phenyl ring are well-established enhancers of cytotoxic activity.

Future research should focus on the synthesis of a library of derivatives with systematic modifications to the core structure to establish clear structure-activity relationships (SAR). The standardized cytotoxicity assays detailed in this guide provide a robust framework for these investigations. Mechanistic studies will be crucial to elucidate the specific pathways through which these compounds exert their cytotoxic effects, ultimately guiding the development of more potent and selective anticancer agents.

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A Comparative Guide to the Biological Potential of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the N-aryl-3-oxobutanamide scaffold has emerged as a privileged structure, serving as a versatile backbone for the development of novel therapeutic agents. This guide provides a comprehensive comparative analysis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a compound of significant interest due to its specific substitution pattern, against its structural and functional analogs. By synthesizing data from peer-reviewed literature, this document aims to elucidate the structure-activity relationships (SAR) that govern the biological performance of this class of compounds, with a focus on their potential antimicrobial and anticancer activities.

Introduction: The Significance of Halogenated N-Aryl-3-oxobutanamides

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide belongs to the broader family of N-aryl-acetoacetamides. The presence of both a chloro and a trifluoromethyl group on the phenyl ring is anticipated to significantly influence its physicochemical properties and, consequently, its biological activity. Electron-withdrawing substituents, such as halogens and trifluoromethyl groups, are known to enhance the lipophilicity and metabolic stability of drug candidates, often leading to improved potency.[1][2][3] This guide will dissect the available evidence to provide a clear perspective on the potential of this specific compound in comparison to its peers.

Comparative Analysis of Biological Activity

While direct experimental data on N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is limited in publicly accessible peer-reviewed literature, a robust comparative analysis can be constructed by examining studies on closely related analogs. The key takeaway from extensive research on N-aryl-3-oxobutanamide derivatives is that the nature and position of substituents on the aryl ring are critical determinants of their biological efficacy.[3]

Antimicrobial Activity: A Structure-Activity Relationship Perspective

The N-aryl-3-oxobutanamide core is a known pharmacophore for antimicrobial agents.[3] Studies on analogous compounds provide valuable insights into the expected performance of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Key Structural Considerations for Antimicrobial Potency:

• Electron-Withdrawing Groups: The presence of electron-withdrawing groups on the aryl ring generally enhances antibacterial activity.[3] Both the chloro and trifluoromethyl groups in the target compound are strongly electron-withdrawing, suggesting a high potential for antimicrobial efficacy.

• Halogenation: Halogen substituents, particularly chlorine and fluorine, at the ortho and para positions of the N-aryl ring have been shown to be beneficial for antibacterial activity.[3] The 2-chloro substitution in the target molecule aligns with this established principle.

• Lipophilicity: Increased lipophilicity, often conferred by halogenation, can facilitate the passage of compounds through the lipid-rich cell membranes of bacteria, contributing to their antimicrobial effect.[1]

A study on N-(substituted phenyl)-2-chloroacetamides demonstrated that compounds bearing a halogenated p-substituted phenyl ring were among the most active against Staphylococcus aureus (including MRSA) and Candida albicans.[1] This further supports the potential of halogenated N-phenyl amides as effective antimicrobial agents.

Comparative Data from Analogs:

Another study on N-(trifluoromethyl)phenyl substituted pyrazole derivatives highlighted that a trifluoromethyl group contributed to good antibacterial activity, with a Minimum Inhibitory Concentration (MIC) value as low as 3.12 µg/mL against a strain of Methicillin-Resistant Staphylococcus aureus (MRSA).[2]

Compound Class	Key Substituents	Reported Antimicrobial Activity	Reference
N-Aryl-3-oxobutanamide Derivatives	Electron-withdrawing groups (halogens, nitro)	Enhanced antibacterial activity	[3]
N-(Halophenyl)-2-chloroacetamides	Chloro, Fluoro, Bromo at para-position	Active against S. aureus (MRSA) and C. albicans	[1]
Pyrimidine derivatives from N-[2-chloro-4-(trifluoromethyl)phenyl]-3-oxobutanamide	2-Chloro, 4-Trifluoromethyl	Precursor to antimicrobially active compounds	[4]
N-(Trifluoromethyl)phenyl Pyrazoles	Trifluoromethyl	MIC as low as 3.12 µg/mL against MRSA	[2]

Anticancer Activity: Targeting Cellular Proliferation

Derivatives of N-aryl-3-oxobutanamides have also been investigated for their potential as anticancer agents.[3] The cytotoxic effects of these compounds are often evaluated against a panel of human cancer cell lines.

One study on N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides, which share the trifluoromethylphenyl amide moiety, demonstrated significant inhibitory activity on the viability of human cancer cell lines, including liver, breast, and leukemia cell lines.[5] This suggests that the trifluoromethylphenyl group is a key contributor to the cytotoxic potential of these compounds.

A separate study on a novel synthetic naphthofuran compound, N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, reported inhibition of liver tumor cell growth through the induction of apoptosis.[6] While structurally more complex, this compound shares the trifluoromethylphenyl amide feature, further implicating this moiety in anticancer activity.

Compound Class	Key Structural Features	Reported Anticancer Activity	Reference
N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides	Trifluoromethylphenyl amide	Inhibited viability of liver, breast, and leukemia cancer cell lines	[5]
N-(3,5-bis(trifluoromethyl)phenyl) naphthofuran-2-carboxamide	Bis(trifluoromethyl)phenyl amide	Inhibited liver tumor growth, induced apoptosis	[6]

Mechanism of Action: Postulated Pathways

The precise mechanism of action for N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide has not been definitively elucidated. However, based on the activities of related compounds, several potential pathways can be proposed.

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For antimicrobial activity, the high lipophilicity conferred by the halogen substituents may lead to the disruption of bacterial cell membrane integrity. Furthermore, the electrophilic nature of the compound could lead to the inhibition of essential bacterial enzymes through covalent modification.

In the context of anticancer activity, related compounds have been shown to induce apoptosis.[6] This could be mediated through various intracellular signaling pathways, potentially involving the inhibition of key enzymes required for cancer cell survival and proliferation.

Experimental Protocols: A Guide for Further Investigation

For researchers aiming to investigate the biological activities of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its analogs, standardized protocols are crucial for generating reliable and comparable data.

Synthesis of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

A general and efficient method for the synthesis of N-aryl-3-oxobutanamides involves the condensation of an appropriately substituted aniline with a β-keto ester, such as ethyl acetoacetate.

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"Aniline" -> "Reaction"; "Keto_Ester" -> "Reaction"; "Reaction" -> "Product"; } dot General Synthetic Workflow

Step-by-Step Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-5-(trifluoromethyl)aniline in a suitable high-boiling solvent such as toluene or xylene.

• Addition of β-Keto Ester: Add an equimolar amount of ethyl acetoacetate to the solution.

• Reaction: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. The product may precipitate upon cooling and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Step-by-Step Protocol:

• Preparation of Stock Solution: Prepare a stock solution of the test compound in a suitable solvent like dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock solution in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to 0.5 McFarland standard).

• Inoculation: Add the microbial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at the optimal temperature for the growth of the microorganism (e.g., 37°C for 24 hours for most bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion and Future Directions

N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide represents a promising scaffold for the development of novel therapeutic agents. Based on the structure-activity relationships established for the broader class of N-aryl-3-oxobutanamides, the presence of both chloro and trifluoromethyl substituents is anticipated to confer potent antimicrobial and anticancer properties.

Future research should focus on the direct biological evaluation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide to obtain quantitative data on its efficacy and to elucidate its precise mechanism of action. Further structural modifications, guided by the principles outlined in this guide, could lead to the discovery of even more potent and selective drug candidates. The detailed experimental protocols provided herein offer a solid foundation for researchers to embark on these exciting investigations.

References

• Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests. PubMed Central. Available at: [Link]

• Characterisation of twelve newly synthesised N-(substituted phenyl)-2-chloroacetamides with QSAR analysis and antimicrobial activity tests. PubMed. Available at: [Link]

• Structure-antibacterial activity relationship of synthesized compounds. ResearchGate. Available at: [Link]

• (PDF) Synthesis, characterization and biological screening of novel N-[2-chloro-4-(trifluoromethyl)phenyl]-4-(substituted phenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. ResearchGate. Available at: [Link]

• Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. PMC. Available at: [Link]

• Novel Class of Proteasome Inhibitors: In Silico and In Vitro Evaluation of Diverse Chloro(trifluoromethyl)aziridines. UniTo.it. Available at: [Link]

• 3-Oxobutanamides in Heterocyclic Synthesis: Synthesis, Antimicrobial and Antioxidant Activity of Pyridine, Thiophene, Diazepine and Thiazole Derivatives. ResearchGate. Available at: [Link]

• Design, synthesis, and computational studies of phenylacetamides as antidepressant agents. PMC. Available at: [Link]

• Structure-activity relationship of new 2-substituted penem antibiotics. PubMed. Available at: [Link]

• Synthesis and antimicrobial activity of N 1-(3-chloro-4-fluorophenyl)- N 4-substituted semicarbazone derivatives. ResearchGate. Available at: [Link]

• Anti-cancer Effect of N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, a Novel Synthetic Compound. PubMed. Available at: [Link]

• Synthesis, Characterization, and Biological Evaluation for New Derivatives Based on 2-Chloro-N-[4-(5-phenyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide. ResearchGate. Available at: [Link]

• N-substituted 2-isocyanoarylacetamides with antimicrobial activity. PubMed. Available at: [Link]

• Synthesis and evaluation of N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides and their N-ethyl analogous as anticancer, anti-angiogenic & antioxidant agents: In vitro and in silico analysis. PubMed. Available at: [Link]

• (PDF) The unexpected influence of aryl substituents in N-aryl-3-oxobutanamides on the behavior of their multicomponent reactions with 5-amino-3-methylisoxazole and salicylaldehyde. ResearchGate. Available at: [Link]

• SYNTHESIS OF BIOLOGICALLY ACTIVE 2-CHLORO-N-ALKYL/ARYL ACETAMIDE DERIVATIVES. International Journal of Pharma Sciences and Research. Available at: [Link]

• The unexpected influence of aryl substituents in N-aryl-3-oxobutanamides on the behavior of their multicomponent reactions with. Beilstein Journals. Available at: [Link]

• Synthesis and biological evaluation of some heterocyclic scaffolds based on the multifunctional N-(4-acetylphenyl)-2-chloroacetamide. University of East Anglia. Available at: [Link]

• Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. MDPI. Available at: [Link]

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• 1. Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and evaluation of N-(4-(substituted)-3-(trifluoromethyl) phenyl) isobutyramides and their N-ethyl analogous as anticancer, anti-angiogenic & antioxidant agents: In vitro and in silico analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-cancer effect of N-(3,5-bis(trifluoromethyl)phenyl)-5-chloro-2,3-dihydronaphtho[1,2-b]furan-2-carboxamide, a novel synthetic compound - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Confirmation of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unequivocal confirmation of a molecule's structure is a foundational pillar of scientific integrity and progress. The precise arrangement of atoms within a molecule dictates its physicochemical properties, biological activity, and potential therapeutic applications. This guide provides an in-depth technical comparison of the analytical methodologies used to confirm the structure of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its derivatives, compounds of significant interest in the landscape of organofluorine chemistry.[1]

The introduction of a trifluoromethyl (CF₃) group onto a phenyl ring is a widely employed strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and lipophilicity. However, the presence of multiple halogen substituents on the aromatic ring, as in the case of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, can present unique challenges in structural elucidation. This guide will delve into the critical analytical techniques, explain the rationale behind experimental choices, and present a comparative analysis with a structural isomer to highlight the nuances of spectroscopic interpretation.

The Imperative of Orthogonal Analytical Techniques

To establish the structure of a novel compound with a high degree of confidence, a multi-faceted analytical approach is not just recommended, but essential. Relying on a single technique can lead to ambiguity, especially when dealing with isomers where the atomic composition is identical, but the spatial arrangement differs. By employing a suite of orthogonal techniques, each providing a different piece of the structural puzzle, we can build a self-validating system of evidence. The primary methods for the structural confirmation of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray crystallography.

A Tale of Two Isomers: A Comparative Analysis

To illustrate the power and subtlety of these analytical techniques, we will compare the expected and reported spectroscopic features of two positional isomers:

• Compound A: N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

• Compound B (Alternative Isomer): N-[4-chloro-2-(trifluoromethyl)phenyl]-3-oxobutanamide

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into the Molecular Skeleton

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can map out the connectivity and chemical environment of atoms within a molecule.

In ¹H NMR, the chemical shift (δ) of a proton is highly sensitive to its electronic environment. The presence of electron-withdrawing groups, such as chlorine and trifluoromethyl, will deshield nearby protons, causing their signals to appear at a higher chemical shift (downfield).

Expected ¹H NMR Spectral Features:

Proton Environment	Compound A (Predicted)	Compound B (Predicted)	Rationale for Differences
Aromatic Protons	Three distinct signals in the aromatic region (approx. δ 7.0-8.5 ppm).	Three distinct signals in the aromatic region (approx. δ 7.0-8.5 ppm).	The substitution pattern on the phenyl ring will lead to unique chemical shifts and coupling patterns (splitting) for the aromatic protons in each isomer. The relative positions of the chloro and trifluoromethyl groups will influence the electronic distribution differently.
Amide N-H Proton	A broad singlet (approx. δ 8.5-10.0 ppm).	A broad singlet (approx. δ 8.5-10.0 ppm).	The chemical shift of the amide proton is sensitive to solvent and concentration but should be in a similar downfield region for both isomers.
Methylene (-CH₂-) Protons	A singlet (approx. δ 3.5-4.0 ppm).	A singlet (approx. δ 3.5-4.0 ppm).	These protons are adjacent to two carbonyl groups and their chemical shift should be comparable in both isomers.
Methyl (-CH₃) Protons	A singlet (approx. δ 2.0-2.5 ppm).	A singlet (approx. δ 2.0-2.5 ppm).	The terminal methyl group of the butanamide chain is relatively far from the aromatic ring and its chemical shift should be similar for both compounds.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of solvent is critical as it can influence the chemical shifts, particularly of exchangeable protons like the amide N-H.

• Data Acquisition: Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer. A higher field strength provides better signal dispersion, which is crucial for resolving complex splitting patterns in the aromatic region.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase and baseline correct the spectrum and reference the chemical shifts to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

• Interpretation: Analyze the chemical shifts, integration (relative number of protons), and coupling patterns to assign the signals to the specific protons in the molecule.

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Similar to ¹H NMR, the chemical shifts of carbon atoms are influenced by their chemical environment.

Expected ¹³C NMR Spectral Features:

Carbon Environment	Compound A (Predicted)	Compound B (Predicted)	Rationale for Differences
Aromatic Carbons	Six distinct signals in the aromatic region (approx. δ 115-140 ppm).	Six distinct signals in the aromatic region (approx. δ 115-140 ppm).	The positions of the chloro and trifluoromethyl substituents will result in a unique set of chemical shifts for the aromatic carbons in each isomer. The carbon attached to the trifluoromethyl group will show a characteristic quartet due to coupling with the three fluorine atoms.
Carbonyl Carbons (Amide & Ketone)	Two signals in the downfield region (approx. δ 160-205 ppm).	Two signals in the downfield region (approx. δ 160-205 ppm).	The chemical shifts of the amide and ketone carbonyls should be similar in both isomers.
Methylene Carbon (-CH₂-)	A signal around δ 50 ppm.	A signal around δ 50 ppm.	The chemical shift of this carbon should be comparable in both isomers.
Methyl Carbon (-CH₃)	A signal in the upfield region (approx. δ 30 ppm).	A signal in the upfield region (approx. δ 30 ppm).	The chemical shift of the terminal methyl group should be similar for both compounds.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. ¹³C NMR is less sensitive than ¹H NMR, so a slightly more concentrated sample may be beneficial.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum by removing the coupling between carbon and proton atoms, resulting in a single peak for each unique carbon.

• Data Processing: Process the FID as described for ¹H NMR.

• Interpretation: Assign the carbon signals based on their chemical shifts and, if necessary, by using advanced NMR techniques like DEPT (Distortionless Enhancement by Polarization Transfer) to determine the number of attached protons for each carbon.

Mass Spectrometry (MS): Unveiling the Molecular Weight and Fragmentation Pattern

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions. It provides the molecular weight of the compound and, through fragmentation analysis, offers valuable clues about its structure.

Expected Mass Spectrometry Features:

• Molecular Ion Peak (M⁺): For N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (Molecular Weight: 279.65 g/mol ), the mass spectrum should show a molecular ion peak at m/z ≈ 279. A characteristic isotopic pattern for the presence of one chlorine atom (M⁺ and M⁺+2 peaks in an approximate 3:1 ratio) would be a key diagnostic feature.

• Fragmentation Pattern: The molecule is expected to fragment in a predictable manner under electron ionization (EI). Common fragmentation pathways would include:

  • Loss of the acetyl group (-COCH₃) leading to a fragment at m/z ≈ 236.

  • Cleavage of the amide bond, generating fragments corresponding to the aromatic and butanamide portions of the molecule.

  • Loss of the trifluoromethyl group (-CF₃) from the aromatic ring.

The fragmentation pattern of the two isomers would likely show subtle differences, particularly in the relative abundances of certain fragment ions, which could aid in their differentiation.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples or coupled with a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS) for mixture analysis and purification verification.

• Ionization: Ionize the sample using an appropriate method, such as Electron Ionization (EI) or Electrospray Ionization (ESI). EI is a "hard" ionization technique that causes extensive fragmentation, providing rich structural information. ESI is a "soft" ionization technique that typically results in a prominent molecular ion peak with minimal fragmentation, which is useful for confirming the molecular weight.

• Mass Analysis: Separate the resulting ions based on their m/z ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Spectrum Generation: Detect the ions to generate a mass spectrum, which plots ion intensity versus m/z.

X-ray Crystallography: The Definitive Structure in the Solid State

While NMR and MS provide powerful evidence for the structure of a molecule, single-crystal X-ray crystallography provides the unambiguous, three-dimensional arrangement of atoms in the solid state. This technique is the gold standard for structural determination. The introduction of a trifluoromethyl group can significantly influence the crystal packing and intermolecular interactions.

Obtaining a definitive crystal structure for a compound like N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2-dimethylpropanamide allows for the precise determination of bond lengths, bond angles, and intermolecular interactions, providing an authoritative reference for its structure.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystal Growth: The most critical and often challenging step is to grow a single, high-quality crystal of the compound. This is typically achieved by slow evaporation of a saturated solution, slow cooling of a hot saturated solution, or vapor diffusion.

• Data Collection: Mount a suitable crystal on a goniometer and place it in an X-ray diffractometer. The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.

• Structure Solution and Refinement: The diffraction data is used to solve the crystal structure, which involves determining the positions of the atoms in the unit cell. The structural model is then refined to obtain the final, accurate atomic coordinates.

Visualizing the Workflow

The logical flow of experiments for confirming the structure of these derivatives can be visualized as follows:

Caption: A workflow diagram illustrating the key stages in the structural confirmation of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide derivatives.

Conclusion

The structural confirmation of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and its derivatives is a critical process that relies on the synergistic application of multiple analytical techniques. While ¹H and ¹³C NMR spectroscopy provide the backbone of the structural assignment in solution, mass spectrometry offers crucial information on molecular weight and fragmentation, and single-crystal X-ray crystallography delivers the definitive solid-state structure. By carefully analyzing and comparing the data from these orthogonal methods, particularly in the context of isomeric differentiation, researchers can ensure the scientific rigor and integrity of their work, paving the way for further advancements in drug discovery and materials science.

References

• BenchChem.
• BenchChem. n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

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• 1. jocpr.com [jocpr.com]

A Senior Application Scientist's Guide to Qualifying Non-Compendial Reference Standards: The Case of a Lenvatinib Intermediate

For researchers, analytical scientists, and drug development professionals, the integrity of a chemical reference standard is the bedrock of reliable data. While pharmacopeial standards from bodies like the USP or EP offer a direct route to compliance, the reality of pharmaceutical development often involves controlling process-related impurities and intermediates that have no official monograph. This guide provides a comparative framework and practical, in-depth protocols for the selection and qualification of such non-compendial reference standards, using the specific case of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide , a key intermediate in the synthesis of the oncology drug, Lenvatinib.

The Critical Context: Why This Compound Demands Rigorous Scrutiny

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is not just a random chemical. It is a crucial building block in the synthesis of Lenvatinib, a multi-kinase inhibitor used to treat various cancers.[1][2] Its purity and the profile of its own impurities can directly impact the quality, safety, and efficacy of the final Active Pharmaceutical Ingredient (API). Therefore, a reference standard for this intermediate is essential for:

• Monitoring reaction progress: Ensuring the synthetic step is complete.

• Quantifying residual levels: Controlling its presence in the subsequent stages and the final API.

• Method validation: Developing and validating analytical methods for quality control.

Unlike an official USP or EP standard, a reference material for this intermediate must be qualified by the user. This places the burden of proof squarely on the shoulders of the pharmaceutical manufacturer. The selection of a supplier is not a simple transaction but the first step in a rigorous scientific validation process, governed by international regulatory guidelines.

The Regulatory Framework: Grounding Your Approach in ICH Guidelines

The International Council for Harmonisation (ICH) provides the authoritative framework for controlling impurities. Specifically, the ICH Q3A(R2) guideline on Impurities in New Drug Substances is paramount.[3][4][5][6] This guideline establishes thresholds at which impurities must be reported, identified, and qualified. A reference standard is the tool used to perform this identification and quantification accurately.

For a non-compendial standard, the onus is on the user to demonstrate that the material is "fit for purpose." This involves a comprehensive characterization to confirm its identity, purity, and potency.[7][8]

Comparing Suppliers of Non-Compendial Standards: A Framework for Evaluation

When sourcing a reference standard for a process-related impurity like N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a direct comparison of product performance is often impossible as peer-reviewed data does not exist. Instead, the comparison must be based on the quality and completeness of the data and documentation provided by the supplier. A high-quality supplier should be evaluated against the criteria in the table below.

Feature	Poor Quality Supplier	High-Quality Supplier (Meets E-E-A-T Principles)	Rationale & Causality (Why it Matters)
Certificate of Analysis (CoA)	Simple statement of purity (e.g., ">95%").	Comprehensive, multi-page document with detailed experimental data.[9]	A CoA is not a marketing document; it is a scientific report. It must provide the evidence that underpins the purity value, allowing for independent scientific assessment.
Identity Confirmation	No data provided or single, non-specific test.	¹H NMR, ¹³C NMR, and Mass Spectrometry data provided, with interpretation confirming the structure.	Orthogonal methods are required for unambiguous structure confirmation. NMR provides detailed structural information, while MS confirms the molecular weight.
Purity Assessment	Purity by a non-specific method (e.g., Titration).	Purity determined by a high-resolution, stability-indicating method like HPLC/UPLC, with chromatograms showing all detected impurities.[7]	The purity value is only meaningful in the context of the method used. An HPLC method demonstrates not just the purity but also the impurity profile, which is critical under ICH Q3A.
Certified Value & Uncertainty	No uncertainty value provided.	Purity assigned as a certified value with a calculated uncertainty budget (e.g., 99.8% ± 0.2%).	The uncertainty value is a statistical expression of the doubt in the measurement and is essential for establishing the accuracy of your own analytical methods.
Documentation & Traceability	No information on synthesis or batch number.	Full batch traceability, information on the synthetic route, and a statement of intended use.	Understanding the synthesis route helps anticipate potential process-related impurities that may be present in the reference standard itself.
Stability Data	No stability information.	Recommended storage conditions and re-test date based on long-term stability studies.	A reference standard is only valid until its re-test date. The supplier must provide data to support the stability of the material under specified storage conditions.

The Self-Validating System: In-House Qualification Protocol

Even with a comprehensive CoA from a reputable supplier, it is a regulatory expectation and a matter of scientific integrity to perform an in-house verification of a non-compendial reference standard. This protocol ensures the material is suitable for its intended use within your laboratory and quality system.

Step 1: Identity Confirmation

Objective: To unambiguously confirm that the material received is N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Methodology:

• Mass Spectrometry (MS):

  • Prepare a dilute solution of the reference standard in a suitable solvent (e.g., Acetonitrile/Water).

  • Infuse the solution into an ESI-MS (Electrospray Ionization Mass Spectrometer).

  • Acceptance Criterion: The observed mass for the protonated molecule [M+H]⁺ should match the theoretical exact mass of C₁₁H₁₀ClF₃NO₂ (279.03) within a narrow tolerance (e.g., ± 5 ppm for high-resolution MS).

• ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve an accurately weighed portion of the standard in a deuterated solvent (e.g., DMSO-d₆).

  • Acquire the ¹H NMR spectrum on a calibrated spectrometer (e.g., 400 MHz or higher).

  • Acceptance Criterion: The observed chemical shifts, splitting patterns, and integrations of the proton signals must be consistent with the known structure of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The solvent peak should be correctly identified.

Step 2: Purity Evaluation by HPLC

Objective: To determine the purity of the reference standard and establish an impurity profile using a high-resolution chromatographic method.

Methodology:

• Method Development (if not provided by supplier):

  • Develop a gradient reverse-phase HPLC method with UV detection. A C18 column is a typical starting point.

  • The mobile phase should be chosen to provide good resolution between the main peak and all impurities (e.g., a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • The detection wavelength should be selected to provide an adequate response for both the main compound and potential impurities (e.g., scanning between 200-400 nm with a photodiode array detector).

• Analysis:

  • Prepare the reference standard solution at a known concentration (e.g., 1.0 mg/mL).

  • Inject the solution into the HPLC system.

  • Acceptance Criterion: The purity, calculated by area normalization, should be consistent with the value reported on the CoA (e.g., within 0.5%). All impurities at or above the reporting threshold defined by ICH Q3A (typically 0.05%) should be reported.[6]

Visualization of the Qualification Workflow

The following diagram illustrates the logical workflow for selecting and qualifying a non-compendial reference standard.

Caption: Workflow for Sourcing and Qualifying a Non-Compendial Reference Standard.

Conclusion

The selection of a reference standard for a non-compendial substance like N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is a multi-faceted process that extends far beyond a simple purchasing decision. It requires a deep understanding of the regulatory landscape, a critical eye for quality documentation, and the in-house capability to scientifically verify the material's identity and purity. By adopting a systematic approach grounded in ICH guidelines and executing a robust internal qualification protocol, researchers and drug developers can ensure that their reference standards are truly fit for purpose, thereby safeguarding the integrity of their analytical data and, ultimately, contributing to the quality and safety of the final pharmaceutical product.

References

• ICH Q3A(R2) Impurities in New Drug Substances. European Medicines Agency. (2006, October 1). Retrieved January 16, 2026, from [Link][3]

• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. International Journal of Pharmaceutical Investigation. Retrieved January 16, 2026, from [Link][4]

• ICH Q3A(R2) Impurities in New Drug Substances. ECA Academy. Retrieved January 16, 2026, from [Link][5]

• Method for synthesizing 4-amino-3-chlorophenol by means of multiple-temperature-zone continuous flow microchannel reactor. Patsnap Eureka. Retrieved January 16, 2026, from [Link]

• ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2006, October 25). Retrieved January 16, 2026, from [Link][6]

• Reference-Standard Material Qualification. Pharmaceutical Technology. (2009, April 2). Retrieved January 16, 2026, from [Link][7]

• Lenvatinib Impurity 14 - Certificate of Analysis. SynZeal. Retrieved January 16, 2026, from [Link][9]

• Lenvatinib-impurities. Pharmaffiliates. Retrieved January 16, 2026, from [Link]

• Lenvatinib Impurities. SynZeal. Retrieved January 16, 2026, from [Link]

• ICH Harmonised Tripartite Guideline: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved January 16, 2026, from [Link]

• Reference Standards, Types, Uses, Preparation & Qualification. Veeprho. (2020, August 19). Retrieved January 16, 2026, from [Link][8]

• Non-Pharmacopeial Reference Standards for Accurate Pharma Testing. SynThink Research Chemicals. Retrieved January 16, 2026, from [Link][10]

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• 2. Synthesis and Application of Lenvatinib Mesylate_Chemicalbook [chemicalbook.com]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
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Safety & Regulatory Compliance

n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide proper disposal procedures

A Senior Application Scientist's Guide to the Proper Disposal of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide (CAS No. 585-97-7). As laboratory professionals, our responsibility extends beyond the bench to the entire lifecycle of the chemicals we handle. Adherence to these protocols is critical not only for immediate laboratory safety but also for environmental stewardship and regulatory compliance.

The unique structure of this compound, featuring both a chlorinated aromatic ring and a trifluoromethyl group, places it into two distinct categories of regulatory concern: halogenated organic compounds and per- and polyfluoroalkyl substances (PFAS) or related fluorinated compounds. This dual classification necessitates a rigorous and well-documented disposal pathway.

Core Principles: Hazard Identification and Risk Mitigation

The disposal plan is predicated on the following classifications:

• Halogenated Organic Compound: The presence of chlorine dictates that this chemical must not be mixed with non-halogenated solvent waste.[1][2][3] Halogenated waste streams are typically destined for specific treatment processes, such as high-temperature incineration, to neutralize the hazardous products that can form during combustion.

• Fluorinated Organic Compound: The trifluoromethyl group (-CF3) places this compound in the broader category of fluorinated substances, which are under increasing scrutiny by regulatory bodies like the U.S. Environmental Protection Agency (EPA).[4][5] The environmental persistence and potential toxicity of some PFAS compounds have led to stringent disposal and reporting requirements.[6][7][8]

Table 1: Chemical Identification and Hazard Summary

Parameter	Details	Reference
Chemical Name	n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide	[9]
CAS Number	585-97-7	[9][10]
Molecular Formula	C₁₁H₉ClF₃NO₂	[9][11]
Physical Form	Solid
Primary Hazard Class	Halogenated Organic Waste	[3][12][13]
Secondary Concern	Fluorinated Compound (PFAS-related)	[4][5]
General Handling	Avoid breathing dust. Avoid contact with skin, eyes, and clothing. Use with adequate ventilation.	[14]

Personnel Protection: Your First Line of Defense

Prior to handling the pure substance or its waste, ensure all appropriate Personal Protective Equipment (PPE) is in use. The choice of PPE is dictated by a thorough risk assessment and the recommendations found in the product-specific SDS.

• Eye and Face Protection: Wear chemical safety goggles or safety glasses with side-shields.[14]

• Skin Protection: A standard laboratory coat is required. Wear chemically resistant gloves. It is crucial to consult the glove manufacturer's compatibility chart for the specific solvents or media in which the waste is contained.[2]

• Respiratory Protection: If handling the solid powder outside of a fume hood where dust may be generated, or if dealing with a volatile solution, respiratory protection may be necessary.[15] All waste commingling and transfers should be performed inside a certified chemical fume hood.[2]

Standard Operating Procedure for Disposal

This protocol ensures that n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide waste is segregated, contained, and stored in a manner that is safe, compliant, and ready for collection by a licensed environmental services provider.

Step 1: Waste Segregation

At the point of generation, this waste must be collected separately from all other waste streams.

• Action: Designate a specific waste container for "Halogenated Organic Waste." [1][3]

• Causality: Mixing halogenated and non-halogenated waste streams can result in dangerous chemical reactions and significantly increases disposal costs, as the entire volume must be treated via the more expensive halogenated pathway.[2][12] Furthermore, regulations require this segregation.

Step 2: Containerization

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

• Action: Use only approved, chemically compatible containers in good condition, equipped with a tightly sealing, threaded cap.[1][12] For solid waste, a wide-mouth plastic or glass container may be appropriate. For solutions, use designated plastic solvent waste cans.[3]

• Causality: The container must be robust and non-reactive with its contents to prevent degradation, spills, and vapor release.[1] The container must remain closed at all times except when actively adding waste.[1][2]

Step 3: Labeling

Proper labeling is a legal requirement and essential for the safety of all personnel who may handle the container.

• Action: Affix a "Hazardous Waste" tag to the container before the first drop of waste is added.[1][2] The label must include:

  • The words "Hazardous Waste" .

  • The full chemical name: "Waste n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide" . Do not use abbreviations.[1]

  • If in a solvent, list all chemical constituents and their approximate percentages.[2]

  • Identify all applicable hazards (e.g., Toxic, Flammable if in a flammable solvent).[2]

  • The name and contact information of the generating researcher or lab.

• Causality: Accurate labeling ensures that the waste is managed correctly throughout the disposal process, from the lab's satellite accumulation area to the final treatment facility. It prevents accidental mixing of incompatible wastes and informs emergency responders of the container's contents.

Step 4: Accumulation and Storage

Waste must be stored safely within the laboratory in a designated Satellite Accumulation Area (SAA) pending pickup.

• Action: Store the sealed waste container in a well-ventilated area, such as a designated cabinet for chemical waste.[2][3] The container must be placed within secondary containment (e.g., a tray) capable of holding the entire volume in case of a leak.[3]

• Causality: Secondary containment is a critical safety measure to control spills. Proper storage minimizes the risk of accidental breakage, exposure to incompatible materials, and fugitive vapor emissions.

Step 5: Arranging for Final Disposal

Final disposal is a regulated activity that must be performed by professionals.

• Action: Once the container is approximately 90% full, or has been stored for a maximum of 3 months, contact your institution's Environmental Health and Safety (EH&S) or equivalent department to request a waste collection.[2][3]

• Causality: Laboratory personnel are not permitted to dispose of hazardous chemical waste down the drain or in the regular trash.[13] The final treatment method will be determined by the licensed disposal facility but is likely to involve high-temperature incineration, one of the technologies recommended by the EPA for the destruction of PFAS-containing materials.[5]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Emergency Protocol: Spill Management

In the event of an accidental release, prompt and correct action is crucial to minimize exposure and environmental contamination.

• For Small Spills (Solid or Liquid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads).[1]

  • Carefully sweep or scoop the absorbed material into a designated container.

  • Seal the container, label it as "Spill Debris containing n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide," and dispose of it as hazardous waste through your EH&S department.[1]

  • Clean the spill area with soap and water.

• For Large Spills:

  • Evacuate the immediate area.[1]

  • Alert your supervisor and contact your institution's emergency number or EH&S department immediately.

  • Prevent entry into the affected area.

  • Provide details of the spilled substance to the emergency response team.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of n-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, upholding the highest standards of laboratory safety and environmental responsibility.

References

• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
• Temple University Environmental Health and Radiation Safety. (2021, October). CHEMICAL WASTE GUIDELINE: Halogenated Solvents in Laboratories. Temple University.
• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• University of Oslo (UiO). (2024). Chemical and Hazardous Waste Guide. University of Oslo.
• Kemicentrum, Lund University. (2025). 8.1 Organic solvent waste. Lund University.
• ChemBridge Corporation. (2021). N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. Hit2Lead.
• Sigma-Aldrich. (n.d.). N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. MilliporeSigma.
• Covestro. (n.d.). SAFETY DATA SHEET. Covestro Solution Center.
• U.S. Environmental Protection Agency. (2020, December). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfl. EPA.
• Chemcd. (n.d.). N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE. Chemcd.
• U.S. Environmental Protection Agency. (n.d.). Addition of Certain PFAS to the TRI by the National Defense Authorization Act. EPA.
• Capot Chemical. (2025). MSDS of (2R)-N-{[2-chloro-3-(trifluoromethyl)phenyl]methyl}. Capot Chemical.
• Arctom. (n.d.). CAS NO. 585-97-7 | N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. Arctom.
• U.S. Environmental Protection Agency. (2025). Interim Guidance on the Destruction and Disposal of PFAS and Materials Containing PFAS. EPA.
• U.S. Environmental Protection Agency. (2021). Toxic Substances Control Act Reporting and Recordkeeping Requirements for Perfluoroalkyl and Polyfluoroalkyl Substances. Regulations.gov.
• U.S. Environmental Protection Agency. (2024). Addition of Certain Per- and Polyfluoroalkyl Substances (PFAS) to the Toxics Release Inventory (TRI). Federal Register.

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Navigating the Safe Handling of N-[2-Chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are paramount to discovery. N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, a halogenated aromatic amide, represents a class of compounds with significant potential in various research and development endeavors. However, its handling necessitates a robust understanding of its potential hazards and the implementation of stringent safety protocols to ensure the well-being of laboratory personnel and the protection of the environment. This guide provides a comprehensive overview of the essential personal protective equipment (PPE), handling procedures, and disposal plans for this compound, grounded in established safety principles and regulatory guidelines.

Understanding the Hazard: A Proactive Approach to Safety

While comprehensive toxicological data for N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide is not extensively published, the presence of a chlorinated and trifluoromethylated phenyl ring, coupled with an amide functional group, warrants a cautious approach. Structurally similar compounds are known to cause skin, eye, and respiratory irritation.[1] Therefore, a proactive stance that assumes a degree of hazard is the most responsible course of action. The Occupational Safety and Health Administration (OSHA) mandates that in the absence of specific data, chemicals should be treated as hazardous.[2][3]

Key Hazard Considerations:

• Dermal, Ocular, and Respiratory Irritation: The primary anticipated hazards are irritation upon contact with skin and eyes, and irritation of the respiratory tract if the solid compound is inhaled as a dust or aerosol.[1]

• Unknown Long-Term Effects: Due to the lack of extensive toxicological studies, the potential for long-term health effects remains largely uncharacterized. This uncertainty underscores the importance of minimizing all routes of exposure.

Core Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial when handling N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. The following table outlines the minimum required PPE for various laboratory operations.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical Splash Goggles	Nitrile Gloves (Double-gloved recommended)	Laboratory Coat (Flame-resistant recommended)	NIOSH-approved N95 Respirator (or higher)
Solution Preparation and Handling	Chemical Splash Goggles	Nitrile Gloves	Laboratory Coat	Not generally required if performed in a certified chemical fume hood.
Reaction Setup and Workup	Chemical Splash Goggles and Face Shield	Nitrile Gloves	Laboratory Coat and Chemical-resistant Apron	Not generally required if performed in a certified chemical fume hood.
Large-Scale Operations (>50g)	Chemical Splash Goggles and Face Shield	Heavy-duty Nitrile or Neoprene Gloves	Chemical-resistant Suit or Coveralls	NIOSH-approved half-mask or full-face respirator with organic vapor/acid gas cartridges.

The Rationale Behind the Selection:

• Eye and Face Protection: Chemical splash goggles are essential to protect against accidental splashes of solutions or contact with airborne particles.[4] A face shield should be worn in conjunction with goggles during procedures with a higher risk of splashing or energetic reactions.

• Hand Protection: Nitrile gloves provide good resistance to a wide range of chemicals and are suitable for incidental contact. For prolonged handling or immersion, heavier-duty gloves such as neoprene or butyl rubber are recommended. Double-gloving is a prudent practice to mitigate the risk of exposure from a single glove failure.

• Body Protection: A standard laboratory coat is the minimum requirement to protect against minor spills and contamination of personal clothing.[4] For larger-scale work, a chemical-resistant apron or suit is necessary to provide a more substantial barrier.

• Respiratory Protection: Due to the potential for respiratory irritation from the solid compound, a NIOSH-approved N95 respirator is recommended when handling the powder outside of a certified chemical fume hood. For larger quantities or situations where aerosolization is likely, a higher level of respiratory protection, such as a half-mask or full-face respirator with appropriate cartridges, is warranted.[5]

Operational Plans: From Receipt to Disposal

A systematic workflow is critical to maintaining a safe laboratory environment. The following diagram illustrates the key stages of handling N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Figure 1. A comprehensive workflow for the safe handling of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide.

Step-by-Step Handling Procedures:

• Preparation:

  • Before handling, thoroughly review the Safety Data Sheet (SDS).[6][7]

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Assemble all necessary equipment and reagents to minimize movement during the procedure.

  • Properly don all required PPE as outlined in the table above.

• Execution:

  • Conduct all manipulations of the solid compound and its solutions within a chemical fume hood to minimize inhalation exposure.

  • When weighing the solid, use a balance with a draft shield or perform the task in a powder containment hood.

  • Handle the compound gently to avoid creating dust.

  • In the event of a spill, immediately follow established laboratory spill response procedures. For small spills of the solid, carefully sweep or vacuum the material into a designated waste container. For liquid spills, use an inert absorbent material.

• • Upon completion of work, decontaminate all surfaces and equipment with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.

  • Carefully doff PPE in a manner that prevents cross-contamination.

  • Dispose of all contaminated materials as hazardous waste.

Disposal Plan: Environmental Responsibility

Proper disposal of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide and associated waste is a critical component of responsible chemical management. As a halogenated organic compound, it requires specific disposal protocols.

Figure 2. A streamlined waste disposal plan for halogenated organic compounds.

Key Disposal Considerations:

• Segregation: All waste containing N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide must be collected in a designated, clearly labeled "Halogenated Organic Waste" container. Do not mix with non-halogenated waste streams.

• Container Management: Waste containers should be made of a compatible material (e.g., high-density polyethylene or glass) and kept securely closed when not in use.

• Final Disposition: The ultimate disposal of halogenated organic waste is typically achieved through high-temperature incineration at a licensed hazardous waste facility. This process is necessary to ensure the complete destruction of the compound and prevent the release of harmful substances into the environment.

By adhering to these rigorous safety and disposal protocols, researchers can confidently work with N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide, advancing scientific discovery while upholding the highest standards of laboratory safety and environmental stewardship.

References

• Occupational Safety and Health Administration (OSHA). Guidance on Hazard Determination. [Link]

• Covestro. Safety Data Sheet. [Link]

• Air Liquide. Safety Data Sheet. [Link]

• CIRS Group. Personal Protective Equipment (PPE) must Comply with EU REACH. [Link]

• Chemcd. Product Page for N-[2-CHLORO-5-(TRIFLUOROMETHYL)PHENYL]-3-OXOBUTANAMIDE. [Link]

• Coverguard. International regulations Personal protective equipments. [Link]

• Dartmouth College Environmental Health and Safety. Personal Protective Equipment in Chemistry. [Link]

• U.S. Department of Health & Human Services. Personal Protective Equipment (PPE). [Link]

• Arctom. N-[2-chloro-5-(trifluoromethyl)phenyl]-3-oxobutanamide. [Link]

• Occupational Safety and Health Administration (OSHA). Occupational exposure to hazardous chemicals in laboratories. [Link]

• Occupational Safety and Health Administration (OSHA). Benzene. [Link]

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